(S)-3-Hydroxybutyryl-CoA

• CAS: 22138-45-0

Core Science & Biosynthesis

The Pivotal Role of (S)-3-Hydroxybutyryl-CoA in Cellular Metabolism and Regulation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxybutyryl-Coenzyme A ((S)-3HB-CoA) is a chiral thioester intermediate that plays a critical, albeit often underappreciated, role at the crossroads of several major metabolic pathways. While its enantiomer, (R)-3-hydroxybutyryl-CoA, is a well-known intermediate in ketogenesis and polyhydroxybutyrate (B1163853) (PHB) synthesis, the (S)-enantiomer is central to fatty acid β-oxidation and various carbon fixation cycles in microorganisms. Emerging research has also implicated (S)-3HB-CoA's metabolic precursor, β-hydroxybutyrate, in epigenetic regulation through histone β-hydroxybutyrylation, a novel post-translational modification. This technical guide provides an in-depth exploration of the core biological functions of (S)-3HB-CoA, presenting quantitative data, detailed experimental protocols, and visual representations of its metabolic and signaling roles to serve as a comprehensive resource for researchers, scientists, and professionals in drug development.

Introduction

(S)-3-Hydroxybutyryl-CoA is a key metabolic intermediate positioned at the intersection of fatty acid catabolism and various biosynthetic pathways. Its significance spans across different domains of life, from bacteria and archaea to eukaryotes. In mammals, it is an essential intermediate in the β-oxidation of fatty acids.[1] In certain prokaryotes, it is a crucial component of unique carbon fixation pathways.[2][3] The metabolic flux through the (S)-3HB-CoA node is tightly regulated by the activity of specific enzymes, and its availability can have downstream effects on cellular energy status and gene expression. This guide will delve into the synthesis, degradation, and diverse biological functions of (S)-3HB-CoA, providing a technical foundation for further research and therapeutic exploration.

Metabolic Pathways Involving (S)-3-Hydroxybutyryl-CoA

(S)-3HB-CoA is primarily synthesized and degraded through the action of three key enzymes: enoyl-CoA hydratase, (S)-3-hydroxybutyryl-CoA dehydrogenase, and β-ketothiolase.

Synthesis of (S)-3-Hydroxybutyryl-CoA

The primary route for the synthesis of (S)-3HB-CoA is the hydration of crotonyl-CoA, a reaction catalyzed by enoyl-CoA hydratase (also known as crotonase). This reaction is a key step in the β-oxidation of fatty acids and is also part of the 3-hydroxypropionate/4-hydroxybutyrate (HP/HB) cycle, a carbon fixation pathway in some archaea.[2][4]

Degradation of (S)-3-Hydroxybutyryl-CoA

(S)-3HB-CoA is oxidized to acetoacetyl-CoA by the NAD⁺-dependent enzyme (S)-3-hydroxybutyryl-CoA dehydrogenase .[3][5] This is a reversible reaction, and the direction is dependent on the cellular redox state (NAD⁺/NADH ratio) and the concentrations of the substrate and product. Acetoacetyl-CoA is then typically cleaved by β-ketothiolase into two molecules of acetyl-CoA, which can then enter the citric acid cycle or be used for other biosynthetic purposes.[6]

Quantitative Data

The kinetics of the enzymes that metabolize (S)-3-Hydroxybutyryl-CoA are crucial for understanding the metabolic flux through these pathways. The following tables summarize the available kinetic data for key enzymes from various organisms. It is important to note that the intracellular concentration of (S)-3-Hydroxybutyryl-CoA is often low and can be below the detection limit of some analytical methods. For instance, in Clostridium acetobutylicum, the level of β-hydroxybutyryl-CoA was found to be below the HPLC detection threshold of 21 μM.[7]

Table 1: Kinetic Parameters of (S)-3-Hydroxybutyryl-CoA Dehydrogenase

Organism	Substrate	Km (μM)	Vmax (U/mg)	kcat (s⁻¹)	Optimal pH	Cofactor	Reference
Nitrosopumilus maritimus	(S)-3-Hydroxybutyryl-CoA	19	98.6	-	9.0	NAD⁺	[3][8][9]
Nitrosopumilus maritimus	Acetoacetyl-CoA	26	144.8	-	7.0-7.8	NADH	[8]
Clostridium butyricum	Acetoacetyl-CoA	-	-	-	-	NAD(H)	[5][10]
Clostridium acetobutylicum	Acetoacetyl-CoA	-	-	-	-	NAD(H)	[11]
Ralstonia eutropha (PaaH1)	Acetoacetyl-CoA	-	-	-	-	NAD(H)	[12]

Table 2: Kinetic Parameters of Acetoacetyl-CoA Reductase

Organism	Substrate	Km (μM)	Vmax (U/mg)	kcat (s⁻¹)	Cofactor	Reference
Cupriavidus necator (AARCn1)	Acetoacetyl-CoA	-	-	5.2 (NADPH)	NADPH > NADH	[11]

Table 3: Kinetic Parameters of Enoyl-CoA Hydratase (Crotonase)

Organism	Substrate	Km (μM)	Vmax (U/mg)	Reference
Rat Liver	Crotonyl-CoA	-	-	[13]
Rhodospirillum rubrum	Crotonyl-CoA	-	-	[13]

Biological Roles and Signaling

Central Metabolism

(S)-3HB-CoA is a cornerstone of several fundamental metabolic pathways:

• β-Oxidation of Fatty Acids: In this catabolic pathway, (S)-3HB-CoA is a key intermediate in the sequential breakdown of fatty acyl-CoA molecules to generate acetyl-CoA, FADH₂, and NADH, providing a significant source of cellular energy.[4]

• 3-Hydroxypropionate/4-Hydroxybutyrate (HP/HB) Cycle: This autotrophic carbon fixation pathway, found in some archaea, utilizes (S)-3HB-CoA in the conversion of succinyl-CoA to two molecules of acetyl-CoA.[2][3]

• Butanoate Metabolism: (S)-3HB-CoA is an intermediate in the metabolism of butyrate, a short-chain fatty acid important for gut health.[6][12]

Epigenetic Regulation through Histone β-Hydroxybutyrylation

Recent discoveries have linked cellular metabolism to epigenetic regulation through post-translational modifications of histones. The ketone body β-hydroxybutyrate (BHB), which is metabolically related to (S)-3HB-CoA, can be used to β-hydroxybutyrylate lysine (B10760008) residues on histones (Kbhb). This modification is associated with changes in gene expression, particularly in response to metabolic states like starvation.[4] While the direct donor for this modification is β-hydroxybutyryl-CoA, the specific roles of the (S) and (R) enantiomers in this process are an active area of research.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of (S)-3-Hydroxybutyryl-CoA.

Synthesis of (S)-3-Hydroxybutyryl-CoA

Principle: (S)-3-Hydroxybutyryl-CoA can be synthesized from (S)-3-hydroxybutyric acid using the mixed anhydride (B1165640) method.[8]

Materials:

• (S)-3-hydroxybutyric acid

• Ethyl chloroformate

• Triethylamine (B128534)

• Coenzyme A (free acid)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Argon or Nitrogen gas

• HPLC system for purification

Protocol:

• Dissolve (S)-3-hydroxybutyric acid in anhydrous THF under an inert atmosphere (argon or nitrogen).

• Cool the solution to 0°C in an ice bath.

• Add triethylamine to the solution, followed by the dropwise addition of ethyl chloroformate.

• Stir the reaction mixture at 0°C for 30 minutes to form the mixed anhydride.

• In a separate flask, dissolve Coenzyme A in water and adjust the pH to 7.5-8.0 with a suitable base (e.g., sodium bicarbonate).

• Slowly add the mixed anhydride solution to the Coenzyme A solution while maintaining the pH at 7.5-8.0.

• Stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the reaction progress by HPLC.

• Purify the (S)-3-Hydroxybutyryl-CoA by preparative HPLC using a suitable C18 column and a gradient of water and acetonitrile (B52724) containing a low concentration of a volatile acid (e.g., formic acid or acetic acid).

• Lyophilize the purified fractions to obtain (S)-3-Hydroxybutyryl-CoA as a white powder.

Spectrophotometric Assay of (S)-3-Hydroxybutyryl-CoA Dehydrogenase Activity

Principle: The activity of (S)-3-hydroxybutyryl-CoA dehydrogenase can be measured by monitoring the change in absorbance at 340 nm, which corresponds to the reduction of NAD⁺ to NADH (forward reaction) or the oxidation of NADH to NAD⁺ (reverse reaction).[8][14]

Materials:

• Purified (S)-3-hydroxybutyryl-CoA dehydrogenase

• (S)-3-Hydroxybutyryl-CoA

• Acetoacetyl-CoA

• NAD⁺

• NADH

• Tris-HCl buffer (100 mM, pH 7.8 for forward reaction; pH 7.0-7.8 for reverse reaction)

• Spectrophotometer capable of measuring absorbance at 340 nm

Protocol (Forward Reaction - Oxidation of (S)-3HB-CoA):

• Prepare a reaction mixture in a cuvette containing 100 mM Tris-HCl (pH 7.8) and 0.5 mM NAD⁺.

• Add the purified enzyme to the reaction mixture.

• Initiate the reaction by adding (S)-3-hydroxybutyryl-CoA to a final concentration of 0.2 mM.

• Immediately monitor the increase in absorbance at 340 nm over time.

• Calculate the initial reaction velocity from the linear portion of the absorbance curve using the molar extinction coefficient of NADH (6.22 mM⁻¹cm⁻¹).

Protocol (Reverse Reaction - Reduction of Acetoacetyl-CoA):

• Prepare a reaction mixture in a cuvette containing 100 mM Tris-HCl (pH 7.8) and 0.5 mM NADH.

• Add the purified enzyme to the reaction mixture.

• Initiate the reaction by adding acetoacetyl-CoA to a final concentration of 0.2 mM.

• Immediately monitor the decrease in absorbance at 340 nm over time.

• Calculate the initial reaction velocity from the linear portion of the absorbance curve.

Quantification of (S)-3-Hydroxybutyryl-CoA by LC-MS/MS

Principle: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides a highly sensitive and specific method for the quantification of (S)-3-Hydroxybutyryl-CoA in biological samples.[1][15]

Materials:

• Biological sample (cells, tissues)

• Internal standard (e.g., ¹³C-labeled acyl-CoA)

• Extraction solvent (e.g., cold methanol/water)

• LC-MS/MS system with a C18 column

Protocol:

• Sample Extraction:

  • Quench the metabolism of the biological sample rapidly (e.g., by flash-freezing in liquid nitrogen).

  • Extract the metabolites using a cold extraction solvent containing the internal standard.

  • Centrifuge to pellet cellular debris and collect the supernatant.

• LC Separation:

  • Inject the extracted sample onto a C18 HPLC column.

  • Use a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid) to separate the acyl-CoAs.

• MS/MS Detection:

  • Use electrospray ionization (ESI) in positive mode.

  • Set the mass spectrometer to monitor specific precursor-to-product ion transitions for (S)-3-Hydroxybutyryl-CoA and the internal standard in multiple reaction monitoring (MRM) mode.

• Quantification:

  • Generate a standard curve using known concentrations of (S)-3-Hydroxybutyryl-CoA.

  • Quantify the amount of (S)-3-Hydroxybutyryl-CoA in the sample by comparing its peak area ratio to the internal standard against the standard curve.

Analysis of Histone β-Hydroxybutyrylation by Western Blot

Principle: Western blotting can be used to detect the presence and relative abundance of histone β-hydroxybutyrylation using a specific antibody.[16][17][18]

Materials:

• Cells or tissues

• Histone extraction buffer

• SDS-PAGE gels (high percentage, e.g., 15%)

• Nitrocellulose or PVDF membrane (0.2 µm pore size)

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibody specific for histone β-hydroxybutyrylation (e.g., anti-Kbhb)

• Secondary antibody conjugated to HRP

• Chemiluminescent substrate

Protocol:

• Histone Extraction:

  • Isolate nuclei from cells or tissues.

  • Extract histones using an acid extraction method (e.g., with 0.2 M H₂SO₄ or 0.4 N HCl).[19][20]

  • Precipitate the histones with trichloroacetic acid (TCA) or acetone.

  • Wash the histone pellet and resuspend in water or a suitable buffer.

• SDS-PAGE and Western Blotting:

  • Quantify the protein concentration of the histone extracts.

  • Separate the histone proteins by SDS-PAGE on a high-percentage gel.

  • Transfer the proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-Kbhb antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using a chemiluminescent substrate.

Visualizing the Network: Signaling and Metabolic Pathways

The following diagrams, generated using the DOT language, illustrate the key pathways and relationships involving (S)-3-Hydroxybutyryl-CoA.

Caption: Metabolic pathways of (S)-3-Hydroxybutyryl-CoA synthesis and degradation.

Caption: Link between metabolism and histone β-hydroxybutyrylation.

Caption: General experimental workflow for studying (S)-3-Hydroxybutyryl-CoA.

Conclusion

(S)-3-Hydroxybutyryl-CoA is a metabolite of significant interest due to its central position in core metabolic pathways and its emerging role in epigenetic regulation. A thorough understanding of its biological functions, the kinetics of its metabolizing enzymes, and its intracellular dynamics is essential for researchers in metabolism, cell biology, and drug development. This technical guide has provided a comprehensive overview of the current knowledge, including quantitative data and detailed experimental protocols, to facilitate further investigation into this pivotal molecule. Future research focusing on the precise quantification of intracellular (S)-3HB-CoA pools and the elucidation of the specific roles of its enantiomers in histone acylation will undoubtedly uncover new layers of metabolic control and its impact on cellular function and disease.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Butyrate Alters Pyruvate Flux and Induces Lipid Accumulation in Cultured Colonocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Enoyl-CoA hydratase - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Acetogenic production of 3-Hydroxybutyrate using a native 3-Hydroxybutyryl-CoA Dehydrogenase [frontiersin.org]
• 7. Intracellular Concentrations of Coenzyme A and Its Derivatives from Clostridium acetobutylicum ATCC 824 and Their Roles in Enzyme Regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Engineering an acetoacetyl-CoA reductase from Cupriavidus necator toward NADH preference under physiological conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.asm.org [journals.asm.org]
• 13. Enoyl-CoA hydratase. reaction, mechanism, and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A (S)-3-Hydroxybutyrate Dehydrogenase Belonging to the 3-Hydroxyacyl-CoA Dehydrogenase Family Facilitates Hydroxyacid Degradation in Anaerobic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Protocol for histone acid extraction for Western blot - DNA Methylation, Histone and Chromatin Study [protocol-online.org]
• 17. Histone Immunoblotting Protocol | Rockland [rockland.com]
• 18. docs.abcam.com [docs.abcam.com]
• 19. Histone Extraction Protocol | EpigenTek [epigentek.com]
• 20. A Rapid and Efficient Method for the Extraction of Histone Proteins - PMC [pmc.ncbi.nlm.nih.gov]

(S)-3-Hydroxybutyryl-CoA in Fatty Acid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxybutyryl-CoA is a pivotal intermediate in fatty acid metabolism, positioned at the crossroads of beta-oxidation and ketogenesis. Its stereospecific nature and central role in energy homeostasis make it a molecule of significant interest in metabolic research and drug development. This technical guide provides a comprehensive overview of the synthesis, degradation, and regulatory functions of (S)-3-Hydroxybutyryl-CoA. It includes detailed experimental protocols for key assays, quantitative data on enzyme kinetics, and explores its emerging role in cellular signaling pathways, particularly through its link to histone post-translational modifications. The information presented herein is intended to serve as a valuable resource for researchers and professionals seeking a deeper understanding of this critical metabolite and its therapeutic potential.

Introduction

(S)-3-Hydroxybutyryl-CoA is the L-stereoisomer of 3-hydroxybutyryl-CoA, a four-carbon acyl-CoA thioester. It is an essential intermediate in the mitochondrial beta-oxidation of even-numbered, saturated fatty acids.[1] Its metabolism is tightly regulated by the energetic state of the cell and plays a crucial role in providing energy from stored fats, particularly during periods of fasting, prolonged exercise, or in pathological conditions such as diabetes. Beyond its metabolic role, the downstream product of (S)-3-Hydroxybutyryl-CoA metabolism, β-hydroxybutyrate (BHB), has been identified as a signaling molecule with epigenetic regulatory functions, opening new avenues for therapeutic intervention in a range of diseases.[2][3]

Metabolic Pathways Involving (S)-3-Hydroxybutyryl-CoA

(S)-3-Hydroxybutyryl-CoA is primarily involved in two major metabolic pathways: fatty acid beta-oxidation and ketogenesis.

Fatty Acid Beta-Oxidation

During the beta-oxidation of fatty acids, long-chain acyl-CoAs are sequentially shortened by two-carbon units in a four-step cyclical process. (S)-3-Hydroxybutyryl-CoA is formed in the second step of this cycle.

• Dehydrogenation: Acyl-CoA dehydrogenase catalyzes the formation of a double bond between the α and β carbons of the fatty acyl-CoA, yielding a trans-Δ²-enoyl-CoA.

• Hydration: Enoyl-CoA hydratase (also known as crotonase) hydrates the double bond of trans-Δ²-enoyl-CoA to form (S)-3-hydroxyacyl-CoA.[4][5] For a four-carbon fatty acid like butyrate (B1204436), this step directly yields (S)-3-Hydroxybutyryl-CoA from crotonyl-CoA.[6]

• Dehydrogenation: (S)-3-Hydroxyacyl-CoA dehydrogenase (HADH) oxidizes the hydroxyl group of (S)-3-hydroxyacyl-CoA to a keto group, forming 3-ketoacyl-CoA and reducing NAD+ to NADH.[7]

• Thiolysis: β-ketothiolase cleaves the 3-ketoacyl-CoA, releasing acetyl-CoA and a fatty acyl-CoA that is two carbons shorter.

This cycle repeats until the entire fatty acid chain is converted into acetyl-CoA molecules, which can then enter the citric acid cycle for complete oxidation.

Figure 1: The role of (S)-3-Hydroxybutyryl-CoA in the beta-oxidation spiral.

Ketogenesis

Under conditions of high rates of fatty acid oxidation, such as prolonged fasting or a ketogenic diet, the liver produces ketone bodies, including β-hydroxybutyrate (BHB). (S)-3-Hydroxybutyryl-CoA is an intermediate in this pathway, although the primary flow of carbons is towards the synthesis of HMG-CoA. The steps are essentially the reverse of the final steps of beta-oxidation, but catalyzed by a different set of mitochondrial enzymes.

• Thiolysis (Reversed): Two molecules of acetyl-CoA are condensed by thiolase to form acetoacetyl-CoA.

• Reduction: In a key step for BHB synthesis, acetoacetyl-CoA is reduced to (R)-β-hydroxybutyrate by β-hydroxybutyrate dehydrogenase (BDH1), which is distinct from the (S)-specific HADH of beta-oxidation. However, (S)-3-Hydroxybutyryl-CoA can be oxidized to acetoacetyl-CoA by 3-hydroxybutyryl-CoA dehydrogenase.[8]

The resulting acetoacetate (B1235776) can be spontaneously decarboxylated to acetone (B3395972) or reduced to D-β-hydroxybutyrate. These ketone bodies are then transported from the liver to extrahepatic tissues to be used as an energy source.

Enzymes in (S)-3-Hydroxybutyryl-CoA Metabolism

Two primary enzymes are responsible for the interconversion of (S)-3-Hydroxybutyryl-CoA and its neighbors in the metabolic pathway: enoyl-CoA hydratase and (S)-3-hydroxyacyl-CoA dehydrogenase.

Enoyl-CoA Hydratase (Crotonase)

• EC Number: 4.2.1.17[9]

• Function: This enzyme catalyzes the reversible hydration of the trans-Δ² double bond of enoyl-CoA to form (S)-3-hydroxyacyl-CoA.[4]

• Mechanism: The reaction involves the syn-addition of a water molecule across the double bond. Two glutamate (B1630785) residues in the active site are crucial for activating the water molecule.[10]

• Regulation: The activity of enoyl-CoA hydratase can be influenced by substrate availability and the overall metabolic flux through the beta-oxidation pathway. Fructose and uric acid have been shown to decrease its activity, contributing to impaired fatty acid oxidation.[11]

(S)-3-Hydroxyacyl-CoA Dehydrogenase (HADH)

• EC Number: 1.1.1.35[12]

• Function: HADH catalyzes the NAD+-dependent oxidation of (S)-3-hydroxyacyl-CoA to 3-ketoacyl-CoA.[7]

• Structure and Mechanism: The enzyme is typically a dimer, with each subunit containing an NAD+-binding domain and a C-terminal domain that mediates dimerization. The catalytic mechanism involves hydride transfer from the substrate to NAD+.[12]

• Regulation: The activity of HADH is regulated by the NAD+/NADH ratio, reflecting the cellular redox state. High levels of NADH can inhibit the enzyme.

Quantitative Data

The following tables summarize key quantitative data related to the enzymes involved in (S)-3-Hydroxybutyryl-CoA metabolism.

Table 1: Kinetic Parameters of (S)-3-Hydroxybutyryl-CoA Dehydrogenase (A2HBD) from Faecalibacterium prausnitzii A2-165 [13]

Substrate	Km (μM)
Acetoacetyl-CoA	23.9
NAD+	346.6

Table 2: Kinetic Parameters of L-3-Hydroxyacyl-CoA Dehydrogenase from Pig Heart [14]

Substrate (L-3-hydroxyacyl-CoA)	Km (μM)	Vmax (μmol/min/mg)
C4	14.3	118
C6	2.5	225
C8	1.8	231
C10	1.7	200
C12	1.8	162
C14	1.9	120
C16	2.0	90

Experimental Protocols

Spectrophotometric Assay for (S)-3-Hydroxyacyl-CoA Dehydrogenase Activity

This protocol is adapted from established methods for measuring HADH activity by monitoring the reduction of NAD+ or the oxidation of NADH at 340 nm.[14][15]

Principle: The activity of (S)-3-hydroxyacyl-CoA dehydrogenase is determined by measuring the change in absorbance at 340 nm, which corresponds to the conversion of NAD+ to NADH (in the direction of oxidation of (S)-3-hydroxyacyl-CoA) or NADH to NAD+ (in the direction of reduction of acetoacetyl-CoA).

Reagents:

• Assay Buffer: 100 mM Potassium Phosphate Buffer, pH 7.3 at 37°C.

• Substrate 1 (for reduction): 5.4 mM S-Acetoacetyl Coenzyme A solution in assay buffer.

• Substrate 2 (for oxidation): (S)-3-Hydroxybutyryl-CoA of desired concentration (e.g., 0.2 mM).

• Cofactor 1 (for reduction): 6.4 mM β-NADH solution in cold assay buffer (prepare fresh).

• Cofactor 2 (for oxidation): 0.5 mM NAD+ solution in assay buffer.

• Enzyme Solution: Purified (S)-3-Hydroxyacyl-CoA Dehydrogenase diluted in cold assay buffer to a concentration that gives a linear rate of absorbance change.

Procedure (Reduction of Acetoacetyl-CoA):

• Pipette the following into a cuvette:

  • 2.80 mL Assay Buffer

  • 0.05 mL S-Acetoacetyl Coenzyme A solution

  • 0.05 mL β-NADH solution

• Mix by inversion and equilibrate to 37°C.

• Monitor the absorbance at 340 nm until a stable baseline is achieved.

• Initiate the reaction by adding 0.10 mL of the enzyme solution.

• Immediately mix by inversion and record the decrease in absorbance at 340 nm for approximately 5 minutes.

• Calculate the rate of change in absorbance per minute (ΔA340/min) from the linear portion of the curve.

• Run a blank reaction without the enzyme to correct for any non-enzymatic degradation of NADH.

Calculation of Enzyme Activity: One unit of enzyme activity is defined as the amount of enzyme that catalyzes the conversion of 1.0 µmole of substrate per minute under the specified conditions. The activity can be calculated using the Beer-Lambert law (ε for NADH at 340 nm is 6220 M⁻¹cm⁻¹).

Figure 2: General workflow for the spectrophotometric assay of HADH activity.

Quantification of (S)-3-Hydroxybutyryl-CoA in Cells by LC-MS/MS

This protocol provides a general framework for the quantification of acyl-CoAs, including (S)-3-Hydroxybutyryl-CoA, from cultured cells using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[16][17][18]

Principle: Cellular metabolites are extracted and separated by reverse-phase liquid chromatography. The eluting compounds are ionized by electrospray ionization (ESI) and detected by a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode for high specificity and sensitivity.

Materials:

• Cultured cells (e.g., ~10⁶–10⁷ cells)

• Ice-cold 10% (w/v) trichloroacetic acid (TCA)

• Internal standard (e.g., an odd-chain length fatty acyl-CoA like C17:0-CoA)

• LC-MS/MS system with ESI source

Procedure:

• Cell Harvesting and Extraction:

  • Aspirate the culture medium from adherent cells.

  • Immediately add 1 mL of ice-cold 10% TCA to the plate.

  • Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

  • Spike the sample with a known amount of the internal standard.

  • Sonicate the sample on ice.

  • Pellet the protein by centrifugation at high speed (e.g., 17,000 x g) for 10 minutes at 4°C.

  • Collect the supernatant containing the acyl-CoAs.

• LC-MS/MS Analysis:

  • Inject the supernatant onto a reverse-phase LC column (e.g., a C18 column).

  • Elute the acyl-CoAs using a gradient of mobile phases (e.g., water with formic acid and acetonitrile (B52724) with formic acid).

  • Perform detection using a tandem mass spectrometer in positive ion mode.

  • Set up an MRM transition specific for (S)-3-Hydroxybutyryl-CoA and the internal standard. The precursor ion will be the [M+H]⁺ ion, and the product ion will be a characteristic fragment.

• Quantification:

  • Generate a standard curve using known concentrations of (S)-3-Hydroxybutyryl-CoA.

  • Quantify the amount of (S)-3-Hydroxybutyryl-CoA in the samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

Signaling and Regulatory Roles

While (S)-3-Hydroxybutyryl-CoA itself is not a primary signaling molecule, its direct metabolic product, β-hydroxybutyrate (BHB), has emerged as a crucial player in cellular signaling, particularly in the realm of epigenetics.[19][20]

Histone β-Hydroxybutyrylation

A recently discovered post-translational modification, histone lysine (B10760008) β-hydroxybutyrylation (Kbhb), directly links fatty acid metabolism to the regulation of gene expression.[21][[“]][23]

• Mechanism: BHB can be converted to β-hydroxybutyryl-CoA (BHB-CoA). This BHB-CoA then serves as a substrate for histone acetyltransferases (HATs), such as p300, which catalyze the transfer of the β-hydroxybutyryl group to the ε-amino group of lysine residues on histone tails.[21]

• Functional Consequences: Histone Kbhb is a distinct epigenetic mark from the well-studied histone acetylation. It is associated with the transcriptional activation of genes involved in the starvation response.[21] The presence of this mark on specific gene promoters can recruit "reader" proteins, such as ENL, which in turn modulate gene transcription.[24]

• Regulation: The levels of histone Kbhb are dynamically regulated by the availability of BHB and the activity of "writer" enzymes (like p300) and "eraser" enzymes (histone deacetylases such as HDAC1, HDAC2, HDAC3, and sirtuins SIRT1, SIRT2, SIRT3).[21]

Figure 3: Signaling pathway from fatty acid oxidation to histone β-hydroxybutyrylation and gene regulation.

Relevance to Drug Development

The metabolic pathway involving (S)-3-Hydroxybutyryl-CoA presents several potential targets for therapeutic intervention in various diseases.

Cancer Metabolism

Cancer cells often exhibit altered metabolism, including changes in fatty acid oxidation. Targeting enzymes in the beta-oxidation pathway could be a strategy to disrupt the energy supply to cancer cells. Butyrate, a related short-chain fatty acid, has been shown to induce a metabolic switch in colon cancer cells, targeting the pyruvate (B1213749) dehydrogenase complex.[25] This highlights the potential of modulating this metabolic axis in cancer therapy.

Inflammatory and Metabolic Diseases

Butyrate and other short-chain fatty acids are known to have anti-inflammatory effects, partly through the activation of G protein-coupled receptors (GPCRs) and the inhibition of histone deacetylases.[1][26] As the metabolism of (S)-3-Hydroxybutyryl-CoA is intrinsically linked to butyrate metabolism, targeting enzymes in this pathway could be a strategy for managing inflammatory bowel disease and other inflammatory conditions.[26]

Neurological Disorders

The enhancement of endogenous ketone body production, which is directly linked to the flux through the (S)-3-Hydroxybutyryl-CoA pathway, has been proposed as a therapeutic approach for neurodegenerative diseases like Parkinson's disease.[27] Pantethine, a precursor to coenzyme A, has been shown to boost circulating ketone body levels and protect against neurotoxin-induced damage in animal models.[27]

Table 3: Potential Drug Targets in (S)-3-Hydroxybutyryl-CoA Metabolism

Target Enzyme	Rationale for Targeting	Potential Therapeutic Area
(S)-3-Hydroxyacyl-CoA Dehydrogenase (HADH)	Modulation of beta-oxidation flux and ketone body production.	Metabolic diseases, Cancer, Neurological disorders
Enoyl-CoA Hydratase (Crotonase)	Inhibition could disrupt fatty acid oxidation.	Cancer, Metabolic diseases
Histone Deacetylases (HDACs)	As "erasers" of β-hydroxybutyrylation, inhibition could enhance the epigenetic effects of BHB.	Cancer, Inflammatory diseases, Neurological disorders

Conclusion

(S)-3-Hydroxybutyryl-CoA is a metabolite of fundamental importance in fatty acid metabolism. Its central position in beta-oxidation and its close relationship with the signaling molecule β-hydroxybutyrate underscore its significance in both cellular bioenergetics and regulatory networks. A thorough understanding of the enzymes that govern its metabolism, coupled with robust experimental methods for its study, is crucial for advancing our knowledge of metabolic diseases and for the development of novel therapeutic strategies. The emerging field of histone β-hydroxybutyrylation, in particular, opens up exciting new possibilities for targeting this metabolic pathway to influence gene expression and combat a range of human pathologies. This guide provides a solid foundation for researchers and drug development professionals to delve deeper into the multifaceted world of (S)-3-Hydroxybutyryl-CoA.

References

• 1. Butyrate as a promising therapeutic target in cancer: From pathogenesis to clinic (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unraveling the Translational Relevance of β-Hydroxybutyrate as an Intermediate Metabolite and Signaling Molecule [mdpi.com]
• 3. β-Hydroxybutyrate: A Signaling Metabolite - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. β-Hydroxybutyryl-CoA - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. fiveable.me [fiveable.me]
• 8. 3-Hydroxybutyryl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 9. Comparative inhibition studies of enoyl-CoA hydratase 1 and enoyl-CoA hydratase 2 in long-chain fatty acid oxidation. | Semantic Scholar [semanticscholar.org]
• 10. Enoyl-CoA hydratase. reaction, mechanism, and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. Enzyme Activity Measurement of 3-Hydroxyacyl-CoA Dehydrogenase Using Spectrophotometric Assays [creative-enzymes.com]
• 13. Structural Insights and Catalytic Mechanism of 3-Hydroxybutyryl-CoA Dehydrogenase from Faecalibacterium Prausnitzii A2-165 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. biorxiv.org [biorxiv.org]
• 17. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. biorxiv.org [biorxiv.org]
• 19. cabidigitallibrary.org [cabidigitallibrary.org]
• 20. β-Hydroxybutyrate: A signaling metabolite in starvation response? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Function and mechanism of histone β-hydroxybutyrylation in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 22. consensus.app [consensus.app]
• 23. Function and mechanism of histone β-hydroxybutyrylation in health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. academic.oup.com [academic.oup.com]
• 25. Butyrate elicits a metabolic switch in human colon cancer cells by targeting the pyruvate dehydrogenase complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. mdpi.com [mdpi.com]
• 27. Enhancement of L-3-hydroxybutyryl-CoA dehydrogenase activity and circulating ketone body levels by pantethine. Relevance to dopaminergic injury - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of (S)-3-Hydroxybutyryl-CoA in Bacterial Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxybutyryl-CoA is a crucial intermediate in several key metabolic pathways in bacteria, playing a central role in carbon and energy storage, fatty acid metabolism, and the biosynthesis of valuable chiral molecules. This technical guide provides an in-depth exploration of the functions of (S)-3-Hydroxybutyryl-CoA in bacteria, detailing its involvement in various metabolic routes. We present a comprehensive summary of quantitative data on relevant enzymatic activities, detailed experimental protocols for key assays, and visual representations of the described pathways to facilitate a deeper understanding of its metabolic significance. This document is intended to serve as a valuable resource for researchers in microbiology, metabolic engineering, and drug development.

Core Metabolic Functions of (S)-3-Hydroxybutyryl-CoA

(S)-3-Hydroxybutyryl-CoA is a chiral thioester that occupies a central position in several fundamental bacterial metabolic pathways. Its functions are diverse, ranging from being a building block for energy storage polymers to an intermediate in the degradation of fatty acids and other carbon sources.

Polyhydroxybutyrate (B1163853) (PHB) Degradation

Polyhydroxyalkanoates (PHAs), such as polyhydroxybutyrate (PHB), are carbon and energy storage polymers synthesized by many bacteria under nutrient-limiting conditions. While the synthesis of PHB proceeds via the (R)-3-hydroxybutyryl-CoA enantiomer, its degradation in bacteria like Ralstonia eutropha H16 involves the (S)-enantiomer. The degradation of PHB granules is initiated by a PHB depolymerase, which releases (R)-3-hydroxybutyrate. This is then converted to (R)-3-hydroxybutyryl-CoA, which is subsequently isomerized to (S)-3-hydroxybutyryl-CoA via crotonyl-CoA. The (S)-3-hydroxybutyryl-CoA is then further metabolized through the β-oxidation pathway.[1]

Degradation of (S)-3-Hydroxybutyrate

In several anaerobic bacteria, such as Desulfotomaculum ruminis and Clostridium pasteurianum, (S)-3-hydroxybutyrate can be utilized as a carbon and energy source.[2][3][4][5] This degradation pathway involves the conversion of (S)-3-hydroxybutyrate to (S)-3-hydroxybutyryl-CoA, which is then oxidized to acetoacetyl-CoA. The key enzymes in this pathway are (S)-3-hydroxybutyrate dehydrogenase (3SHBDH), acetate (B1210297) CoA-transferase (YdiF), and (S)-3-hydroxybutyryl-CoA dehydrogenase (Hbd).[2][3][4][5]

Fatty Acid β-Oxidation

(S)-3-Hydroxybutyryl-CoA is a key intermediate in the canonical β-oxidation pathway for the degradation of fatty acids in bacteria.[5] In each cycle of β-oxidation, a long-chain acyl-CoA is shortened by two carbon atoms, yielding acetyl-CoA. The process involves a sequence of four reactions: dehydrogenation, hydration, oxidation, and thiolysis. (S)-3-hydroxyacyl-CoA dehydrogenase catalyzes the third step, the NAD+-dependent oxidation of an (S)-3-hydroxyacyl-CoA to a 3-ketoacyl-CoA.

Butyrate (B1204436) Fermentation

In anaerobic bacteria like Clostridium acetobutylicum, (S)-3-hydroxybutyryl-CoA is an intermediate in the butyrate fermentation pathway.[6] This pathway starts from acetyl-CoA and leads to the production of butyrate, generating ATP in the process. The reduction of acetoacetyl-CoA to (S)-3-hydroxybutyryl-CoA is a critical step in this pathway.

Biosynthesis of (S)-3-Hydroxybutyric Acid

Metabolically engineered bacteria, particularly Escherichia coli, have been developed for the production of enantiopure (S)-3-hydroxybutyric acid, a valuable chiral building block for the chemical and pharmaceutical industries.[7] These engineered pathways typically involve the expression of a β-ketothiolase to condense two acetyl-CoA molecules to acetoacetyl-CoA, followed by the stereoselective reduction of acetoacetyl-CoA to (S)-3-hydroxybutyryl-CoA by an (S)-3-hydroxybutyryl-CoA dehydrogenase.[6][7] The final step is the hydrolysis of the CoA thioester to yield (S)-3-hydroxybutyric acid, often catalyzed by a thioesterase or a CoA hydrolase.[7]

Carbon Fixation: The 3-Hydroxypropionate/4-Hydroxybutyrate Cycle

In some autotrophic archaea and bacteria, (S)-3-hydroxybutyryl-CoA is an intermediate in the 3-hydroxypropionate/4-hydroxybutyrate cycle, a carbon fixation pathway. In this cycle, acetyl-CoA is carboxylated to generate succinyl-CoA, which is then converted to two molecules of acetyl-CoA. The conversion of crotonyl-CoA to acetoacetyl-CoA proceeds via (S)-3-hydroxybutyryl-CoA, with the oxidation step being catalyzed by (S)-3-hydroxybutyryl-CoA dehydrogenase.[8][9][10]

Key Enzymes and Quantitative Data

The metabolism of (S)-3-Hydroxybutyryl-CoA is orchestrated by a set of key enzymes. The kinetic properties of these enzymes are crucial for understanding and engineering these metabolic pathways.

(S)-3-Hydroxybutyryl-CoA Dehydrogenase (Hbd)

This enzyme catalyzes the reversible NAD(P)H-dependent reduction of acetoacetyl-CoA to (S)-3-hydroxybutyryl-CoA. It is a central enzyme in both the synthesis and degradation pathways.

Table 1: Kinetic Parameters of Bacterial (S)-3-Hydroxybutyryl-CoA Dehydrogenases

Bacterial Species	Substrate	Km (μM)	Vmax (U/mg)	kcat (s-1)	kcat/Km (s-1mM-1)	Cofactor	Reference
Nitrosopumilus maritimus	(S)-3-Hydroxybutyryl-CoA	19	98.6	-	-	NAD+	[1][7]
Nitrosopumilus maritimus	Acetoacetyl-CoA	26	144.8	-	-	NADH	[1][7]
Clostridium beijerinckii	Acetoacetyl-CoA	14	540	-	-	NADH	[9]
Clostridium beijerinckii	NADH	8.6	-	-	-	-	[9]
Faecalibacterium prausnitzii	Acetoacetyl-CoA	23.9	-	-	-	NADH	[11]
Faecalibacterium prausnitzii	NAD+	346.6	-	-	-	-	[11]

Note: 1 U = 1 μmol of substrate converted per minute. The Vmax values for N. maritimus are normalized to 75°C.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of (S)-3-Hydroxybutyryl-CoA metabolism.

Synthesis of (S)-3-Hydroxybutyryl-CoA

(S)-3-hydroxybutyryl-CoA can be synthesized from the corresponding free acid using the mixed anhydride (B1165640) method.

Materials:

• (S)-3-Hydroxybutyric acid

• Ethyl chloroformate

• Triethylamine (B128534)

• Coenzyme A (free acid)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Lithium chloride

• HPLC for purification

Protocol:

• Dissolve (S)-3-hydroxybutyric acid in anhydrous THF.

• Cool the solution to 0°C in an ice bath.

• Add triethylamine to the solution.

• Slowly add ethyl chloroformate dropwise while stirring.

• Allow the reaction to proceed for 30 minutes at 0°C to form the mixed anhydride.

• In a separate flask, dissolve Coenzyme A in a solution of THF and water.

• Slowly add the mixed anhydride solution to the Coenzyme A solution at 0°C with vigorous stirring.

• Allow the reaction to proceed for 2 hours at room temperature.

• Monitor the reaction progress by HPLC.

• Purify the (S)-3-hydroxybutyryl-CoA by preparative HPLC using a C18 column and a gradient of acetonitrile (B52724) in water with 0.1% trifluoroacetic acid.

• Lyophilize the purified fractions to obtain the final product.

Assay for (S)-3-Hydroxybutyryl-CoA Dehydrogenase Activity

This spectrophotometric assay measures the oxidation of NADH or the reduction of NAD+ at 340 nm.

Reagents:

• 100 mM Tris-HCl buffer (pH 7.8)

• 10 mM NAD+ or NADH solution

• 10 mM Acetoacetyl-CoA or (S)-3-Hydroxybutyryl-CoA solution

• Purified (S)-3-hydroxybutyryl-CoA dehydrogenase enzyme solution

Procedure for the forward reaction (oxidation of (S)-3-hydroxybutyryl-CoA):

• In a 1 mL cuvette, combine 950 µL of 100 mM Tris-HCl buffer (pH 7.8) and 20 µL of 10 mM NAD+ solution.

• Add a specific amount of the purified enzyme solution.

• Initiate the reaction by adding 30 µL of 10 mM (S)-3-hydroxybutyryl-CoA solution.

• Immediately mix and monitor the increase in absorbance at 340 nm for 5 minutes at a constant temperature (e.g., 30°C).

• Calculate the enzyme activity using the molar extinction coefficient of NADH (6220 M-1cm-1).

Procedure for the reverse reaction (reduction of acetoacetyl-CoA):

• In a 1 mL cuvette, combine 950 µL of 100 mM Tris-HCl buffer (pH 7.8) and 20 µL of 10 mM NADH solution.

• Add a specific amount of the purified enzyme solution.

• Initiate the reaction by adding 30 µL of 10 mM acetoacetyl-CoA solution.

• Immediately mix and monitor the decrease in absorbance at 340 nm for 5 minutes at a constant temperature.

• Calculate the enzyme activity.

Purification of His-tagged (S)-3-Hydroxybutyryl-CoA Dehydrogenase from E. coli

This protocol describes the purification of a recombinant His-tagged enzyme using nickel-affinity chromatography followed by size-exclusion chromatography.

Materials:

• E. coli cell pellet expressing the His-tagged enzyme

• Lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM DTT)

• Wash buffer (Lysis buffer with 20 mM imidazole)

• Elution buffer (Lysis buffer with 250 mM imidazole)

• Size-exclusion chromatography buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM DTT)

• Ni-NTA affinity column

• Size-exclusion chromatography column (e.g., Superdex 200)

Protocol:

• Resuspend the E. coli cell pellet in lysis buffer and lyse the cells by sonication on ice.

• Clarify the lysate by centrifugation at high speed (e.g., 20,000 x g) for 30 minutes at 4°C.

• Load the supernatant onto a pre-equilibrated Ni-NTA column.

• Wash the column with wash buffer until the absorbance at 280 nm returns to baseline.

• Elute the His-tagged protein with elution buffer.

• Concentrate the eluted fractions and load onto a size-exclusion chromatography column pre-equilibrated with the appropriate buffer.

• Collect the fractions corresponding to the purified protein.

• Assess the purity of the final protein sample by SDS-PAGE.

Quantification of (S)-3-Hydroxybutyryl-CoA by LC-MS/MS

This method allows for the sensitive and specific quantification of (S)-3-hydroxybutyryl-CoA in bacterial cell extracts.

Materials:

• Bacterial cell pellet

• Cold acetonitrile/methanol (B129727)/water (40:40:20) extraction solvent

• LC-MS/MS system with a C18 column

• (S)-3-Hydroxybutyryl-CoA standard

Protocol:

• Rapidly quench the metabolism of the bacterial culture by adding the culture to a cold quenching solution (e.g., 60% methanol at -40°C).

• Harvest the cells by centrifugation at low temperature.

• Extract the intracellular metabolites by resuspending the cell pellet in the cold extraction solvent.

• Lyse the cells by bead beating or sonication on ice.

• Clarify the extract by centrifugation to remove cell debris.

• Analyze the supernatant by LC-MS/MS.

• Separate the metabolites on a C18 column using a gradient of acetonitrile in water with a suitable ion-pairing agent (e.g., formic acid).

• Detect and quantify (S)-3-hydroxybutyryl-CoA using multiple reaction monitoring (MRM) mode on the mass spectrometer. A common transition for CoA esters is the fragmentation of the precursor ion to a product ion corresponding to the loss of the adenosine (B11128) 3',5'-diphosphate moiety.

• Quantify the concentration of (S)-3-hydroxybutyryl-CoA by comparing the peak area to a standard curve generated with the pure compound.

Signaling Pathways and Regulatory Roles

While the metabolic functions of (S)-3-Hydroxybutyryl-CoA are well-documented, its direct role as a signaling molecule in bacteria is less understood. However, it is established that other acyl-CoA molecules can act as regulatory signals. For instance, in E. coli, long-chain fatty acyl-CoAs bind to the transcription factor FadR, modulating the expression of genes involved in fatty acid degradation and synthesis.[12] It is plausible that (S)-3-Hydroxybutyryl-CoA or its derivatives could have similar regulatory functions, potentially influencing the expression of genes within its own metabolic pathways. Further research is needed to elucidate any specific signaling roles of (S)-3-Hydroxybutyryl-CoA in bacteria.

Visualizing the Metabolic Network

The following diagrams, generated using Graphviz (DOT language), illustrate the key metabolic pathways involving (S)-3-Hydroxybutyryl-CoA.

PHB Degradation Pathway

Caption: Degradation pathway of PHB to (S)-3-Hydroxybutyryl-CoA.

(S)-3-Hydroxybutyrate Degradation Pathway

Caption: Degradation of (S)-3-hydroxybutyrate in anaerobic bacteria.

Engineered Biosynthesis of (S)-3-Hydroxybutyric Acid

Caption: Engineered pathway for (S)-3-hydroxybutyric acid synthesis.

Conclusion

(S)-3-Hydroxybutyryl-CoA is a metabolically versatile molecule that plays a critical role in the carbon and energy metabolism of a wide range of bacteria. Its involvement in both anabolic and catabolic pathways highlights its importance as a central metabolic node. The detailed understanding of the enzymes and pathways that govern its metabolism, as presented in this guide, is essential for applications in metabolic engineering, biofuel production, and the development of novel antimicrobial strategies. The provided protocols and quantitative data serve as a practical resource for researchers aiming to further investigate and manipulate these fascinating metabolic networks. Future research into the potential regulatory roles of (S)-3-Hydroxybutyryl-CoA will undoubtedly uncover new layers of complexity in bacterial metabolism.

References

• 1. Frontiers | (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus [frontiersin.org]
• 2. microbenotes.com [microbenotes.com]
• 3. A (S)-3-Hydroxybutyrate Dehydrogenase Belonging to the 3-Hydroxyacyl-CoA Dehydrogenase Family Facilitates Hydroxyacid Degradation in Anaerobic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.asm.org [journals.asm.org]
• 6. Metabolic Engineering of Escherichia coli for Enhanced Production of (R)- and (S)-3-Hydroxybutyrate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Purification and properties of 3-hydroxybutyryl-coenzyme A dehydrogenase from Clostridium beijerinckii ("Clostridium butylicum") NRRL B593 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Metabolic flux analysis and metabolic engineering for polyhydroxybutyrate (PHB) production | springerprofessional.de [springerprofessional.de]
• 11. Structural Insights and Catalytic Mechanism of 3-Hydroxybutyryl-CoA Dehydrogenase from Faecalibacterium Prausnitzii A2-165 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Long-chain acyl-CoA-dependent regulation of gene expression in bacteria, yeast and mammals - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-3-Hydroxybutyryl-CoA and Ketone Body Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxybutyryl-CoA is a pivotal intermediate in fatty acid metabolism and ketone body synthesis, playing a crucial role in cellular energy homeostasis. This technical guide provides an in-depth exploration of the biochemical pathways, enzymatic regulation, and analytical methodologies related to (S)-3-Hydroxybutyryl-CoA and its significance in ketone body metabolism. Detailed experimental protocols and quantitative data are presented to support researchers and drug development professionals in this field.

Introduction to Ketone Body Metabolism

Under conditions of limited glucose availability, such as fasting or a ketogenic diet, the liver initiates ketogenesis to produce ketone bodies as an alternative energy source for extrahepatic tissues, including the brain, heart, and skeletal muscle.[1] The primary ketone bodies are acetoacetate, D-β-hydroxybutyrate, and acetone.[1] The synthesis of ketone bodies begins with the condensation of two acetyl-CoA molecules.[2] While D-β-hydroxybutyrate is the more abundant and stable ketone body in circulation, its stereoisomer, (S)-3-hydroxybutyrate, and its CoA-esterified form, (S)-3-Hydroxybutyryl-CoA, are key intermediates in distinct metabolic pathways.

The Role of (S)-3-Hydroxybutyryl-CoA

(S)-3-Hydroxybutyryl-CoA is an essential intermediate in the β-oxidation of fatty acids and also serves as a precursor in the synthesis of various metabolites. Its metabolism is tightly regulated by a class of enzymes known as 3-hydroxybutyryl-CoA dehydrogenases.

Enzymatic Regulation

The interconversion between acetoacetyl-CoA and (S)-3-Hydroxybutyryl-CoA is catalyzed by NAD(P)H-dependent (S)-3-hydroxybutyryl-CoA dehydrogenases (HBD). These enzymes exhibit stereospecificity for the (S)-enantiomer. In contrast, D-β-hydroxybutyrate dehydrogenase (BDH1) is specific for the (R)-enantiomer and is a key enzyme in the utilization of the major circulating ketone body, D-β-hydroxybutyrate.[3] Another related enzyme, BDH2, has been shown to have a primary role as a 4-oxo-L-proline (B3425592) reductase rather than in ketone body metabolism.[4][5]

Quantitative Data on Key Enzymes

The kinetic properties of enzymes involved in (S)-3-Hydroxybutyryl-CoA metabolism are critical for understanding the flux through these pathways. The following tables summarize key kinetic parameters for (S)-3-hydroxybutyryl-CoA dehydrogenase, BDH1, and BDH2 from various organisms.

Table 1: Kinetic Parameters of (S)-3-Hydroxybutyryl-CoA Dehydrogenase

Enzyme Source	Substrate	K_m_ (µM)	V_max_ (U/mg)	k_cat_ (s⁻¹)	k_cat_/K_m_ (s⁻¹mM⁻¹)	Reference(s)
Clostridium acetobutylicum (Wild Type)	Acetoacetyl-CoA	13	435	239	18385	[6][7]
Clostridium acetobutylicum (H138A mutant)	Acetoacetyl-CoA	10	1.8	0.99	99	[6][7]
Clostridium butyricum (Wild Type)	Acetoacetyl-CoA	11.2	-	309	27589	[8]
Clostridium butyricum (K50A/K54A/L232Y mutant)	Acetoacetyl-CoA	21.6	-	1510	69907	[8][9]

Table 2: Kinetic Parameters of BDH1 and BDH2

Enzyme	Organism	Substrate	K_m_ (mM)	V_max_ (U/mg)	k_cat_ (s⁻¹)	Reference(s)
BDH1	Mouse	D-β-hydroxybutyrate	-	-	-	[10][11]
BDH2	Human	4-oxo-L-proline	0.4 - 0.5	-	-	[4][5]
BDH2	Rat	4-oxo-L-proline	~0.6	-	-	[4][5]
BDH2	Human	(R)-β-hydroxybutyrate	>50	-	-	[4]

Signaling Pathways and Metabolic Workflows

The metabolic pathways involving (S)-3-Hydroxybutyryl-CoA are intricate and interconnected with other cellular processes. The following diagrams, generated using the DOT language for Graphviz, illustrate these relationships and typical experimental workflows.

Figure 1: Ketone Body Metabolism Pathway in the Mitochondrion.

Figure 2: General Experimental Workflow for (S)-3-Hydroxybutyryl-CoA Analysis.

Experimental Protocols

Quantification of (S)-3-Hydroxybutyryl-CoA by LC-MS/MS

This protocol provides a robust method for the sensitive and specific quantification of (S)-3-Hydroxybutyryl-CoA in biological samples.[12][13][14]

5.1.1. Sample Preparation [15][16]

• Homogenization: Homogenize frozen tissue samples or cell pellets in an ice-cold extraction buffer (e.g., 100 mM KH₂PO₄).

• Deproteinization: Add ice-cold 0.6% formic acid to the homogenate to precipitate proteins.

• Extraction: Add acetonitrile, vortex thoroughly, and centrifuge to pellet the precipitated protein.

• Supernatant Collection: Carefully collect the supernatant containing the acyl-CoAs.

• Drying and Reconstitution: Dry the supernatant under a stream of nitrogen and reconstitute in a solvent compatible with the LC mobile phase (e.g., 50 mM ammonium (B1175870) acetate (B1210297) in water).

5.1.2. LC-MS/MS Analysis [13][14]

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 10 mM ammonium acetate in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from 2% to 95% Mobile Phase B over 15 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition for 3-Hydroxybutyryl-CoA: Monitor the transition from the precursor ion (m/z) to a specific product ion (m/z). The exact masses will depend on the specific adduct but a characteristic neutral loss of 507 is common for acyl-CoAs.[14]

  • Collision Energy: Optimize for the specific analyte.

5.1.3. Data Analysis

• Generate a standard curve using known concentrations of a 3-hydroxybutyryl-CoA standard.

• Quantify the amount of (S)-3-Hydroxybutyryl-CoA in the samples by comparing their peak areas to the standard curve.

• Normalize the results to the initial tissue weight or protein concentration.

Spectrophotometric Assay for (S)-3-Hydroxybutyryl-CoA Dehydrogenase Activity

This assay measures the activity of (S)-3-hydroxybutyryl-CoA dehydrogenase by monitoring the change in absorbance due to the reduction or oxidation of NAD(P)H.[17][18][19]

5.2.1. Reagents

• Assay Buffer: 100 mM Tris-HCl, pH 7.8.

• Substrate: Acetoacetyl-CoA (for the forward reaction) or (S)-3-Hydroxybutyryl-CoA (for the reverse reaction).

• Cofactor: NADH (for the forward reaction) or NAD⁺ (for the reverse reaction).

• Enzyme: Purified or crude enzyme preparation.

5.2.2. Assay Procedure (Forward Reaction: Acetoacetyl-CoA reduction)

• Prepare a reaction mixture in a cuvette containing assay buffer, NADH (final concentration ~0.2 mM), and acetoacetyl-CoA (at varying concentrations for kinetic analysis).

• Equilibrate the mixture to the desired temperature (e.g., 37°C).

• Initiate the reaction by adding the enzyme solution.

• Monitor the decrease in absorbance at 340 nm (the wavelength at which NADH absorbs light) over time using a spectrophotometer.

• The initial linear rate of the reaction is proportional to the enzyme activity.

5.2.3. Data Analysis

• Calculate the enzyme activity using the Beer-Lambert law and the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹ at 340 nm).

• To determine K_m_ and V_max_, perform the assay at various substrate concentrations and plot the initial reaction rates against the substrate concentration. Fit the data to the Michaelis-Menten equation.

Conclusion

(S)-3-Hydroxybutyryl-CoA is a critical molecule at the crossroads of fatty acid and ketone body metabolism. Understanding its regulation and the enzymes that control its flux is essential for research in metabolic diseases and for the development of novel therapeutic strategies. The quantitative data, pathway diagrams, and detailed experimental protocols provided in this guide offer a comprehensive resource for scientists and researchers in this dynamic field.

References

• 1. Biochemistry, Ketogenesis - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. BDH1 - Wikipedia [en.wikipedia.org]
• 4. Recharacterization of the mammalian cytosolic type 2 (R)-β-hydroxybutyrate dehydrogenase as 4-oxo-l-proline reductase (EC 1.1.1.104) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Crystal structure and kinetic analyses of a hexameric form of (S)-3-hydroxybutyryl-CoA dehydrogenase from Clostridium acetobutylicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Crystal structure and kinetic analyses of a hexameric form of (S)-3-hydroxybutyryl-CoA dehydrogenase from Clostridium acetobutylicum. | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Crystal structure of (S)-3-hydroxybutyryl-CoA dehydrogenase from Clostridium butyricum and its mutations that enhance reaction kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ketone flux through BDH1 supports metabolic remodeling of skeletal and cardiac muscles in response to intermittent time-restricted feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. duke-nus.edu.sg [duke-nus.edu.sg]
• 16. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 17. Role of Saccharomyces cerevisiae Oxidoreductases Bdh1p and Ara1p in the Metabolism of Acetoin and 2,3-Butanediol - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Spectrophotometric assay for measuring polyol dehydrogenase activity [protocols.io]
• 19. Methodological aspects of aldehyde dehydrogenase assay by spectrophotometric technique - PubMed [pubmed.ncbi.nlm.nih.gov]

discovery of (S)-3-Hydroxybutyryl-CoA dehydrogenase

An In-depth Technical Guide on the Discovery and Characterization of (S)-3-Hydroxybutyryl-CoA Dehydrogenase

Introduction

(S)-3-Hydroxybutyryl-CoA dehydrogenase (EC 1.1.1.157), commonly abbreviated as HBD, is a pivotal enzyme in various metabolic pathways across different organisms, particularly in anaerobic bacteria. It catalyzes the reversible, NAD(P)H-dependent reduction of acetoacetyl-CoA to (S)-3-hydroxybutyryl-CoA. This reaction constitutes a critical step in the biosynthesis of significant industrial products such as the biofuel n-butanol and the precursor for the bioplastic polyhydroxybutyrate (B1163853) (PHB), 3-hydroxybutyrate (B1226725) (3HB).[1][2] The enzyme belongs to the family of oxidoreductases and is highly specific for the (S)-enantiomer of 3-hydroxybutyryl-CoA.[3] Understanding the discovery, kinetics, and operational mechanisms of HBD is crucial for researchers and professionals in metabolic engineering and drug development.

Discovery and Initial Characterization

The enzyme was first purified and characterized from the solvent-producing anaerobe Clostridium beijerinckii NRRL B593.[3] In a 1992 study, the enzyme was purified 45-fold to apparent homogeneity, allowing for a detailed investigation of its properties.[3] This foundational work established that the enzyme has a native molecular weight of approximately 213,000 Da and is composed of subunits with a molecular weight of 30,800 Da.[3] Crucially, it was determined to be specific for the (S)-enantiomer of 3-hydroxybutyryl-CoA and utilized NADH as a cofactor for the reduction of acetoacetyl-CoA.[3] Subsequent research has led to the characterization of HBD from various other microorganisms, including Clostridium butyricum, Clostridium ljungdahlii, and Nitrosopumilus maritimus, revealing its widespread role in metabolism.[1][2][4]

Data Presentation

Quantitative data from various studies on (S)-3-Hydroxybutyryl-CoA dehydrogenase are summarized below for comparative analysis.

Table 1: Purification and Molecular Properties of (S)-3-Hydroxybutyryl-CoA Dehydrogenase

Source Organism	Purification Method	Purification Fold	Native M(r) (kDa)	Subunit M(r) (kDa)	Oligomeric State	Reference
Clostridium beijerinckii NRRL B593	Multi-step chromatography	45	213	30.8	Heptamer/Octamer	[3]
Clostridium butyricum (recombinant)	Ni-NTA Chromatography	-	60	30	Dimer	[5]
Nitrosopumilus maritimus (recombinant)	His-tag purification	-	-	-	Monomer/Dimer	[4][6]

Table 2: Kinetic Properties of (S)-3-Hydroxybutyryl-CoA Dehydrogenase

Source Organism	Substrate	Km (µM)	Vmax (U/mg)	Cofactor	Km (µM)	Reference
Clostridium beijerinckii NRRL B593	Acetoacetyl-CoA	14	540	NADH	8.6	[3]
Nitrosopumilus maritimus	(S)-3-hydroxybutyryl-CoA	19	98.6	NAD+	-	[6]
Nitrosopumilus maritimus	Acetoacetyl-CoA	26	144.8	NADH	-	[4][6]

Note: 1 Unit (U) is defined as the amount of enzyme that catalyzes the conversion of 1 µmole of substrate per minute under the specified assay conditions.

Experimental Protocols

Detailed methodologies for the key experiments involved in the characterization of (S)-3-Hydroxybutyryl-CoA dehydrogenase are provided below.

Protocol 1: Enzyme Activity Assay (Spectrophotometric)

This protocol is based on methods described for HBD from various sources.[1][4][6][7] The activity is measured by monitoring the change in absorbance at 340 nm, which corresponds to the oxidation of NAD(P)H (decrease in absorbance) or the reduction of NAD(P)+ (increase in absorbance).

Principle: Acetoacetyl-CoA + NAD(P)H + H+ ⇌ (S)-3-Hydroxybutyryl-CoA + NAD(P)+

Reagents:

• Assay Buffer: 100 mM Tris-HCl or Potassium Phosphate buffer, pH adjusted to the optimal range for the specific enzyme (e.g., pH 7.8 for N. maritimus HBD in the forward reaction, pH 6.5 for C. ljungdahlii Hbd2 in the reverse reaction).[1][4]

• Substrate Stock:

  • For the reverse (reduction) reaction: 10 mM Acetoacetyl-CoA in assay buffer.

  • For the forward (oxidation) reaction: 10 mM (S)-3-hydroxybutyryl-CoA in assay buffer.[4][6]

• Cofactor Stock:

  • For the reverse reaction: 10 mM NAD(P)H in assay buffer.

  • For the forward reaction: 10 mM NAD(P)+ in assay buffer.

• Enzyme Solution: Purified (S)-3-Hydroxybutyryl-CoA dehydrogenase diluted in cold assay buffer to a suitable concentration (e.g., 0.2 - 0.7 units/ml).[7]

Procedure (Reverse Reaction - Acetoacetyl-CoA Reduction):

• Prepare a reaction mixture in a 1 cm path length cuvette (or a 96-well plate) containing:

  • Assay Buffer (to a final volume of 1 or 0.2 ml).

  • Acetoacetyl-CoA (final concentration of 0.1-0.2 mM).[1][4]

  • NAD(P)H (final concentration of 0.1-0.5 mM).[1][4]

• Equilibrate the mixture to the desired temperature (e.g., 30°C or 37°C).[4][7]

• Initiate the reaction by adding a small volume of the enzyme solution.

• Immediately mix by inversion and monitor the decrease in absorbance at 340 nm (εNADH = 6.22 mM-1cm-1; εNADPH = 6.3 mM-1cm-1) for several minutes using a spectrophotometer.

• Calculate the rate of reaction from the linear portion of the absorbance vs. time plot. A blank reaction without the enzyme or substrate should be run to correct for any non-enzymatic cofactor oxidation.

Protocol 2: Recombinant Enzyme Purification (His-tag)

This is a generalized protocol for the purification of a C-terminally His-tagged HBD, as described for the enzyme from Clostridium butyricum.[5]

Steps:

• Gene Cloning and Expression: The gene encoding HBD (hbd) is amplified via PCR and cloned into an expression vector (e.g., pET series) with a C-terminal 6xHis-tag. The resulting plasmid is transformed into a suitable E. coli expression strain (e.g., B834).[5]

• Cell Culture and Induction: Grow the transformed E. coli in LB medium containing the appropriate antibiotic at 37°C until the OD600 reaches ~0.8. Induce protein expression by adding IPTG (e.g., 1 mM final concentration) and continue cultivation at a lower temperature (e.g., 18°C) for several hours (e.g., 20 h).[5]

• Cell Lysis: Harvest the cells by centrifugation. Resuspend the cell pellet in lysis buffer (e.g., 40 mM Tris-HCl pH 8.0, 5 mM β-mercaptoethanol). Disrupt the cells using ultrasonication on ice.[5]

• Clarification: Remove cell debris by centrifugation at high speed (e.g., 13,500 x g for 30 min).[5]

• Affinity Chromatography: Apply the supernatant (clarified lysate) to a Ni-NTA agarose (B213101) column pre-equilibrated with lysis buffer.

• Washing: Wash the column with several column volumes of wash buffer (lysis buffer containing a low concentration of imidazole (B134444), e.g., 20 mM) to remove non-specifically bound proteins.[5]

• Elution: Elute the His-tagged HBD from the column using an elution buffer containing a high concentration of imidazole (e.g., 300 mM imidazole in lysis buffer).[5]

• Purity Check and Concentration: Assess the purity of the eluted protein using SDS-PAGE. The purified protein can be concentrated using ultrafiltration devices.

Protocol 3: Synthesis of CoA-Esters

(S)-3-hydroxybutyryl-CoA and acetoacetyl-CoA can be synthesized chemically if not commercially available, following established methods.

• (S)-3-hydroxybutyryl-CoA Synthesis: Synthesized from (S)-3-hydroxybutyric acid using the mixed anhydride (B1165640) method.[4][6]

• Acetoacetyl-CoA Synthesis: Chemically synthesized from diketene.[4][6]

Visualizations

Metabolic Pathway

The following diagram illustrates the position of (S)-3-Hydroxybutyryl-CoA dehydrogenase in the n-butanol biosynthesis pathway.

Caption: Role of (S)-3-Hydroxybutyryl-CoA Dehydrogenase in n-Butanol Biosynthesis.

Experimental Workflow

The following diagram outlines the typical experimental workflow for the discovery and characterization of a novel (S)-3-Hydroxybutyryl-CoA dehydrogenase.

Caption: Workflow for HBD Discovery, Expression, and Characterization.

References

• 1. Frontiers | Acetogenic production of 3-Hydroxybutyrate using a native 3-Hydroxybutyryl-CoA Dehydrogenase [frontiersin.org]
• 2. Crystal structure of (S)-3-hydroxybutyryl-CoA dehydrogenase from Clostridium butyricum and its mutations that enhance reaction kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Frontiers | (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus [frontiersin.org]
• 5. scispace.com [scispace.com]
• 6. (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]

The Role of (S)-3-Hydroxybutyryl-CoA in Carbon Fixation Cycles: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxybutyryl-CoA is a crucial metabolic intermediate in at least two of the seven known natural carbon fixation pathways: the 3-hydroxypropionate/4-hydroxybutyrate (3HP/4HB) cycle and the dicarboxylate/4-hydroxybutyrate (DC/4HB) cycle. These pathways are predominantly found in Archaea, particularly those thriving in extreme environments, and represent highly energy-efficient alternatives to the more ubiquitous Calvin Cycle.[1] This technical guide provides a detailed examination of the pivotal role of (S)-3-hydroxybutyryl-CoA, offering a compilation of quantitative enzyme kinetic data, detailed experimental protocols for key analytical procedures, and clear visualizations of the metabolic and experimental workflows. A thorough understanding of this CoA ester's function is essential for advancing research in microbial metabolism, synthetic biology, and the development of novel biotechnological platforms for carbon capture and utilization.

Introduction: Beyond the Calvin Cycle

Autotrophic carbon fixation, the process of converting inorganic carbon (CO₂) into organic compounds, is a cornerstone of life on Earth. While the Calvin-Benson-Bassham (CBB) cycle is responsible for the vast majority of global carbon fixation, several alternative pathways have been elucidated in bacteria and archaea.[2][3] These alternative cycles, such as the 3HP/4HB and DC/4HB pathways, are of significant interest due to their unique enzymatic machinery, oxygen tolerance of some of their enzymes, and high energy efficiency, making them attractive blueprints for metabolic engineering.[1][4]

(S)-3-Hydroxybutyryl-CoA emerges as a key player in the latter stages of both the 3HP/4HB and DC/4HB cycles. It is situated at a critical juncture in the regeneration of acetyl-CoA, the cycle's primary carbon acceptor. The formation of (S)-3-hydroxybutyryl-CoA from crotonyl-CoA and its subsequent oxidation to acetoacetyl-CoA are indispensable steps for completing the cyclical process and ensuring a net fixation of carbon dioxide.

Core Carbon Fixation Cycles Featuring (S)-3-Hydroxybutyryl-CoA

(S)-3-Hydroxybutyryl-CoA is an integral component of the shared acetyl-CoA regeneration module of two distinct carbon fixation cycles. These cycles differ in their initial CO₂ carboxylation strategies but converge on a common pathway to regenerate the primary carbon acceptor.

The 3-Hydroxypropionate/4-Hydroxybutyrate (3HP/4HB) Cycle

First identified in thermoacidophilic Crenarchaeota like Metallosphaera sedula, the 3HP/4HB cycle is a robust pathway functional in both aerobic and anaerobic conditions.[1][5] The cycle initiates with the carboxylation of acetyl-CoA and propionyl-CoA, leading to the formation of succinyl-CoA.[6] This succinyl-CoA is then converted through a series of reactions to 4-hydroxybutyrate, which is subsequently activated to 4-hydroxybutyryl-CoA.[4] The pathway then proceeds through the following key steps leading to the involvement of (S)-3-hydroxybutyryl-CoA:

• Dehydration: 4-Hydroxybutyryl-CoA dehydratase catalyzes the elimination of water from 4-hydroxybutyryl-CoA to form crotonyl-CoA.

• Hydration: Crotonyl-CoA hydratase adds a water molecule to the double bond of crotonyl-CoA, specifically forming the (S)-stereoisomer, (S)-3-hydroxybutyryl-CoA.[7][8]

• Oxidation: (S)-3-Hydroxybutyryl-CoA dehydrogenase oxidizes the hydroxyl group of (S)-3-hydroxybutyryl-CoA to a keto group, yielding acetoacetyl-CoA.[2][6]

• Thiolysis: Finally, acetoacetyl-CoA β-ketothiolase cleaves acetoacetyl-CoA into two molecules of acetyl-CoA. One of these is the net product of the cycle, while the other is regenerated to continue the fixation process.[4]

The Dicarboxylate/4-Hydroxybutyrate (DC/4HB) Cycle

Operating in anaerobic or microaerobic members of the Thermoproteales and Desulfurococcales, the DC/4HB cycle utilizes a different set of carboxylation reactions to convert acetyl-CoA and two molecules of CO₂ into succinyl-CoA.[8] However, from succinyl-CoA onwards, it shares the identical sequence of reactions with the 3HP/4HB cycle for the regeneration of acetyl-CoA.[8] Therefore, the conversion of crotonyl-CoA through (S)-3-hydroxybutyryl-CoA to acetoacetyl-CoA is also a fundamental part of this pathway.

Quantitative Data Presentation

The kinetic parameters of the enzymes involved in the turnover of (S)-3-hydroxybutyryl-CoA are critical for understanding the flux and efficiency of these carbon fixation cycles. The data presented below has been compiled from studies on enzymes from various archaeal species.

Table 1: Kinetic Parameters of (S)-3-Hydroxybutyryl-CoA Dehydrogenase

Organism	Enzyme	Substrate	K_m_ (µM)	V_max_ (U/mg)	k_cat_/K_m_ (s⁻¹mM⁻¹)	Conditions	Reference
Nitrosopumilus maritimus	Nmar_1028	(S)-3-Hydroxybutyryl-CoA	19	98.6	Not Reported	30°C, pH 7.8, 2 mM NAD⁺	[2][6]
Nitrosopumilus maritimus	Nmar_1028	Acetoacetyl-CoA	26	144.8	5,271	30°C, pH 7.8, 0.5 mM NADH	[2][6]
Metallosphaera sedula	Msed_0399 (bifunctional)	(S)-3-Hydroxybutyryl-CoA	1000	11	Not Reported	65°C, pH 9.0, 5 mM NAD⁺	[8]

Table 2: Kinetic Parameters of Crotonyl-CoA Hydratase

Organism	Enzyme	Substrate	K_m_ (mM)	k_cat_ (s⁻¹)	k_cat_/K_m_ (s⁻¹mM⁻¹)	Conditions	Reference
Metallosphaera sedula	Msed_0336	Crotonyl-CoA	0.04	1000	25000	Not Specified	[7]
Metallosphaera sedula	Msed_0384	Crotonyl-CoA	0.05	800	16000	Not Specified	[7]
Metallosphaera sedula	Msed_0399 (bifunctional)	Crotonyl-CoA	0.2	100	500	65°C, pH 9.0	[8]

Experimental Protocols

The following protocols provide detailed methodologies for the characterization of enzymes involved in (S)-3-hydroxybutyryl-CoA metabolism and the quantification of CoA esters.

Spectrophotometric Assay for (S)-3-Hydroxybutyryl-CoA Dehydrogenase

This protocol is based on the methods used for the characterization of the enzyme from Nitrosopumilus maritimus and Metallosphaera sedula.[2][6][8]

Principle: The enzymatic activity is quantified by monitoring the change in absorbance at 340 nm or 365 nm, which corresponds to the formation or consumption of NAD(P)H. For the oxidative reaction, the increase in absorbance due to NAD⁺ reduction is measured.

Materials:

• Spectrophotometer with temperature control

• Quartz or UV-transparent cuvettes

• 1 M Tris-HCl buffer (pH 7.8 and 9.0)

• 100 mM NAD⁺ solution

• 10 mM (S)-3-hydroxybutyryl-CoA, lithium salt

• Purified (S)-3-hydroxybutyryl-CoA dehydrogenase

Procedure:

• Reaction Mixture Preparation: In a 300 µL cuvette, prepare the following reaction mixture:

  • 100 mM Tris-HCl buffer (pH 7.8 for N. maritimus or pH 9.0 for M. sedula)

  • 5 mM NAD⁺

  • Purified enzyme (at a concentration that gives a linear reaction rate)

  • Nuclease-free water to bring the volume to 270 µL.

• Pre-incubation: Incubate the cuvette in the spectrophotometer at the optimal temperature for the enzyme (e.g., 30°C for N. maritimus, 65°C for M. sedula) for 5 minutes to ensure temperature equilibration.

• Reaction Initiation: Start the reaction by adding 30 µL of 2 mM (S)-3-hydroxybutyryl-CoA (final concentration 0.2 mM). Mix gently by pipetting.

• Data Acquisition: Immediately begin monitoring the absorbance at 365 nm (molar extinction coefficient for NADH, ε = 3.4 mM⁻¹cm⁻¹) or 340 nm (ε = 6.22 mM⁻¹cm⁻¹).[2][6] Record the absorbance every 15 seconds for 3-5 minutes.

• Kinetic Parameter Determination: To determine the K_m_ for (S)-3-hydroxybutyryl-CoA, vary its concentration (e.g., 0.005 mM to 2 mM) while keeping the concentration of NAD⁺ saturating (e.g., 5 mM).[2][6][8]

• Data Analysis: Calculate the initial velocity (v₀) from the linear portion of the absorbance vs. time plot. Plot v₀ against the substrate concentration and fit the data to the Michaelis-Menten equation to determine V_max_ and K_m_.

HPLC Method for Quantification of CoA Esters

This method is a generalized procedure for the separation and quantification of short-chain acyl-CoA esters, including (S)-3-hydroxybutyryl-CoA, from biological samples.[9][10]

Principle: Reversed-phase high-performance liquid chromatography (HPLC) separates CoA esters based on their polarity. The compounds are then detected and quantified by UV absorbance at 254 nm.

Materials:

• HPLC system equipped with a UV detector and a C18 reversed-phase column (e.g., Kinetex C18, 100 x 4.60 mm, 2.6 µm).

• Mobile Phase: 150 mM Sodium Phosphate, pH 6.4, with 9% methanol.[11]

• Sample Extraction Buffer: 5% perchloric acid (PCA) with 50 µM dithiothreitol (B142953) (DTT).[10]

• Neutralization Solution: 3 M K₂CO₃.

• Acyl-CoA standards (including acetyl-CoA, crotonyl-CoA, and 3-hydroxybutyryl-CoA).

Procedure:

• Sample Extraction:

  • Rapidly quench metabolic activity and harvest biological material (e.g., cell pellet).

  • Add 500 µL of ice-cold 5% PCA with DTT to the sample.

  • Vortex vigorously and incubate on ice for 15 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and neutralize by dropwise addition of 3 M K₂CO₃ until the pH is between 6 and 7.

  • Centrifuge again to remove the KClO₄ precipitate. The supernatant contains the acyl-CoA esters.

• HPLC Analysis:

  • Set the column temperature to 40°C.

  • Equilibrate the column with the mobile phase at a flow rate of 0.8 mL/min.

  • Inject 20-50 µL of the extracted sample or standard.

  • Run the HPLC with an isocratic elution using the specified mobile phase.

  • Monitor the eluent at a wavelength of 254 nm.

• Quantification:

  • Identify peaks by comparing their retention times with those of the injected standards.

  • Prepare a standard curve for each acyl-CoA of interest by plotting peak area versus concentration.

  • Calculate the concentration of each acyl-CoA in the sample by interpolating its peak area on the corresponding standard curve.

Mandatory Visualizations

The following diagrams provide visual representations of the carbon fixation pathways and a standard experimental workflow, rendered using the DOT language.

References

• 1. Reaction Kinetic Analysis of the 3-Hydroxypropionate/4-Hydroxybutyrate CO2 Fixation Cycle in Extremely Thermoacidophilic Archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design and analysis of synthetic carbon fixation pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Conversion of 4-Hydroxybutyrate to Acetyl Coenzyme A and Its Anapleurosis in the Metallosphaera sedula 3-Hydroxypropionate/4-Hydroxybutyrate Carbon Fixation Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus [frontiersin.org]
• 7. Frontiers | Enzymes Catalyzing Crotonyl-CoA Conversion to Acetoacetyl-CoA During the Autotrophic CO2 Fixation in Metallosphaera sedula [frontiersin.org]
• 8. Identification of Missing Genes and Enzymes for Autotrophic Carbon Fixation in Crenarchaeota - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

(S)-3-Hydroxybutyryl-CoA as a Precursor for Bioplastics: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

(S)-3-Hydroxybutyryl-CoA is a pivotal chiral intermediate in the biosynthesis of polyhydroxyalkanoates (PHAs), a class of biodegradable and biocompatible polyesters with vast potential as substitutes for petroleum-based plastics. The precise metabolic engineering of pathways leading to (S)-3-Hydroxybutyryl-CoA and its subsequent polymerization is critical for achieving high yields and desirable material properties. This technical guide provides an in-depth overview of the core metabolic pathways, quantitative production data, detailed experimental protocols, and logical workflows relevant to the synthesis of PHAs from this key precursor.

Metabolic Pathways for (S)-3-Hydroxybutyryl-CoA and PHA Synthesis

The biosynthesis of poly(3-hydroxybutyrate) (PHB), the simplest form of PHA, from the central metabolite acetyl-CoA, is a well-characterized process. It involves a sequence of three key enzymatic reactions. For the production of the (S)-enantiomer of 3-hydroxybutyryl-CoA, specific enzymes are required, particularly an NADH-dependent reductase.

The canonical pathway begins with the condensation of two acetyl-CoA molecules. This reaction is catalyzed by β-ketothiolase (encoded by genes such as phaA or bktB).[1] The resulting acetoacetyl-CoA is then stereoselectively reduced to (S)-3-hydroxybutyryl-CoA. This reduction is catalyzed by an NADH-dependent (S)-3-hydroxybutyryl-CoA dehydrogenase (Hbd).[2] The (R)-enantiomer, which is also a common PHA precursor, is typically synthesized by an NADPH-dependent reductase (PhaB).[2] Finally, the (S)-3-hydroxybutyryl-CoA monomers are polymerized by PHA synthase (PhaC) to form the bioplastic.[3] In some engineered pathways, the (S)-3-hydroxybutyryl-CoA is first converted to (S)-3-hydroxybutyrate (3HB) by a thioesterase for secretion or other applications.[2][4]

Caption: Biosynthetic pathway of PHA from Acetyl-CoA via (S)-3-Hydroxybutyryl-CoA.

Quantitative Data on PHA Production

Metabolic engineering efforts have yielded significant improvements in the production of PHAs and their precursors. The tables below summarize key quantitative data from various studies, including production titers, polymer composition, and material properties.

Table 1: Production Titers of (S)-3-Hydroxybutyrate and PHAs in Engineered Microorganisms

Host Organism	Product	Carbon Source	Titer (g/L)	Yield	Reference
Saccharomyces cerevisiae	(S)-3-Hydroxybutyrate	Ethanol	12.0	-	[4]
Escherichia coli	(S)-3-Hydroxybutyrate	Glucose	2.08	-	[2]
Escherichia coli	(R)-3-Hydroxybutyrate	Glucose	2.92	-	[2]
Burkholderia sp. Oh_219	PHB	Crude Glycerol	15.3	0.52 g PHB/g DCW	[5]
E. coli JM109 (recombinant)	P(3HB-co-14% 3HHx)	Glucose	2.8	41 wt% of DCW

DCW: Dry Cell Weight

Table 2: Molecular Weight and Properties of PHAs Derived from 3-Hydroxybutyryl-CoA

Polymer Type	3HHx Content (mol%)	Weight-Average Molecular Weight (Mw)	Polydispersity Index (Mw/Mn)	Melting Temp (Tm)	Elongation at Break (%)	Reference
P(3HB)	0%	-	-	~180°C	5%	[1]
P(3HB-co-3HHx)	2.5 - 35%	1.15 x 10⁵ - 6.65 x 10⁵	~2.5	Varies	Increases with 3HHx	[6]
P(3HB-co-3HHx)	17%	-	-	Lower than P(3HB)	Similar to LDPE	[6]

P(3HB): Poly(3-hydroxybutyrate), P(3HB-co-3HHx): Poly(3-hydroxybutyrate-co-3-hydroxyhexanoate), LDPE: Low-Density Polyethylene

Experimental Protocols

Accurate quantification and characterization of (S)-3-Hydroxybutyryl-CoA-derived products are essential for research and development. The following sections provide detailed methodologies for key analytical procedures.

Quantification of PHA Content by Gas Chromatography (GC)

This protocol is the most common method for determining the cellular content and monomer composition of PHAs. It involves the methanolic transesterification of the polymer into its constituent 3-hydroxyalkanoic acid methyl esters, which are then quantified by GC.[2][4]

a) Reagents and Materials:

• Lyophilized (freeze-dried) cell pellets containing PHA

• Methanol containing 15% (v/v) sulfuric acid

• Chloroform (B151607)

• Internal standard (e.g., benzoic acid methyl ester or caprylic acid methyl ester)

• PHA standards (e.g., pure P(3HB))

• Gas chromatograph with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS)

b) Protocol:

• Sample Preparation: Accurately weigh 10-20 mg of lyophilized cell biomass into a screw-capped glass tube.

• Methanolysis: Add 2 mL of chloroform and 2 mL of methanol/sulfuric acid solution to the tube. Add a known amount of the internal standard.

• Digestion: Seal the tube tightly and heat at 100°C for 140 minutes to depolymerize the PHA and methylate the resulting monomers.[7]

• Extraction: After cooling to room temperature, add 1 mL of distilled water and vortex vigorously for 1 minute to induce phase separation.

• Phase Separation: Centrifuge the mixture to separate the phases. The 3-hydroxyalkanoic acid methyl esters will be in the lower, organic (chloroform) phase.

• GC Analysis: Carefully transfer the chloroform phase to a GC vial. Inject 1-2 µL into the GC.

• Quantification: Identify and quantify the peaks by comparing their retention times and areas to those of the standards and the internal standard. A calibration curve should be generated using known concentrations of PHA standards.

Determination of PHA Molecular Weight by Gel Permeation Chromatography (GPC)

GPC, also known as Size Exclusion Chromatography (SEC), separates polymer molecules based on their hydrodynamic volume in solution, allowing for the determination of molecular weight distribution.[8]

a) Equipment and Materials:

• Extracted and purified PHA polymer

• GPC system equipped with a pump, injector, column set, and a detector (typically a differential refractive index detector, RID).

• Mobile phase (e.g., high-purity chloroform or tetrahydrofuran (B95107) (THF)).

• Polystyrene standards of known molecular weights for calibration.

b) Protocol:

• Sample Preparation: Dissolve the purified PHA sample completely in the mobile phase solvent to a concentration of approximately 1-2 mg/mL. Filter the solution through a 0.22 µm syringe filter to remove any particulates.

• Instrument Calibration: Prepare solutions of several polystyrene standards with narrow molecular weight distributions. Inject each standard into the GPC system to generate a calibration curve that plots the logarithm of molecular weight against retention time.[9]

• Sample Analysis: Inject the prepared PHA sample into the GPC system.

• Data Analysis: Record the chromatogram. Using the calibration curve, the GPC software will calculate the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn) for the PHA sample.[8]

Enzyme Activity Assays

a) β-Ketothiolase (PhaA) Activity Assay: The activity of β-ketothiolase is typically measured in the thiolytic direction, monitoring the cleavage of acetoacetyl-CoA.

• Principle: The reaction Acetoacetyl-CoA + CoA <=> 2 Acetyl-CoA is monitored. In the reverse (thiolysis) direction, the disappearance of the Mg²⁺-acetoacetyl-CoA complex is followed by a decrease in absorbance at 304 nm.

• Reaction Mixture:

  • Tris-HCl buffer (e.g., 100 mM, pH 8.0)

  • Coenzyme A (CoA) (e.g., 0.1 mM)

  • MgCl₂ (e.g., 25 mM)

  • Acetoacetyl-CoA (substrate, e.g., 0.1 mM)

  • Enzyme extract

• Procedure: The reaction is initiated by adding acetoacetyl-CoA, and the decrease in absorbance at 304 nm is monitored spectrophotometrically.

b) (S)-3-Hydroxybutyryl-CoA Dehydrogenase (Hbd) Activity Assay: This assay measures the reduction of acetoacetyl-CoA to (S)-3-hydroxybutyryl-CoA by monitoring the oxidation of NADH.[10][11]

• Principle: The reaction Acetoacetyl-CoA + NADH + H⁺ <=> (S)-3-Hydroxybutyryl-CoA + NAD⁺ is monitored by the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH.[10]

• Reaction Mixture (3.0 mL total volume): [10]

  • Potassium phosphate (B84403) buffer (100 mM, pH 7.3)

  • NADH (0.1 mM)

  • Acetoacetyl-CoA (substrate, 0.09 mM)[10]

  • Enzyme extract

• Procedure:

  • Combine the buffer and NADH in a cuvette and equilibrate to the desired temperature (e.g., 37°C).[10]

  • Add the enzyme extract and mix.

  • Initiate the reaction by adding acetoacetyl-CoA.

  • Immediately record the decrease in absorbance at 340 nm for several minutes. The rate of NADH oxidation is proportional to the enzyme activity. One unit of activity is defined as the amount of enzyme that converts 1.0 µmole of acetoacetyl-CoA per minute.[10]

Experimental and Logical Workflows

The development of a robust bioplastic production strain involves a multi-step process from gene selection to final product characterization. The following diagram illustrates a typical workflow for this process.

Caption: A typical workflow for engineering and analyzing PHA production.

This workflow outlines the logical progression from the initial genetic design to the final analysis of the bioplastic material. Each step requires careful optimization to maximize the yield and quality of the final product, underscoring the interdisciplinary nature of bioplastic research.

References

• 1. A review on poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) [P(3HB-co-3HHx)] and genetic modifications that affect its production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fast procedure for the analysis of poly(hydroxyalkanoates) in bacterial cells by off-line pyrolysis/gas-chromatography with flame ionization detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Beta-Ketothiolase Deficiency Presenting with Metabolic Stroke After a Normal Newborn Screen in Two Individuals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. GPC Analysis Molecular Weight | MtoZ Biolabs [mtoz-biolabs.com]
• 9. Measurement of Molecular Weight by using GPC method : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus - PMC [pmc.ncbi.nlm.nih.gov]

The Crossroads of Catabolism: (S)-3-Hydroxybutyryl-CoA in Lysine and Tryptophan Metabolism

A Technical Guide for Researchers and Drug Development Professionals

(S)-3-Hydroxybutyryl-CoA, a key intermediate in mitochondrial fatty acid metabolism, also plays a pivotal role at the intersection of the degradation pathways of two essential amino acids: lysine (B10760008) and tryptophan. Understanding the biochemical intricacies of its formation and consumption is crucial for researchers in metabolic diseases, oncology, and neurobiology, as well as for professionals engaged in the development of novel therapeutics targeting these pathways.

This technical guide provides an in-depth exploration of the role of (S)-3-Hydroxybutyryl-CoA in lysine and tryptophan metabolism. It consolidates quantitative data, details experimental protocols for key enzymatic assays, and presents visual representations of the metabolic pathways and experimental workflows to facilitate a comprehensive understanding of this critical metabolic juncture.

The Metabolic Convergence: From Amino Acids to Acetyl-CoA

The catabolism of both lysine and tryptophan ultimately feeds into the central carbon metabolism through the production of acetyl-CoA. A crucial segment of these pathways converges on the formation and subsequent processing of (S)-3-Hydroxybutyryl-CoA.

Lysine Degradation Pathway

In the mitochondrial matrix, the degradation of L-lysine proceeds through a series of enzymatic reactions. The pathway converges with tryptophan metabolism at the level of glutaryl-CoA.[1] Glutaryl-CoA is then oxidatively decarboxylated to crotonoyl-CoA by the enzyme Glutaryl-CoA dehydrogenase (GCDH) .[2] Crotonoyl-CoA is subsequently hydrated by Enoyl-CoA hydratase (ECHS1 or Crotonase) to yield (S)-3-Hydroxybutyryl-CoA.[3] Finally, 3-Hydroxyacyl-CoA dehydrogenase (HADH) catalyzes the NAD+-dependent oxidation of (S)-3-Hydroxybutyryl-CoA to acetoacetyl-CoA, which is then cleaved by acetyl-CoA acetyltransferase 1 (ACAT1) into two molecules of acetyl-CoA. These acetyl-CoA molecules can then enter the citric acid cycle for energy production or be utilized in other biosynthetic pathways.

Tryptophan Degradation Pathway

The catabolism of L-tryptophan, primarily through the kynurenine (B1673888) pathway, also generates glutaryl-CoA.[2] From this point, the metabolic fate of the carbon skeleton derived from tryptophan follows the same enzymatic steps as described for lysine degradation, leading to the formation of (S)-3-Hydroxybutyryl-CoA and ultimately acetyl-CoA. This convergence makes the regulation of enzymes downstream of glutaryl-CoA critical for balancing the catabolism of both amino acids.

Quantitative Insights into the Pathway

The efficiency and regulation of these metabolic pathways can be understood through the kinetic properties of the key enzymes involved and the concentrations of the metabolic intermediates.

Table 1: Enzyme Kinetic Parameters

Enzyme	Abbreviation	Substrate	K_m_	V_max_	Organism/Tissue	Reference
Glutaryl-CoA Dehydrogenase	GCDH	Glutaryl-CoA	-	-	Human	[2][4]
Enoyl-CoA Hydratase	ECHS1	Crotonoyl-CoA	-	-	Human	[5]
3-Hydroxyacyl-CoA Dehydrogenase	HADH	(S)-3-Hydroxybutyryl-CoA	-	-	Pig Heart	[6]

Note: Specific kinetic values (K_m_ and V_max_) are highly dependent on assay conditions and are often determined using purified enzymes. The table indicates the availability of such data in the cited literature.

Table 2: Metabolite Concentrations

Metabolite	Tissue/Cell Type	Condition	Concentration Range	Reference
(S)-3-Hydroxybutyryl-CoA	-	-	-	-
Glutaryl-CoA	-	-	-	[7]
Crotonoyl-CoA	-	-	-	-
Acetoacetyl-CoA	-	-	-	-

Note: Quantitative data on the in vivo concentrations of these acyl-CoA intermediates are scarce due to their low abundance and rapid turnover. The provided references describe methods for their quantification, which can be applied to obtain such data under specific experimental conditions.

Experimental Protocols

Accurate measurement of enzyme activities and metabolite levels is fundamental to studying these pathways. The following sections provide detailed protocols for the key enzymes involved in the metabolism of (S)-3-Hydroxybutyryl-CoA.

Quantification of (S)-3-Hydroxybutyryl-CoA and other Short-Chain Acyl-CoAs by LC-MS/MS

Objective: To quantify the concentration of (S)-3-Hydroxybutyryl-CoA and other short-chain acyl-CoAs in biological samples.

Principle: This method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the sensitive and specific detection of acyl-CoA species.[8][9]

Protocol:

• Sample Preparation:

  • Homogenize tissue or cell pellets in a suitable extraction buffer (e.g., acetonitrile (B52724)/methanol/water mixture).

  • Include an internal standard (e.g., a stable isotope-labeled acyl-CoA) for accurate quantification.

  • Centrifuge to precipitate proteins and collect the supernatant.

  • Dry the supernatant under a stream of nitrogen or by lyophilization.

  • Reconstitute the dried extract in a solvent compatible with the LC mobile phase.

• LC Separation:

  • Use a C18 reversed-phase column for separation.

  • Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with formic acid or ammonium (B1175870) acetate) and an organic component (e.g., acetonitrile or methanol).

• MS/MS Detection:

  • Operate the mass spectrometer in positive ion mode with electrospray ionization (ESI).

  • Use multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for each acyl-CoA of interest.

Glutaryl-CoA Dehydrogenase (GCDH) Activity Assay

Objective: To measure the enzymatic activity of GCDH.

Principle: The activity of GCDH is determined by monitoring the reduction of an artificial electron acceptor, such as ferrocenium (B1229745), or by a coupled assay measuring the formation of crotonoyl-CoA.[10]

Protocol:

• Reaction Mixture: Prepare a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.5) containing glutaryl-CoA and an electron acceptor (e.g., ferrocenium hexafluorophosphate).

• Enzyme Preparation: Use a mitochondrial extract or purified GCDH enzyme.

• Assay:

  • Initiate the reaction by adding the enzyme preparation to the reaction mixture.

  • Monitor the change in absorbance of the electron acceptor at a specific wavelength (e.g., 300 nm for ferrocenium reduction) over time using a spectrophotometer.

  • Alternatively, in a coupled assay, the production of crotonoyl-CoA can be monitored by its characteristic absorbance at 263 nm in the presence of enoyl-CoA hydratase.

Enoyl-CoA Hydratase (Crotonase/ECHS1) Activity Assay

Objective: To measure the enzymatic activity of ECHS1.

Principle: The hydration of the double bond in crotonoyl-CoA to form (S)-3-hydroxybutyryl-CoA is monitored by the decrease in absorbance at 263 nm, which is characteristic of the enoyl-CoA substrate.[3]

Protocol:

• Reaction Mixture: Prepare a reaction buffer (e.g., 50 mM Tris-HCl, pH 8.0) containing crotonoyl-CoA.

• Enzyme Preparation: Use a cell lysate, mitochondrial fraction, or purified ECHS1 enzyme.

• Assay:

  • Initiate the reaction by adding the enzyme preparation to the reaction mixture.

  • Monitor the decrease in absorbance at 263 nm over time using a spectrophotometer.

3-Hydroxyacyl-CoA Dehydrogenase (HADH) Activity Assay

Objective: To measure the enzymatic activity of HADH.

Principle: The oxidation of (S)-3-hydroxybutyryl-CoA to acetoacetyl-CoA is coupled to the reduction of NAD+ to NADH. The increase in NADH concentration is monitored by the increase in absorbance at 340 nm.[11]

Protocol:

• Reaction Mixture: Prepare a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.0) containing (S)-3-hydroxybutyryl-CoA and NAD+.

• Enzyme Preparation: Use a cell lysate, mitochondrial fraction, or purified HADH enzyme.

• Assay:

  • Initiate the reaction by adding the enzyme preparation to the reaction mixture.

  • Monitor the increase in absorbance at 340 nm over time using a spectrophotometer.

Visualizing the Metabolic Landscape

Diagrams generated using Graphviz (DOT language) provide a clear visual representation of the metabolic pathways and experimental workflows.

Figure 1. Convergence of Lysine and Tryptophan Catabolism.

References

• 1. researchgate.net [researchgate.net]
• 2. Glutaryl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 3. Amsterdam UMC Locatie AMC - Short-chain enoyl-CoA hydratase/Crotonase (ECHS1) [amc.nl]
• 4. Kinetic mechanism of glutaryl-CoA dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Deglutarylation of glutaryl-CoA dehydrogenase by deacylating enzyme SIRT5 promotes lysine oxidation in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 11. sigmaaldrich.com [sigmaaldrich.com]

The Central Role of (S)-3-Hydroxybutyryl-CoA in Butyrate Fermentation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

(S)-3-Hydroxybutyryl-CoA stands as a critical intermediate in the microbial production of butyrate (B1204436), a short-chain fatty acid of significant interest for its role in gut health and its potential as a therapeutic agent. This technical guide provides an in-depth exploration of the enzymatic steps surrounding (S)-3-Hydroxybutyryl-CoA in the butyrate fermentation pathway, offering detailed experimental protocols, quantitative data, and a visualization of the core biochemical transformations. Understanding the kinetics and regulation of this key metabolic node is paramount for optimizing butyrate production in engineered microbes and for developing novel strategies to modulate its synthesis for therapeutic benefit.

The Butyrate Fermentation Pathway: A Focus on (S)-3-Hydroxybutyryl-CoA

The conversion of acetyl-CoA to butyrate is a multi-step enzymatic process common in anaerobic bacteria, particularly within the Firmicutes phylum, such as Clostridium species. The core pathway involves the condensation of two acetyl-CoA molecules to form acetoacetyl-CoA, which is then reduced to (S)-3-hydroxybutyryl-CoA. This intermediate is subsequently dehydrated to crotonyl-CoA, further reduced to butyryl-CoA, and finally converted to butyrate.[1][2][3]

The formation and consumption of (S)-3-hydroxybutyryl-CoA are catalyzed by two key enzymes: 3-hydroxybutyryl-CoA dehydrogenase (Hbd) and crotonase (also known as enoyl-CoA hydratase), respectively. The efficiency of the overall pathway is heavily influenced by the catalytic activities of these enzymes and the intracellular concentrations of their substrates and cofactors, primarily NADH and NAD+.[4][5]

Quantitative Data on Key Enzymes

The kinetic parameters of the enzymes involved in the synthesis and conversion of (S)-3-Hydroxybutyryl-CoA are crucial for developing metabolic models and engineering strategies. The following table summarizes key quantitative data for thiolase, 3-hydroxybutyryl-CoA dehydrogenase, and crotonase from various microorganisms.

Enzyme	Microorganism	Substrate	Km (µM)	Vmax (µmol/min/mg) or kcat (s-1)	Coenzyme	Reference(s)
Thiolase (Acetyl-CoA Acetyltransferase)	Clostridium acetobutylicum	Acetyl-CoA	260	17.8 (Vmax)	CoA	[6]
Clostridium pasteurianum	Acetoacetyl-CoA	40	125 (Vmax)	CoA	[6]
3-Hydroxybutyryl-CoA Dehydrogenase (Hbd)	Clostridium beijerinckii	Acetoacetyl-CoA	14	540 (Vmax)	NADH	[4]
Clostridium beijerinckii	(S)-3-Hydroxybutyryl-CoA	-	-	NAD+	[4]
Clostridium butyricum	Acetoacetyl-CoA	50	11.2 (kcat)	NADH	[7]
Nitrosopumilus maritimus	(S)-3-hydroxybutyryl-CoA	19	98.6 (Vmax)	NAD+	[1]
Nitrosopumilus maritimus	Acetoacetyl-CoA	26	144.8 (Vmax)	NADH	[1]
Crotonase (Enoyl-CoA Hydratase)	Clostridium acetobutylicum	Crotonyl-CoA	30	High turnover	-	[8][9]
Clostridium acetobutylicum	Hexenoyl-CoA	130	-	-	[8]
Rattus norvegicus (liver)	Crotonyl-CoA	25	7,700 (Vmax)	-	[10]

Experimental Protocols

Accurate measurement of enzyme activities and substrate concentrations is fundamental to studying the butyrate fermentation pathway. This section provides detailed protocols for key experiments.

Synthesis of (S)-3-Hydroxybutyryl-CoA

The substrate (S)-3-hydroxybutyryl-CoA can be synthesized from the corresponding free acid using the mixed anhydride (B1165640) method.[1] The resulting product should be purified by high-performance liquid chromatography (HPLC).[1]

Protocol 1: 3-Hydroxybutyryl-CoA Dehydrogenase (Hbd) Activity Assay (Reduction of Acetoacetyl-CoA)

This spectrophotometric assay measures the decrease in absorbance at 340 nm corresponding to the oxidation of NADH.[11][12]

Reagents:

• 100 mM Potassium Phosphate (B84403) Buffer (pH 6.5) or 100 mM Tris-HCl (pH 7.3-7.8)[11][12]

• 25 mM Potassium Citrate (B86180) (optional, used in some protocols)[11]

• 5.4 mM Acetoacetyl-CoA solution[12]

• 6.4 mM NADH solution[12]

• Purified Hbd enzyme or cell-free extract

Procedure:

• Prepare a reaction mixture in a cuvette containing:

  • Potassium Phosphate Buffer or Tris-HCl Buffer

  • Acetoacetyl-CoA (final concentration: 75-125 µM)[11]

  • NADH (final concentration: 0.1 mM)[12]

• Equilibrate the mixture to the desired temperature (e.g., 37°C).[12]

• Initiate the reaction by adding a small volume of the enzyme solution.

• Monitor the decrease in absorbance at 340 nm for several minutes using a spectrophotometer.

• Calculate the rate of NADH oxidation using the molar extinction coefficient of NADH (6220 M-1cm-1). One unit of enzyme activity is typically defined as the amount of enzyme that catalyzes the conversion of 1 µmol of substrate per minute under the specified conditions.

Protocol 2: Crotonase (Enoyl-CoA Hydratase) Activity Assay

This assay measures the decrease in absorbance at approximately 263 nm due to the hydration of the double bond in crotonyl-CoA.[10][13]

Reagents:

• 100 mM Tris-HCl buffer (pH 7.8)[14]

• 1 mM Crotonyl-CoA solution

• Purified crotonase enzyme or cell-free extract

Procedure:

• Prepare a reaction mixture in a quartz cuvette containing Tris-HCl buffer.

• Add a known concentration of crotonyl-CoA (e.g., 50 µM).

• Equilibrate to the desired temperature.

• Initiate the reaction by adding the enzyme solution.

• Monitor the decrease in absorbance at 263 nm.

• Calculate the rate of crotonyl-CoA hydration using its molar extinction coefficient.

Protocol 3: Acetyl-CoA Acetyltransferase (Thiolase) Activity Assay

This is a coupled spectrophotometric assay that measures the formation of NADH at 340 nm. The acetyl-CoA produced by the thiolase reaction is used by citrate synthase to produce citrate, and the preceding reaction of malate (B86768) to oxaloacetate by malate dehydrogenase reduces NAD+.[15]

Reagents:

• 175 mM Tris-HCl buffer (pH 8.5)[15]

• 0.12 mM Coenzyme A (CoA)[15]

• 2.0 mM Dithioerythritol (DTE)[15]

• 2.6 mM Malate[15]

• 0.14 mM NAD+[15]

• 58 nkat Malate Dehydrogenase[15]

• 18 nkat Citrate Synthase[15]

• 0.05% (w/v) Bovine Serum Albumin (BSA)[15]

• 20 µM Acetoacetyl-CoA[15]

• Purified thiolase enzyme or cell-free extract

Procedure:

• Prepare a reaction mixture containing all reagents except acetoacetyl-CoA.

• Equilibrate to the desired temperature.

• Initiate the reaction by adding acetoacetyl-CoA.

• Monitor the increase in absorbance at 340 nm.

• Calculate the rate of NADH formation to determine thiolase activity.

Protocol 4: Quantification of (S)-3-Hydroxybutyryl-CoA in Fermentation Broth by HPLC

High-Performance Liquid Chromatography (HPLC) is a powerful technique for quantifying intracellular metabolites.

Sample Preparation:

• Rapidly quench metabolic activity of bacterial cells by mixing with a cold solvent (e.g., methanol).

• Lyse the cells to release intracellular metabolites.

• Centrifuge to remove cell debris.

• The supernatant can be directly analyzed or further purified.

HPLC Conditions (Example):

• Column: A reverse-phase C18 column is commonly used.[16][17]

• Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Detection: UV detector at a wavelength where CoA esters absorb (around 260 nm).

• Standard Curve: A standard curve of known concentrations of purified (S)-3-hydroxybutyryl-CoA should be used for accurate quantification.

Signaling Pathways and Regulatory Mechanisms

The flux through the butyrate fermentation pathway is tightly regulated to maintain cellular redox balance and meet energetic demands.

Redox Balance (NADH/NAD+ Ratio)

The conversion of acetoacetyl-CoA to (S)-3-hydroxybutyryl-CoA is a reductive step that consumes NADH. Conversely, the subsequent conversion of butyryl-CoA to butyrate can be coupled with NAD+ regeneration. Therefore, the intracellular NADH/NAD+ ratio plays a crucial role in regulating the direction and rate of these reactions. High NADH levels favor the production of (S)-3-hydroxybutyryl-CoA and subsequently butyrate.

Transcriptional Regulation

The expression of the genes encoding the enzymes of the butyrate pathway, including hbd (3-hydroxybutyryl-CoA dehydrogenase) and crt (crotonase), is subject to transcriptional regulation. In Clostridium acetobutylicum, the expression of solventogenesis genes, which includes the butyrate pathway, is induced during the transition from exponential to stationary phase.[9][18] This regulation is complex and involves global regulators such as the master regulator of sporulation, Spo0A, as well as stress-responsive regulators like HrcA and CtsR.[8][18] The presence of rapidly metabolizable sugars like glucose can repress the expression of these genes through a form of catabolite repression.[19]

Allosteric Regulation

While specific allosteric regulators for Hbd and crotonase in the context of butyrate fermentation are not extensively documented, it is known that acetyl-CoA carboxylase, a key enzyme in fatty acid synthesis, is allosterically regulated by citrate and long-chain fatty acyl-CoA molecules.[20] It is plausible that similar allosteric control mechanisms exist for the enzymes in the butyrate pathway to fine-tune metabolic flux in response to the availability of precursors and energy status of the cell.

Visualizations

Butyrate Fermentation Pathway

Caption: The core butyrate fermentation pathway highlighting (S)-3-Hydroxybutyryl-CoA.

Experimental Workflow for Hbd Activity Assay

Caption: Workflow for the spectrophotometric assay of 3-Hydroxybutyryl-CoA dehydrogenase.

Conclusion

(S)-3-Hydroxybutyryl-CoA is a linchpin in the intricate process of butyrate fermentation. A thorough understanding of the enzymes responsible for its synthesis and conversion, their kinetic properties, and the regulatory networks that govern their activity is indispensable for researchers in microbiology, metabolic engineering, and drug development. The methodologies and data presented in this guide provide a solid foundation for further investigation and manipulation of this vital metabolic pathway, with the ultimate goal of harnessing the therapeutic potential of butyrate.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Purification and properties of 3-hydroxybutyryl-coenzyme A dehydrogenase from Clostridium beijerinckii ("Clostridium butylicum") NRRL B593 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Network Portal - Gene CAC0019 [networks.systemsbiology.net]
• 7. Acetyltransferase Activity Assay Kit (Fluorometric) (ab204536) | Abcam [abcam.com]
• 8. Transcription factors and genetic circuits orchestrating the complex, multilayered response of Clostridium acetobutylicum to butanol and butyrate stress - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Transcriptional organization of the Clostridium acetobutylicum genome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enoyl-CoA hydratase. reaction, mechanism, and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Purification and properties of 3-hydroxybutyryl-coenzyme A dehydrogenase from Clostridium beijerinckii ("Clostridium butylicum") NRRL B593 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Enzymes Catalyzing Crotonyl-CoA Conversion to Acetoacetyl-CoA During the Autotrophic CO2 Fixation in Metallosphaera sedula - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cloning, Expression and Purification of an Acetoacetyl CoA Thiolase from Sunflower Cotyledon - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Determination of Poly(3-hydroxybutyrate) Content in Cyanobacterium Synechocystis sp. PCC 6803 Using Acid Hydrolysis Followed by High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Transcriptional regulation of solventogenesis in Clostridium acetobutylicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Amsterdam UMC Locatie AMC - Short-chain enoyl-CoA hydratase/Crotonase (ECHS1) [amc.nl]
• 20. Short-term regulation of acetyl CoA carboxylase: is the key enzyme in long-chain fatty acid synthesis regulated by an existing physiological mechanism? - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of (S)-3-Hydroxybutyryl-CoA for In Vitro Assays: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxybutyryl-CoA is a pivotal intermediate in various metabolic pathways, including fatty acid metabolism and ketone body utilization. Its availability in a pure and well-characterized form is essential for in vitro studies of enzyme kinetics, pathway elucidation, and drug screening. This document provides detailed protocols for the chemical and enzymatic synthesis of (S)-3-Hydroxybutyryl-CoA, along with methods for its purification and quantification, tailored for researchers in academia and the pharmaceutical industry.

Introduction

The stereospecific synthesis of (S)-3-Hydroxybutyryl-CoA is crucial for investigating the enzymes and pathways that preferentially recognize this enantiomer. This application note details two primary methodologies for its preparation: a chemical synthesis via the mixed anhydride (B1165640) method and an enzymatic approach utilizing (S)-3-hydroxybutyrate-CoA ligase or a multi-enzyme cascade. Both methods offer distinct advantages in terms of yield, purity, and scalability. Furthermore, comprehensive protocols for purification by High-Performance Liquid Chromatography (HPLC) and quantification through a spectrophotometric enzymatic assay are provided to ensure the quality and accurate concentration determination of the synthesized product.

Data Presentation

Table 1: Comparison of Synthesis Methods for (S)-3-Hydroxybutyryl-CoA

Parameter	Chemical Synthesis (Mixed Anhydride)	Chemo-Enzymatic Synthesis
Starting Materials	(S)-3-Hydroxybutyric acid, Coenzyme A	(S)-3-Hydroxybutyric acid, Coenzyme A, ATP, Activating Agent (e.g., CDI)
Key Reagents	Isobutyl chloroformate, Triethylamine (B128534)	Acyl-CoA Synthetase or Ligase
Typical Yield	Variable, reported up to 60-70%	57% reported for a similar chemo-enzymatic method
Purity (after purification)	>95%	>95%
Advantages	Relatively rapid, does not require enzyme production.	High stereospecificity, milder reaction conditions.
Disadvantages	May require more stringent purification to remove byproducts.	Requires production and purification of active enzymes.

Table 2: Characterization Data for (S)-3-Hydroxybutyryl-CoA

Analysis Method	Expected Results
¹H NMR (D₂O)	Peaks corresponding to the 3-hydroxybutyryl moiety and the coenzyme A backbone. A characteristic methyl group doublet is expected around 1.2 ppm.[1]
¹³C NMR (D₂O)	Signals for the carbonyl, hydroxyl-bearing carbon, methylene, and methyl carbons of the 3-hydroxybutyryl group, in addition to the coenzyme A signals.[2]
High-Resolution Mass Spectrometry (HRMS)	Expected m/z for the molecular ion [M-H]⁻ or [M+H]⁺ consistent with the chemical formula C₂₅H₄₂N₇O₁₈P₃S. The monoisotopic mass is approximately 853.15 g/mol .[1][3]

Experimental Protocols

Protocol 1: Chemical Synthesis of (S)-3-Hydroxybutyryl-CoA via Mixed Anhydride Method

This protocol is adapted from the general principles of the mixed anhydride method for acyl-CoA synthesis.[4][5]

Materials:

• (S)-3-Hydroxybutyric acid

• Coenzyme A (free acid)

• Isobutyl chloroformate

• Triethylamine (TEA)

• Anhydrous Tetrahydrofuran (THF)

• Lithium Chloride (LiCl)

• Perchloric acid

• Potassium bicarbonate (KHCO₃)

• Argon or Nitrogen gas

• Ice bath

Procedure:

• Activation of (S)-3-Hydroxybutyric acid:

  • Dissolve (S)-3-Hydroxybutyric acid (1.2 mmol) in 5 mL of anhydrous THF in a round-bottom flask under an inert atmosphere (argon or nitrogen).

  • Cool the solution in an ice bath to 0°C.

  • Add triethylamine (1.2 mmol) dropwise while stirring.

  • Slowly add isobutyl chloroformate (1.2 mmol) to the solution and stir for 30 minutes at 0°C. A white precipitate of triethylammonium (B8662869) chloride will form.

• Coupling with Coenzyme A:

  • In a separate flask, dissolve Coenzyme A (1 mmol) in 10 mL of a 1:1 mixture of THF and water, pre-chilled to 0°C. Adjust the pH to 7.5-8.0 with a cold solution of 1 M KHCO₃.

  • Add the Coenzyme A solution to the mixed anhydride solution dropwise while maintaining the temperature at 0°C and stirring vigorously.

  • Allow the reaction to proceed for 2-4 hours on ice, monitoring the reaction progress by HPLC if possible.

• Purification:

  • Acidify the reaction mixture to pH 2-3 with cold 1 M perchloric acid.

  • Centrifuge to remove the precipitate.

  • The supernatant containing (S)-3-Hydroxybutyryl-CoA can then be purified by HPLC (see Protocol 3).

Protocol 2: Enzymatic Synthesis of (S)-3-Hydroxybutyryl-CoA

This protocol describes a general method using a recombinant (S)-3-hydroxybutyrate-CoA ligase. The specific enzyme and its optimal conditions may vary.

Part A: Expression and Purification of (S)-3-hydroxybutyryl-CoA Dehydrogenase (as an example enzyme) [6]

• Transformation: Transform E. coli expression strains (e.g., BL21(DE3)) with a plasmid containing the gene for the desired CoA ligase or synthase with a His-tag.

• Culture Growth: Grow the transformed cells in LB medium containing the appropriate antibiotic at 37°C until the OD₆₀₀ reaches 0.6-0.8.

• Induction: Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM and incubate for 16-20 hours at a lower temperature (e.g., 18-25°C).

• Cell Lysis: Harvest the cells by centrifugation, resuspend in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM DTT), and lyse by sonication or high-pressure homogenization.

• Purification:

  • Clarify the lysate by centrifugation.

  • Load the supernatant onto a Ni-NTA affinity column.

  • Wash the column with wash buffer (lysis buffer with 20-40 mM imidazole).

  • Elute the protein with elution buffer (lysis buffer with 250-500 mM imidazole).

  • Perform buffer exchange into a suitable storage buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 1 mM DTT) and concentrate the protein. Assess purity by SDS-PAGE.

Part B: Synthesis Reaction

Materials:

• Purified (S)-3-hydroxybutyrate-CoA ligase

• (S)-3-Hydroxybutyric acid

• Coenzyme A (lithium salt)

• ATP

• MgCl₂

• Reaction Buffer (e.g., 100 mM Tris-HCl, pH 7.5)

Procedure:

• Set up the reaction mixture in a microcentrifuge tube:

  • 100 mM Tris-HCl, pH 7.5

  • 10 mM MgCl₂

  • 5 mM ATP

  • 2 mM Coenzyme A

  • 5 mM (S)-3-Hydroxybutyric acid

  • 1-5 µM purified CoA ligase

• Incubate at the optimal temperature for the enzyme (e.g., 30-37°C) for 1-4 hours.

• Monitor the reaction by HPLC or by a coupled enzymatic assay.

• Terminate the reaction by adding perchloric acid to a final concentration of 0.4 M to precipitate the enzyme.

• Centrifuge and purify the supernatant containing (S)-3-Hydroxybutyryl-CoA by HPLC (see Protocol 3).

Protocol 3: HPLC Purification of (S)-3-Hydroxybutyryl-CoA

This protocol provides a general method for the purification of acyl-CoAs.[7]

Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: 50 mM potassium phosphate (B84403) buffer, pH 5.5

• Mobile Phase B: Acetonitrile

• Sample prepared from Protocol 1 or 2, neutralized to pH ~6.0.

Procedure:

• Equilibrate the C18 column with 95% Mobile Phase A and 5% Mobile Phase B.

• Inject the sample onto the column.

• Elute with a linear gradient of Mobile Phase B:

  • 5% to 40% B over 30 minutes.

  • 40% to 95% B over 5 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to 5% B over 5 minutes and re-equilibrate.

• Monitor the elution at 260 nm (for the adenine (B156593) ring of CoA).

• Collect the fractions corresponding to the (S)-3-Hydroxybutyryl-CoA peak.

• Lyophilize the collected fractions to obtain the purified product.

Protocol 4: Enzymatic Quantification of (S)-3-Hydroxybutyryl-CoA

This assay is based on the oxidation of (S)-3-Hydroxybutyryl-CoA to acetoacetyl-CoA by (S)-3-hydroxybutyryl-CoA dehydrogenase, with the concomitant reduction of NAD⁺ to NADH. The increase in absorbance at 340 nm due to NADH formation is proportional to the amount of (S)-3-Hydroxybutyryl-CoA.[4][5]

Materials:

• Purified (S)-3-hydroxybutyryl-CoA dehydrogenase

• NAD⁺

• Assay Buffer: 100 mM Tris-HCl, pH 8.0

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare a standard curve using known concentrations of a commercially available or previously quantified (S)-3-Hydroxybutyryl-CoA standard.

• In a cuvette, prepare the reaction mixture:

  • 800 µL Assay Buffer

  • 100 µL of 10 mM NAD⁺ solution

  • 50 µL of the sample containing (S)-3-Hydroxybutyryl-CoA

• Mix and measure the initial absorbance at 340 nm (A_initial).

• Initiate the reaction by adding 50 µL of a solution of (S)-3-hydroxybutyryl-CoA dehydrogenase (e.g., 1-5 U/mL).

• Incubate at room temperature or 30°C until the reaction is complete (i.e., the absorbance at 340 nm is stable).

• Measure the final absorbance at 340 nm (A_final).

• Calculate the change in absorbance (ΔA = A_final - A_initial).

• Determine the concentration of (S)-3-Hydroxybutyryl-CoA in the sample using the standard curve and the molar extinction coefficient of NADH at 340 nm (6220 M⁻¹cm⁻¹).

Mandatory Visualizations

Caption: Workflow for the synthesis and purification of (S)-3-Hydroxybutyryl-CoA.

Caption: Principle of the enzymatic quantification of (S)-3-Hydroxybutyryl-CoA.

References

• 1. Seven-enzyme in vitro cascade to (3R)-3-hydroxybutyryl-CoA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: 13C NMR Spectrum (1D, 500 MHz, D2O, predicted) (HMDB0062259) [hmdb.ca]
• 3. pseudomonas.umaryland.edu [pseudomonas.umaryland.edu]
• 4. (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus [frontiersin.org]
• 6. Cloning, expression, purification, crystallization and X-ray crystallographic analysis of (S)-3-hydroxy­butyryl-CoA dehydrogenase from Clostridium butyricum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]

Application Notes and Protocols for the Quantification of (S)-3-Hydroxybutyryl-CoA

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantification of (S)-3-Hydroxybutyryl-CoA (S-3-HBCoA), a key intermediate in fatty acid metabolism and ketone body synthesis. The following sections describe two primary methodologies: a classic enzymatic spectrophotometric assay and a highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) approach.

Introduction to (S)-3-Hydroxybutyryl-CoA

(S)-3-Hydroxybutyryl-CoA is a chiral molecule central to several metabolic pathways. It is an intermediate in the beta-oxidation of fatty acids and a precursor in the synthesis of polyhydroxybutyrate (B1163853) (PHB), a biodegradable polymer. In eukaryotes, it is involved in ketogenesis. Given its role in cellular energy and biosynthetic processes, the accurate quantification of S-3-HBCoA is crucial for metabolic research, disease diagnostics, and the development of therapeutics targeting these pathways.

Application Note 1: Enzymatic Quantification of (S)-3-Hydroxybutyryl-CoA

Principle

This method relies on the specific enzymatic activity of (S)-3-Hydroxybutyryl-CoA Dehydrogenase (HBD). This enzyme catalyzes the reversible oxidation of S-3-HBCoA to acetoacetyl-CoA, with the concomitant reduction of nicotinamide (B372718) adenine (B156593) dinucleotide (NAD+) to NADH. The reaction can be monitored by measuring the increase in absorbance at 340 nm, which is characteristic of NADH formation. The rate of NADH production is directly proportional to the concentration of S-3-HBCoA in the sample, allowing for its quantification.[1] The reverse reaction, involving the oxidation of NADH to NAD+, can also be used.[2]

Key Advantages and Limitations

• Advantages: High specificity for the (S)-enantiomer, relatively low cost, and accessible equipment (spectrophotometer).[2] No activity is typically detected with the (R)-enantiomer.[2]

• Limitations: Lower sensitivity compared to mass spectrometry, potential for interference from other cellular components that absorb at 340 nm, or other NAD+/NADH-dependent enzyme reactions if crude extracts are used.

Quantitative Data

The following table summarizes kinetic parameters for (S)-3-Hydroxybutyryl-CoA Dehydrogenase from Nitrosopumilus maritimus, which can be used to optimize assay conditions.[2]

Parameter	Value	Condition
Km for (S)-3-HBCoA	19 µM	Measured with 2 mM NAD+
Vmax	98.6 U/mg	Measured with 2 mM NAD+
Optimal pH (Forward)	~8.0	Oxidation of S-3-HBCoA
Optimal pH (Reverse)	~7.0	Reduction of Acetoacetyl-CoA

Note: 1 U (Unit) corresponds to 1 µmol of substrate converted per minute.[3]

Experimental Workflow: Enzymatic Assay

Caption: Workflow for the enzymatic quantification of (S)-3-HBCoA.

Detailed Protocol: Spectrophotometric Assay

This protocol is adapted from methodologies described for (S)-3-hydroxybutyryl-CoA dehydrogenase.[2][3]

• Reagent Preparation:

  • Assay Buffer: 100 mM Tris-HCl, pH 7.8-8.0. Prepare fresh and keep on ice.

  • NAD+ Stock Solution: 10 mM NAD+ in deionized water. Store in aliquots at -20°C.

  • (S)-3-Hydroxybutyryl-CoA Dehydrogenase: Reconstitute purified enzyme in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5) to a working concentration of ~0.5-1.0 U/mL. Store on ice.

  • (S)-3-HBCoA Standards: Prepare a stock solution of S-3-HBCoA and create a standard curve (e.g., 0-200 µM) using the Assay Buffer.

• Sample Preparation:

  • Homogenize or lyse cells/tissues in a cold extraction solvent (e.g., 60% acetonitrile) to precipitate proteins and extract metabolites.

  • Centrifuge at high speed (e.g., 14,000 x g for 10 min at 4°C).

  • Collect the supernatant and, if necessary, dry it under vacuum and reconstitute in Assay Buffer.

• Assay Procedure (96-well plate format):

  • To each well, add the following:

    • 150 µL of Assay Buffer

    • 20 µL of 10 mM NAD+ stock solution (final concentration: 1 mM)

    • 20 µL of sample or standard

  • Mix and incubate for 2-3 minutes at room temperature to establish a baseline.

  • Initiate the reaction by adding 10 µL of the (S)-3-HBCoA Dehydrogenase solution.

  • Immediately place the plate in a microplate reader.

• Data Acquisition and Analysis:

  • Measure the absorbance at 340 nm every 30-60 seconds for 10-20 minutes.

  • Calculate the rate of reaction (ΔAbs/min) from the linear portion of the curve.

  • Convert the rate to concentration using the Beer-Lambert law (ε for NADH at 340 nm = 6220 M⁻¹cm⁻¹).

  • Determine the concentration of S-3-HBCoA in the samples by comparing their reaction rates to the standard curve.

Application Note 2: LC-MS/MS Quantification of (S)-3-Hydroxybutyryl-CoA

Principle

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in complex biological matrices.[4] The method involves three main steps:

• Extraction: S-3-HBCoA is extracted from the biological sample.

• Chromatographic Separation: The extract is injected into a high-performance liquid chromatography (HPLC) system, where S-3-HBCoA is separated from other molecules based on its physicochemical properties (e.g., polarity).

• Mass Spectrometric Detection: The separated analyte is ionized (typically via electrospray ionization, ESI), and the mass spectrometer selectively detects and fragments the parent ion into specific product ions. This highly specific detection, known as Multiple Reaction Monitoring (MRM), allows for sensitive and accurate quantification.[5]

Key Advantages and Limitations

• Advantages: Exceptional sensitivity (down to fmol levels) and specificity, ability to multiplex (measure multiple acyl-CoAs simultaneously), and high throughput.[4]

• Limitations: Requires expensive instrumentation, complex method development, and potential for ion suppression from matrix effects. Derivatization may be needed to improve chromatographic retention and sensitivity for short-chain acyl-CoAs.[6][7]

Quantitative Data

While specific performance data for S-3-HBCoA is application-dependent, the following table shows typical performance for related short-chain fatty acid/acyl-CoA LC-MS/MS methods, demonstrating the expected sensitivity.

Analyte (Method)	Matrix	LOQ (Lower Limit of Quantification)	Reference
Short-Chain Fatty Acids	Plasma	0.01 µM	[8]
Short-Chain Fatty Acids	Plasma/Urine	~25 µM (without derivatization)	[9]
Short-Chain Acyl-CoAs	Cells	Low µM range	[5]
Short-Chain Fatty Acids	Plasma	0.1 µg/mL	[10]

Experimental Workflow: LC-MS/MS

Caption: Workflow for the LC-MS/MS quantification of (S)-3-HBCoA.

Detailed Protocol: LC-MS/MS

This is a general protocol framework. Specific parameters must be optimized for the instrument and application.

• Sample Preparation and Extraction:

  • Spike samples with a suitable internal standard (e.g., a stable isotope-labeled version of S-3-HBCoA, if available).

  • Extract acyl-CoAs using solid-phase extraction (SPE) or liquid-liquid extraction (LLE) with an appropriate organic solvent. A simple protein crash with cold acetonitrile (B52724) can also be effective.[5]

  • Dry the extract under nitrogen or vacuum and reconstitute in the initial mobile phase.

• Derivatization (Optional but Recommended):

  • To improve chromatographic retention of the polar S-3-HBCoA, derivatization can be performed. Agents like 3-nitrophenylhydrazine (B1228671) (3-NPH) with a condensing agent (e.g., EDC) can be used to target the carboxyl group if the CoA ester is first hydrolyzed, or specialized methods for thiols could be explored.[6][7] This step requires careful optimization.

• LC Parameters:

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile or methanol (B129727) with 0.1% formic acid.

  • Gradient: A typical gradient would start at a low percentage of B (e.g., 5%), ramp up to a high percentage (e.g., 95%) to elute the analyte, followed by a wash and re-equilibration step.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40°C.

• MS/MS Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+), as acyl-CoAs ionize efficiently in this mode.[4]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: These must be determined by infusing a pure standard of S-3-HBCoA. The precursor ion will be the [M+H]+ mass. The fragment ions will be characteristic of the CoA moiety and the S-3-hydroxybutyryl group.

    • Example Precursor [M+H]+ for C25H42N7O18P3S: ~854.1 m/z

    • Expected Fragments: Characteristic CoA fragments (e.g., related to the adenosine (B11128) or phosphopantetheine parts) would be monitored.

  • Optimize collision energy and other source parameters (e.g., capillary voltage, gas flow) to maximize signal intensity.

• Quantification:

  • Generate a standard curve using a pure S-3-HBCoA standard spiked into a surrogate matrix (e.g., water or stripped plasma).

  • Quantify the analyte in samples by calculating the peak area ratio of the analyte to the internal standard and comparing it against the standard curve.

Metabolic Pathway Context

(S)-3-Hydroxybutyryl-CoA is a critical node in cellular metabolism, linking fatty acid breakdown with other pathways.

Caption: Metabolic context of (S)-3-Hydroxybutyryl-CoA in key pathways.

References

• 1. Enzyme Activity Measurement of 3-Hydroxyacyl-CoA Dehydrogenase Using Spectrophotometric Assays [creative-enzymes.com]
• 2. (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. escholarship.org [escholarship.org]
• 5. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. LC/MS/MS Method Package for Short Chain Fatty Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. mdpi.com [mdpi.com]
• 8. Development and validation of derivatization-based LC-MS/MS method for quantification of short-chain fatty acids in human, rat, and mouse plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. dergipark.org.tr [dergipark.org.tr]

Application Notes and Protocols for the Enzymatic Assay of (S)-3-hydroxybutyryl-CoA Dehydrogenase

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-3-hydroxybutyryl-CoA dehydrogenase (HBDH) is a key enzyme in butanoate metabolism and the biosynthesis of valuable compounds like n-butanol, a promising biofuel.[1] It belongs to the family of oxidoreductases and specifically acts on the CH-OH group of the donor with NAD⁺ or NADP⁺ as the acceptor.[2][3] The enzyme catalyzes the reversible NAD(P)⁺-dependent oxidation of (S)-3-hydroxybutyryl-CoA to acetoacetyl-CoA.[2]

The reaction is as follows: (S)-3-hydroxybutyryl-CoA + NAD(P)⁺ ⇌ Acetoacetyl-CoA + NAD(P)H + H⁺

The enzymatic assay for HBDH is based on monitoring the change in absorbance resulting from the production or consumption of NADH or NADPH. The concentration of NAD(P)H is measured spectrophotometrically at 340 nm or 365 nm, as NAD(P)H has a distinct absorbance peak at these wavelengths while NAD(P)⁺ does not.[4][5] This protocol provides methods for measuring HBDH activity in both the forward (oxidation) and reverse (reduction) directions.

Application Notes

• Metabolic Studies: This assay is fundamental for studying fatty acid metabolism, particularly the β-oxidation pathway and pathways related to ketone body metabolism.[6]

• Biofuel Research: HBDH is a critical enzyme in engineered metabolic pathways for the production of n-butanol. This assay is used to characterize and optimize enzyme activity for improved biofuel yields.[7][8]

• Drug Development: As a key metabolic enzyme, HBDH can be a target for drugs aimed at modulating metabolic pathways. The assay is essential for screening potential inhibitors or activators.

• Enzyme Characterization: The protocol is suitable for determining the kinetic properties of HBDH, such as Michaelis-Menten constants (Kₘ) and maximum velocity (Vₘₐₓ), from various biological sources.[5][9]

• Stereospecificity: The enzyme is specific for the (S)-enantiomer of 3-hydroxybutyryl-CoA. No activity is typically detected with the (R)-enantiomer, which is important for applications requiring high stereoselectivity.[5][9]

• Cofactor Specificity: HBDH enzymes can exhibit a preference for either NAD⁺/NADH or NADP⁺/NADPH as a cofactor. For instance, the HBDH from Clostridium beijerinckii and Nitrosopumilus maritimus are significantly more efficient with NAD(H) than NADP(H).[5][9]

• pH Dependence: The optimal pH for the forward (oxidation) and reverse (reduction) reactions can differ. For the enzyme from N. maritimus, the oxidation of (S)-3-hydroxybutyryl-CoA is favored at a higher pH (around 9.0), while the reduction of acetoacetyl-CoA is more efficient at a lower pH (7.0-7.8).[10]

Data Presentation

Table 1: Kinetic Parameters of (S)-3-hydroxybutyryl-CoA Dehydrogenase from Various Organisms

Organism	Reaction Direction	Substrate	Kₘ (µM)	Vₘₐₓ (U/mg)¹	Cofactor	Reference
Clostridium beijerinckii	Reduction	Acetoacetyl-CoA	14	540	NADH	[9]
NADH	8.6	[9]
Nitrosopumilus maritimus (monomer)	Oxidation	(S)-3-hydroxybutyryl-CoA	19	98.6	NAD⁺ (2 mM)	[5][10]
Reduction	Acetoacetyl-CoA	26	144.8	NADH (0.5 mM)	[5][10]

¹One unit (U) is defined as the amount of enzyme that catalyzes the conversion of 1 µmole of substrate per minute under the specified conditions.[10]

Experimental Protocols

These protocols are based on spectrophotometric rate determination, monitoring the change in absorbance at 340 nm. The molar extinction coefficient for NADH at 340 nm is 6.22 mM⁻¹ cm⁻¹.[11]

• Tris-HCl Buffer (1 M, pH 7.8): Dissolve 121.14 g of Tris base in 800 mL of deionized water. Adjust the pH to 7.8 with concentrated HCl. Bring the final volume to 1 L with deionized water. Store at 4°C.

• Potassium Phosphate Buffer (1 M, pH 6.5): Prepare solutions of 1 M K₂HPO₄ and 1 M KH₂PO₄. Mix them until the pH reaches 6.5. Store at 4°C.

• NAD⁺ Solution (10 mM): Dissolve the appropriate amount of NAD⁺ in deionized water. Prepare fresh and keep on ice.

• NADH Solution (10 mM): Dissolve the appropriate amount of NADH in Tris-HCl buffer (10 mM, pH 7.8). Prepare fresh, protect from light, and keep on ice.[11]

• (S)-3-hydroxybutyryl-CoA Solution (10 mM): Synthesize enzymatically or chemically.[10] Dissolve in deionized water, aliquot, and store at -20°C.

• Acetoacetyl-CoA Solution (10 mM): Synthesize from diketene.[10] Dissolve in deionized water, aliquot, and store at -20°C.

• Enzyme Solution: Prepare a solution of purified HBDH in an appropriate buffer (e.g., 100 mM Tris-HCl, pH 7.8) to a concentration that yields a linear rate of absorbance change over time. The optimal concentration should be determined empirically.

This protocol measures the rate of NAD⁺ reduction.

• Set a spectrophotometer to 340 nm and equilibrate the cuvette holder to the desired temperature (e.g., 30°C).[5]

• Prepare the reaction mixture in a 1 mL cuvette as described in Table 2. Add all components except the enzyme.

• Mix by inversion and incubate the cuvette in the spectrophotometer for 3-5 minutes to reach thermal equilibrium.

• Initiate the reaction by adding the enzyme solution to the cuvette.

• Immediately mix by inversion and start monitoring the increase in absorbance at 340 nm for 3-5 minutes.

• Record the linear rate of absorbance change (ΔA₃₄₀/min).

• Run a blank reaction without the substrate ((S)-3-hydroxybutyryl-CoA) to measure any background NAD⁺ reduction.

Table 2: Reaction Mixture for the Forward Reaction (1 mL Total Volume)

Component	Stock Concentration	Volume to Add	Final Concentration
Tris-HCl Buffer (pH 7.8)	1 M	100 µL	100 mM
NAD⁺	10 mM	50 µL	0.5 mM
(S)-3-hydroxybutyryl-CoA	10 mM	20 µL	0.2 mM
Enzyme Solution	Varies	X µL	Varies
Deionized Water	-	Up to 1 mL	-

This protocol measures the rate of NADH oxidation.

• Set a spectrophotometer to 340 nm and equilibrate the cuvette holder to the desired temperature (e.g., 37°C).[11]

• Prepare the reaction mixture in a 1 mL cuvette as described in Table 3. Add all components except the enzyme.

• Mix by inversion and incubate the cuvette in the spectrophotometer for 3-5 minutes to establish a stable baseline.

• Initiate the reaction by adding the enzyme solution.

• Immediately mix by inversion and start monitoring the decrease in absorbance at 340 nm for 3-5 minutes.[11]

• Record the linear rate of absorbance change (ΔA₃₄₀/min).

• Run a blank reaction without the substrate (Acetoacetyl-CoA) to measure any background NADH oxidation.

Table 3: Reaction Mixture for the Reverse Reaction (1 mL Total Volume)

Component	Stock Concentration	Volume to Add	Final Concentration
Potassium Phosphate Buffer (pH 6.5)	1 M	100 µL	100 mM
NADH	10 mM	10 µL	0.1 mM
Acetoacetyl-CoA	10 mM	12.5 µL	125 µM
Enzyme Solution	Varies	X µL	Varies
Deionized Water	-	Up to 1 mL	-

The specific activity of the enzyme is calculated using the Beer-Lambert law.

Formula: Specific Activity (U/mg) = [(ΔA₃₄₀/min (Test) - ΔA₃₄₀/min (Blank)) * Vₜ] / [ε * l * Vₑ * C]

Where:

• ΔA₃₄₀/min: The linear rate of change in absorbance per minute.

• Vₜ: Total reaction volume (in mL).

• ε: Molar extinction coefficient of NADH at 340 nm (6.22 mM⁻¹ cm⁻¹).

• l: Path length of the cuvette (typically 1 cm).

• Vₑ: Volume of the enzyme solution added (in mL).

• C: Concentration of the protein in the enzyme solution (in mg/mL).

Visualizations

Caption: The reversible reaction catalyzed by (S)-3-hydroxybutyryl-CoA dehydrogenase.

Caption: General experimental workflow for the HBDH spectrophotometric assay.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. 3-Hydroxybutyryl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 3. 3-hydroxybutyryl-CoA dehydrogenase(EC 1.1.1.157) - Creative Enzymes [creative-enzymes.com]
• 4. journals.asm.org [journals.asm.org]
• 5. (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enzyme Activity Measurement of 3-Hydroxyacyl-CoA Dehydrogenase Using Spectrophotometric Assays [creative-enzymes.com]
• 7. journals.iucr.org [journals.iucr.org]
• 8. Frontiers | Acetogenic production of 3-Hydroxybutyrate using a native 3-Hydroxybutyryl-CoA Dehydrogenase [frontiersin.org]
• 9. Purification and properties of 3-hydroxybutyryl-coenzyme A dehydrogenase from Clostridium beijerinckii ("Clostridium butylicum") NRRL B593 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus [frontiersin.org]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for HPLC Purification of (S)-3-Hydroxybutyryl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxybutyryl-CoA is a key chiral intermediate in various metabolic pathways, including ketone body metabolism and butyrate (B1204436) fermentation. Its stereospecific purity is crucial for enzymatic assays, structural studies, and the development of therapeutic agents targeting these pathways. High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for the purification of (S)-3-Hydroxybutyryl-CoA from complex mixtures, such as enzymatic reactions or chemical synthesis products. This document provides detailed application notes and a comprehensive protocol for the purification of (S)-3-Hydroxybutyryl-CoA using reversed-phase HPLC with ion-pairing agents.

Principle of Separation

The purification strategy leverages ion-pair reversed-phase chromatography. (S)-3-Hydroxybutyryl-CoA is a polar, anionic molecule at neutral and moderately acidic pH. A reversed-phase column with a non-polar stationary phase (e.g., C18) is used. To enhance the retention of the polar analyte on the column, an ion-pairing agent (e.g., a quaternary amine) is added to the mobile phase. This agent forms a neutral ion pair with the negatively charged phosphate (B84403) groups of the CoA moiety, increasing its hydrophobicity and allowing for effective separation from other components in the mixture. The separation is typically achieved using a gradient elution with an organic solvent, such as acetonitrile (B52724) or methanol (B129727).

Data Presentation

Table 1: Typical HPLC Systems and Columns for Acyl-CoA Separation

Parameter	Specification	Rationale
HPLC System	Preparative or Semi-Preparative	To handle larger sample volumes and yields.
Stationary Phase	C18 (Octadecylsilane) or C8	Provides a hydrophobic surface for reversed-phase chromatography. C18 is generally preferred for its higher hydrophobicity.[1]
Particle Size	5-10 µm	Larger particle sizes are common in preparative chromatography to reduce backpressure.
Pore Size	100-300 Å	Appropriate for small molecules like (S)-3-Hydroxybutyryl-CoA.

Table 2: Mobile Phase Composition and Gradient Conditions

Parameter	Typical Range/Composition	Purpose
Mobile Phase A	50-100 mM Potassium Phosphate or Ammonium Acetate buffer (pH 4.0-6.5) with 5-10 mM ion-pairing agent (e.g., Tetrabutylammonium hydroxide)	Buffers the mobile phase to maintain a consistent charge on the analyte and provides the ion-pairing reagent.
Mobile Phase B	Acetonitrile or Methanol	Organic solvent used to elute the analyte from the column.
Gradient	Linear gradient from a low to a high percentage of Mobile Phase B	Allows for the separation of compounds with a wide range of polarities.
Flow Rate	1-5 mL/min (analytical); 10-50 mL/min (preparative)	Dependent on column dimensions and particle size.
Detection	UV Absorbance at 254-260 nm	The adenine (B156593) moiety of Coenzyme A has a strong absorbance at this wavelength.[1]

Table 3: Expected Performance and Quantitative Data

Parameter	Expected Value	Notes
Retention Time	Variable (dependent on exact conditions)	Typically, short-chain acyl-CoAs elute earlier than long-chain ones.
Purity	>95%	Achievable with optimized conditions.
Recovery	70-90%	Dependent on the initial sample purity and loading.
Sample Loading	mg to g scale (preparative)	Dependent on column size and binding capacity.

Experimental Protocols

Materials and Reagents

• (S)-3-Hydroxybutyryl-CoA crude sample

• Potassium phosphate monobasic (KH₂PO₄)

• Tetrabutylammonium hydroxide (B78521) (TBAOH) or other suitable ion-pairing agent

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ultrapure water

• Phosphoric acid or potassium hydroxide for pH adjustment

• 0.22 µm filters for mobile phase and sample filtration

Equipment

• Preparative or semi-preparative HPLC system with a gradient pump, autosampler (or manual injector), and UV detector.

• Reversed-phase C18 column (preparative scale, e.g., 250 x 21.2 mm, 5 µm).

• Fraction collector.

• pH meter.

• Filtration apparatus.

• Rotary evaporator or lyophilizer for solvent removal.

Procedure

1. Mobile Phase Preparation:

• Mobile Phase A (Aqueous Buffer with Ion-Pairing Agent):

  • Prepare a 1 M stock solution of potassium phosphate buffer (pH 5.3).

  • Prepare a 1 M stock solution of the ion-pairing agent (e.g., TBAOH).

  • To prepare 1 L of Mobile Phase A, add 50 mL of 1 M potassium phosphate buffer and 10 mL of 1 M TBAOH to 940 mL of ultrapure water.

  • Adjust the pH to 5.3 with phosphoric acid or potassium hydroxide.

  • Filter the mobile phase through a 0.22 µm filter and degas.

• Mobile Phase B (Organic Solvent):

  • Use 100% acetonitrile or methanol (HPLC grade).

  • Filter through a 0.22 µm filter and degas.

2. Sample Preparation:

• Dissolve the crude (S)-3-Hydroxybutyryl-CoA sample in a minimal volume of Mobile Phase A.

• Ensure the sample is fully dissolved. Sonication may be used if necessary.

• Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

3. HPLC Purification:

• Equilibrate the C18 column with 95% Mobile Phase A and 5% Mobile Phase B for at least 5-10 column volumes at the desired flow rate.

• Inject the prepared sample onto the column.

• Run a linear gradient elution as follows (example gradient, may require optimization):

  • 0-5 min: 5% B

  • 5-35 min: 5% to 50% B

  • 35-40 min: 50% to 95% B

  • 40-45 min: Hold at 95% B (column wash)

  • 45-50 min: 95% to 5% B

  • 50-60 min: Hold at 5% B (re-equilibration)

• Monitor the elution profile at 254 nm or 260 nm.

• Collect fractions corresponding to the major peak of (S)-3-Hydroxybutyryl-CoA.

4. Post-Purification Processing:

• Combine the fractions containing the purified product.

• Remove the organic solvent (acetonitrile/methanol) using a rotary evaporator under reduced pressure.

• The remaining aqueous solution containing the purified (S)-3-Hydroxybutyryl-CoA and buffer salts can be desalted if necessary using a suitable technique like solid-phase extraction or size-exclusion chromatography.

• Lyophilize the desalted solution to obtain the purified (S)-3-Hydroxybutyryl-CoA as a solid.

5. Purity Analysis:

• Analyze a small aliquot of the purified product by analytical HPLC using a similar mobile phase system to confirm purity.

• Further characterization can be performed using techniques such as mass spectrometry and NMR.

Mandatory Visualization

Caption: Workflow for HPLC purification of (S)-3-Hydroxybutyryl-CoA.

Troubleshooting

• Poor Peak Shape (Tailing):

  • Ensure the pH of the mobile phase is appropriate to maintain the charge of the analyte.

  • Optimize the concentration of the ion-pairing agent.

  • Check for column degradation.

• Low Resolution:

  • Optimize the gradient slope (make it shallower).

  • Try a different organic solvent (methanol vs. acetonitrile).

  • Use a longer column or a column with a smaller particle size (for analytical scale).

• Low Recovery:

  • Ensure complete dissolution of the sample.

  • Check for sample precipitation on the column.

  • Minimize the number of post-purification steps.

Conclusion

This application note provides a detailed protocol for the successful purification of (S)-3-Hydroxybutyryl-CoA using ion-pair reversed-phase HPLC. The provided tables and workflow diagram offer a comprehensive guide for researchers and professionals in drug development and metabolic research. Optimization of the specific parameters may be required depending on the starting material and the desired scale of purification.

References

• 1. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 3-Hydroxybutyryl-CoA by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxybutyryl-CoA is a key metabolic intermediate in ketone body metabolism and fatty acid oxidation. Its accurate quantification is crucial for understanding various physiological and pathological states, including metabolic disorders and neurological diseases. This application note provides a detailed protocol for the analysis of 3-hydroxybutyryl-CoA using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique. The methodologies described herein are applicable to a range of biological matrices, including cell cultures and tissue extracts.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the metabolic context of 3-hydroxybutyryl-CoA and the general workflow for its analysis.

Figure 1: Simplified pathway of ketone body metabolism showing the position of 3-hydroxybutyryl-CoA.

Figure 2: General experimental workflow for the quantification of 3-hydroxybutyryl-CoA.

Experimental Protocols

Sample Preparation

Materials:

• Biological samples (e.g., cultured cells, tissue homogenates)

• Methanol (B129727) (ice-cold)

• Water (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium (B1175870) formate (B1220265)

• 5-Sulfosalicylic acid (SSA) or Trichloroacetic acid (TCA)

• Internal standard (e.g., uniformly labeled 13C yeast cell extracts or a commercially available labeled acyl-CoA)

Protocol for Cultured Cells:

• Aspirate the cell culture medium and wash the cells with ice-cold phosphate-buffered saline (PBS).

• Add 1 mL of ice-cold methanol to each well of a 6-well plate.

• Scrape the cells and collect the cell lysate in a microcentrifuge tube.

• For protein precipitation, add 200 µL of 2.5% (w/v) 5-sulfosalicylic acid (SSA) solution containing an appropriate internal standard.[1]

• Vortex the samples for 1 minute.

• Centrifuge at 18,000 x g for 15 minutes at 4°C.[1]

• Transfer the supernatant to a new tube for LC-MS/MS analysis.

Protocol for Tissues:

• Homogenize 50-100 mg of frozen tissue in 1 mL of ice-cold methanol.

• Follow steps 4-7 from the cultured cells protocol.

Liquid Chromatography

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

Chromatographic Conditions:

• Column: A reversed-phase C8 or C18 column is recommended to achieve separation from other acyl-CoAs.[2] For example, an Agilent ZORBAX 300SB-C8 column (100 × 2.1 mm, 3.5 μm).[2]

• Mobile Phase A: 100 mM ammonium formate in water, pH 5.0, with 2% acetonitrile.[2]

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.3 - 0.4 mL/min.

• Column Temperature: 40-42°C.[2]

• Injection Volume: 2-10 µL.

Gradient Elution (Example):

Time (min)	% B
0.0	2
2.0	2
10.0	50
12.0	95
15.0	95
15.1	2

| 20.0 | 2 |

Mass Spectrometry

Instrumentation:

• A triple quadrupole, Orbitrap, or Time-of-Flight (TOF) mass spectrometer equipped with an electrospray ionization (ESI) source.

Mass Spectrometry Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[3]

• Multiple Reaction Monitoring (MRM): Acyl-CoAs exhibit a characteristic neutral loss of 507 Da, corresponding to the 3'-phosphoadenosine-5'-diphosphate fragment.[3][4] Another common fragment ion is m/z 428, representing the adenosine (B11128) 3',5'-diphosphate moiety.[3][5]

• MRM Transitions for 3-Hydroxybutyryl-CoA:

  • Precursor Ion (Q1): m/z 856.2

  • Product Ion (Q3) for Quantification: m/z 349.1 ([M-507+H]+)

  • Product Ion (Q3) for Confirmation: m/z 428.0

The fragmentation pattern is illustrated below:

Figure 3: Characteristic fragmentation pattern of 3-hydroxybutyryl-CoA in positive ion mode.

Data Presentation

The following table provides an example of how to present quantitative data for 3-hydroxybutyryl-CoA. The values are hypothetical and for illustrative purposes.

Sample ID	Sample Type	3-Hydroxybutyryl-CoA (pmol/mg protein)	Standard Deviation
Control 1	Liver Tissue	15.2	1.8
Control 2	Liver Tissue	14.8	1.5
Control 3	Liver Tissue	16.1	2.0
Treated 1	Liver Tissue	25.6	2.5
Treated 2	Liver Tissue	28.1	2.9
Treated 3	Liver Tissue	26.9	2.6
WT Cells	HCT116 Cells	5.4	0.7
KO Cells	HCT116 Cells	1.2	0.3

Conclusion

This application note provides a robust and reliable method for the quantification of 3-hydroxybutyryl-CoA in biological samples using LC-MS/MS. The detailed protocols for sample preparation, liquid chromatography, and mass spectrometry, along with the characteristic fragmentation patterns, will enable researchers to accurately measure this important metabolite. The presented workflow and data structure can be adapted to various research needs in metabolic studies and drug development.

References

• 1. mdpi.com [mdpi.com]
• 2. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]

Heterologous Expression of (S)-3-Hydroxybutyryl-CoA Dehydrogenase: Application Notes and Protocols

This document provides detailed protocols and application notes for the heterologous expression, purification, and characterization of (S)-3-hydroxybutyryl-CoA dehydrogenase (HBD). This enzyme is a key component in various metabolic pathways, including n-butanol biosynthesis and the 3-hydroxypropionate/4-hydroxybutyrate cycle. The following sections are intended for researchers, scientists, and drug development professionals.

Introduction

(S)-3-hydroxybutyryl-CoA dehydrogenase (EC 1.1.1.157) catalyzes the NAD(P)H-dependent reduction of acetoacetyl-CoA to (S)-3-hydroxybutyryl-CoA. This reaction is a critical step in the metabolic pathways of several microorganisms. The ability to efficiently express and purify recombinant HBD is essential for structural studies, enzyme characterization, and metabolic engineering applications. This protocol focuses on the widely used Escherichia coli expression system.

Experimental Protocols

This section details the step-by-step procedures for the heterologous expression of HBD, from gene cloning to protein purification and activity assays.

Gene Cloning and Expression Vector Construction

The gene encoding HBD can be amplified from the genomic DNA of a suitable microorganism, such as Clostridium butyricum or Nitrosopumilus maritimus.[1][2] The amplified gene is then cloned into an expression vector, typically one that appends a purification tag (e.g., a 6xHis-tag) to the N- or C-terminus of the protein.

Protocol:

• Primer Design: Design forward and reverse primers for the amplification of the HBD gene. Incorporate restriction sites (e.g., NdeI and HindIII) compatible with the multiple cloning site of the chosen expression vector (e.g., pET-16b or pET-30a).[1][3]

• PCR Amplification: Perform PCR using the designed primers and genomic DNA from the source organism. A touchdown PCR program can be utilized for increased specificity.[3]

• Vector and Insert Digestion: Digest both the PCR product and the expression vector with the selected restriction enzymes.

• Ligation: Ligate the digested HBD gene insert into the linearized expression vector using T4 DNA ligase.

• Transformation: Transform the ligation product into a suitable cloning strain of E. coli (e.g., TOP10).

• Sequence Verification: Isolate the recombinant plasmid and verify the sequence of the inserted HBD gene.

Heterologous Expression in E. coli

The recombinant HBD is expressed in a suitable E. coli expression strain, such as B834 or Rosetta 2 (DE3).[1][2]

Protocol:

• Transformation: Transform the verified expression vector into the chosen E. coli expression strain.

• Starter Culture: Inoculate a single colony into 5-10 mL of Luria-Bertani (LB) medium containing the appropriate antibiotics (e.g., 100 µg/mL ampicillin (B1664943) and 34 µg/mL chloramphenicol (B1208) for pET16b in Rosetta 2 (DE3)).[2][3] Incubate overnight at 37°C with shaking.

• Large-Scale Culture: Inoculate 1 L of LB medium (with antibiotics) with the overnight starter culture. Grow the cells at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.[1][2]

• Induction: Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.2-1 mM.[1][2]

• Expression: Reduce the temperature to 16-18°C and continue to incubate for 6-20 hours with shaking.[1][2]

• Cell Harvesting: Harvest the cells by centrifugation at 4,000 g for 20 minutes at 4°C.[1] The cell pellet can be stored at -80°C until further use.

Protein Purification

A combination of affinity and size-exclusion chromatography is commonly used to purify the recombinant HBD.

Protocol:

• Cell Lysis: Resuspend the cell pellet in a lysis buffer (e.g., 40 mM Tris-HCl pH 8.0, 5 mM β-mercaptoethanol).[1] Disrupt the cells by ultrasonication on ice.

• Clarification: Centrifuge the cell lysate at high speed (e.g., >10,000 g) for 30 minutes at 4°C to remove cell debris.

• Ni-NTA Affinity Chromatography:

  • Equilibrate a Ni-NTA column with the lysis buffer.

  • Load the clarified supernatant onto the column.

  • Wash the column with the lysis buffer containing increasing concentrations of imidazole (B134444) (e.g., 0, 2.5, 5, 7.5, and 10 mM) to remove non-specifically bound proteins.[1]

  • Elute the His-tagged HBD with a high concentration of imidazole (e.g., 300 mM).[1]

• Size-Exclusion Chromatography (Optional):

  • For higher purity, concentrate the eluted protein and load it onto a size-exclusion chromatography column (e.g., Superdex 200) equilibrated with a suitable buffer (e.g., 40 mM Tris-HCl pH 8.0, 1 mM DTT).[1]

  • Collect the fractions containing the purified HBD.

• Purity Assessment: Analyze the purity of the final protein sample by SDS-PAGE. The purified protein can be concentrated and stored at -80°C.

Enzyme Activity Assay

The activity of (S)-3-hydroxybutyryl-CoA dehydrogenase is determined spectrophotometrically by monitoring the change in absorbance of NAD(P)H at 340 or 365 nm.

Protocol for the reduction of acetoacetyl-CoA:

• Reaction Mixture: Prepare a reaction mixture in a quartz cuvette containing:

  • 100 mM Tris-HCl buffer (pH 7.8)[2][4]

  • 0.5 mM NADH or NADPH[2][4]

  • 0.2 mM acetoacetyl-CoA[2][4]

• Enzyme Addition: Initiate the reaction by adding a small amount of the purified enzyme.

• Measurement: Monitor the decrease in absorbance at 365 nm (εNADH = 3.4 mM-1 cm-1) at 30°C.[2][4]

• Calculation: One unit (U) of enzyme activity is defined as the amount of enzyme that catalyzes the conversion of 1 µmol of substrate per minute.[2][4]

Protocol for the oxidation of (S)-3-hydroxybutyryl-CoA:

• Reaction Mixture: Prepare a reaction mixture containing:

  • 100 mM Tris-HCl buffer (pH 7.8)[2][4]

  • 0.5 mM NAD+ or NADP+[2][4]

  • 0.2 mM (S)-3-hydroxybutyryl-CoA[2][4]

• Enzyme Addition: Start the reaction by adding the purified enzyme.

• Measurement: Monitor the increase in absorbance at 365 nm at 30°C.

Data Presentation

The following tables summarize quantitative data from studies on the heterologous expression and characterization of (S)-3-hydroxybutyryl-CoA dehydrogenase.

Table 1: Expression and Purification of Recombinant HBD

Enzyme Source	Expression Host	Vector	Purification Fold	Reference
Clostridium beijerinckii	E. coli	Not Specified	45-fold	[5]
Clostridium butyricum	E. coli B834	pET-30a	Not Specified	[1]
Nitrosopumilus maritimus	E. coli Rosetta 2 (DE3)	pET16b	Not Specified	[2]

Table 2: Kinetic Properties of Recombinant (S)-3-hydroxybutyryl-CoA Dehydrogenase

Enzyme Source	Substrate	Km (µM)	Vmax (U/mg)	Coenzyme	Reference
Clostridium beijerinckii	Acetoacetyl-CoA	14	540	NADH	[5]
Clostridium beijerinckii	NADH	8.6	Not Specified	-	[5]
Nitrosopumilus maritimus	(S)-3-hydroxybutyryl-CoA	19	98.6	NAD+	[4]
Nitrosopumilus maritimus	Acetoacetyl-CoA	26	144.8	NADH	[2][4]
Clostridium butyricum Mutant (K50A/K54A/L232Y)	Acetoacetyl-CoA	Not Specified	~5-fold higher than WT	Not Specified	[6]

Visualizations

The following diagrams illustrate the n-butanol biosynthesis pathway and the experimental workflow for HBD expression and purification.

Caption: The n-butanol biosynthesis pathway highlighting the role of HBD.

Caption: Experimental workflow for heterologous expression and purification of HBD.

References

• 1. Cloning, expression, purification, crystallization and X-ray crystallographic analysis of (S)-3-hydroxy­butyryl-CoA dehydrogenase from Clostridium butyricum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus [frontiersin.org]
• 5. Purification and properties of 3-hydroxybutyryl-coenzyme A dehydrogenase from Clostridium beijerinckii ("Clostridium butylicum") NRRL B593 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Crystal structure of (S)-3-hydroxybutyryl-CoA dehydrogenase from Clostridium butyricum and its mutations that enhance reaction kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Metabolic Engineering of E. coli for (S)-3-Hydroxybutyrate Production

Audience: Researchers, scientists, and drug development professionals.

Introduction: (S)-3-hydroxybutyrate ((S)-3HB) is a valuable chiral molecule that serves as a key building block in the synthesis of fine chemicals and pharmaceuticals. Traditional chemical synthesis of enantiomerically pure (S)-3HB often involves expensive catalysts and harsh reaction conditions. Metabolic engineering of microbial hosts like Escherichia coli offers a promising alternative for the sustainable and highly specific production of (S)-3HB from simple carbon sources like glucose. This document provides detailed application notes and protocols for the engineering of E. coli to produce (S)-3HB, summarizing key production data and outlining methodologies for strain construction, cultivation, and product quantification.

Section 1: Engineered Metabolic Pathway for (S)-3-Hydroxybutyrate Synthesis

The production of (S)-3HB in a non-native host such as E. coli requires the introduction of a synthetic metabolic pathway. The pathway starts from the central metabolite acetyl-CoA, a product of glycolysis. Three key enzymatic steps are required:

• Acetyl-CoA Condensation: Two molecules of acetyl-CoA are condensed to form acetoacetyl-CoA. This reaction is catalyzed by an acetoacetyl-CoA thiolase.

• Stereoselective Reduction: The acetoacetyl-CoA is then reduced to (S)-3-hydroxybutyryl-CoA. This step is critical for ensuring the correct chirality of the final product and is catalyzed by an NADH-dependent (S)-3-hydroxybutyryl-CoA dehydrogenase (Hbd).[1][2]

• CoA Removal: The final step involves the removal of the coenzyme A (CoA) moiety to release free (S)-3-hydroxybutyrate. This can be achieved through direct hydrolysis by a thioesterase (e.g., TesB) or via a two-step process involving a phosphotransbutyrylase (Ptb) and a butyrate (B1204436) kinase (Buk).[1][3]

The pathway is illustrated below.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Metabolic Engineering of Escherichia coli for Enhanced Production of (R)- and (S)-3-Hydroxybutyrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]

Application Notes and Protocols for the Enzymatic Characterization of (S)-3-Hydroxybutyryl-CoA Utilizing Enzymes

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxybutyryl-CoA is a pivotal intermediate in various metabolic pathways, including fatty acid metabolism and the production of bioplastics like polyhydroxybutyrate.[1] The enzymes that catalyze reactions involving this substrate are of significant interest for understanding fundamental biological processes and for applications in biotechnology and drug development. This document provides detailed application notes and protocols for the characterization of enzymes that utilize (S)-3-Hydroxybutyryl-CoA as a substrate, with a primary focus on (S)-3-Hydroxybutyryl-CoA dehydrogenase.

Metabolic Significance

(S)-3-Hydroxybutyryl-CoA is a key molecule in the 3-hydroxypropionate/4-hydroxybutyrate (3HP/4HB) cycle, an autotrophic carbon dioxide fixation pathway found in some archaea.[2][3][4][5] In this cycle, (S)-3-hydroxybutyryl-CoA dehydrogenase catalyzes the NAD+-dependent oxidation of (S)-3-Hydroxybutyryl-CoA to acetoacetyl-CoA.[2][5][6] This substrate is also involved in butanoate metabolism and is a precursor for the synthesis of valuable chemicals.[1][7][8][9]

Below is a diagram illustrating the position of (S)-3-Hydroxybutyryl-CoA in a key metabolic pathway.

References

• 1. Frontiers | Acetogenic production of 3-Hydroxybutyrate using a native 3-Hydroxybutyryl-CoA Dehydrogenase [frontiersin.org]
• 2. Frontiers | (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus [frontiersin.org]
• 3. Reaction kinetic analysis of the 3-hydroxypropionate/4-hydroxybutyrate CO2 fixation cycle in extremely thermoacidophilic archaea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enzymes Catalyzing Crotonyl-CoA Conversion to Acetoacetyl-CoA During the Autotrophic CO2 Fixation in Metallosphaera sedula - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Crystal structure of (S)-3-hydroxybutyryl-CoA dehydrogenase from Clostridium butyricum and its mutations that enhance reaction kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. KEGG ENZYME: 4.2.1.150 [genome.jp]

Application Notes and Protocols for the Spectrophotometric Measurement of (S)-3-Hydroxybutyryl-CoA Dehydrogenase Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-hydroxybutyryl-CoA dehydrogenase (EC 1.1.1.157) is a key enzyme in various metabolic pathways, including fatty acid metabolism and the biosynthesis of n-butanol.[1][2][3] It catalyzes the reversible reduction of acetoacetyl-CoA to (S)-3-hydroxybutyryl-CoA, utilizing NADH or NADPH as a cofactor.[3] The activity of this enzyme is of significant interest in metabolic engineering, drug discovery, and for understanding fundamental biochemical processes. These application notes provide a detailed protocol for the continuous spectrophotometric measurement of (S)-3-hydroxybutyryl-CoA dehydrogenase activity.

Principle of the Assay

The enzymatic activity of (S)-3-hydroxybutyryl-CoA dehydrogenase can be determined by monitoring the change in the concentration of the reduced nicotinamide (B372718) adenine (B156593) dinucleotide (NADH) or its phosphorylated form (NADPH). The assay is based on the differential light absorption properties of the oxidized (NAD⁺/NADP⁺) and reduced (NADH/NADPH) forms of the cofactor.[4][5]

The reaction can be monitored in two directions:

• Forward Reaction (Reduction of Acetoacetyl-CoA): The consumption of NADH is monitored as a decrease in absorbance at 340 nm.[6]

• Reverse Reaction (Oxidation of (S)-3-hydroxybutyryl-CoA): The production of NADH is monitored as an increase in absorbance at 340 nm.[7]

The reduced forms, NADH and NADPH, have a distinct absorbance maximum at 340 nm, whereas the oxidized forms do not absorb light at this wavelength.[4][5][8] The rate of change in absorbance at 340 nm is directly proportional to the enzyme activity. The molar extinction coefficient for NADH and NADPH at 340 nm is 6220 M⁻¹cm⁻¹ (or 6.22 mM⁻¹cm⁻¹).[9][10][11]

Data Presentation

Table 1: Kinetic Parameters of (S)-3-hydroxybutyryl-CoA Dehydrogenase

Enzyme Source	Substrate	K_m_ (µM)	V_max_ (U/mg)	Cofactor	Reference
Nitrosopumilus maritimus	(S)-3-hydroxybutyryl-CoA	19	98.6	NAD⁺	[7]
Nitrosopumilus maritimus	Acetoacetyl-CoA	26	144.8	NADH	[7]
Clostridium butyricum (Wild Type)	Acetoacetyl-CoA	-	-	NADH	[3]
Clostridium butyricum (K50A/K54A/L232Y Mutant)	Acetoacetyl-CoA	-	~5-fold higher than WT	NADH	[3]

Note: One unit (U) of enzyme activity is defined as the amount of enzyme that catalyzes the conversion of 1 µmol of substrate per minute under the specified conditions.[7]

Table 2: Molar Extinction Coefficients

Compound	Wavelength (nm)	Molar Extinction Coefficient (ε)	Reference
NADH	340	6220 M⁻¹cm⁻¹	[11]
NADPH	340	6220 M⁻¹cm⁻¹	[9][10]

Experimental Protocols

Protocol 1: Measurement of the Forward Reaction (Acetoacetyl-CoA Reduction)

This protocol measures the decrease in absorbance at 340 nm due to the oxidation of NADH.

Materials and Reagents:

• Potassium phosphate (B84403) buffer (100 mM, pH 7.3 at 37°C)[6]

• Acetoacetyl-CoA solution (e.g., 5.4 mM in buffer)[6]

• NADH solution (e.g., 6.4 mM in buffer, prepare fresh)[6]

• (S)-3-hydroxybutyryl-CoA dehydrogenase enzyme solution (diluted in cold buffer to a suitable concentration, e.g., 0.2 - 0.7 units/mL)[6]

• Spectrophotometer capable of measuring absorbance at 340 nm with temperature control[12]

• Cuvettes (1 cm path length)[6]

Procedure:

• Set the spectrophotometer to 340 nm and equilibrate the cuvette holder to 37°C.[6]

• In a 1 cm cuvette, prepare the reaction mixture by adding the following reagents in the specified order:

  • 2.80 mL of 100 mM Potassium Phosphate Buffer (pH 7.3)[6]

  • 0.05 mL of 5.4 mM Acetoacetyl-CoA solution[6]

  • 0.05 mL of 6.4 mM NADH solution[6]

• Mix the contents of the cuvette by gentle inversion and place it in the spectrophotometer.

• Monitor the absorbance at 340 nm until a stable baseline is achieved.

• Initiate the reaction by adding a small volume (e.g., 10-20 µL) of the diluted enzyme solution to the cuvette.

• Immediately mix the solution by inversion and start recording the decrease in absorbance at 340 nm for approximately 5 minutes.[6]

• Determine the linear rate of absorbance change per minute (ΔA₃₄₀/min).

• A blank reaction without the enzyme or without the substrate should be run to correct for any non-enzymatic degradation of NADH.

Protocol 2: Measurement of the Reverse Reaction ((S)-3-hydroxybutyryl-CoA Oxidation)

This protocol measures the increase in absorbance at 340 nm due to the reduction of NAD⁺.

Materials and Reagents:

• Tris-HCl buffer (100 mM, pH 7.8)[7]

• (S)-3-hydroxybutyryl-CoA solution (e.g., 0.2 mM in buffer)[7]

• NAD⁺ solution (e.g., 0.5 mM in buffer)[7]

• (S)-3-hydroxybutyryl-CoA dehydrogenase enzyme solution (diluted in buffer)

• Spectrophotometer and cuvettes as in Protocol 1.

Procedure:

• Set the spectrophotometer to 340 nm and equilibrate the cuvette holder to 30°C.[7]

• In a cuvette, prepare the reaction mixture:

  • Appropriate volume of 100 mM Tris-HCl buffer (pH 7.8) to a final volume of, for example, 300 µL.[7]

  • Add (S)-3-hydroxybutyryl-CoA to a final concentration of 0.2 mM.[7]

  • Add NAD⁺ to a final concentration of 0.5 mM.[7]

• Mix and incubate for a few minutes to reach the desired temperature.

• Initiate the reaction by adding the enzyme solution.

• Immediately start recording the increase in absorbance at 340 nm.

• Determine the initial linear rate of absorbance increase per minute (ΔA₃₄₀/min).

Data Analysis

The activity of (S)-3-hydroxybutyryl-CoA dehydrogenase is calculated using the Beer-Lambert law:

Activity (µmol/min/mL or U/mL) = (ΔA₃₄₀/min) / (ε × l) × 1000 × V_total / V_enzyme

Where:

• ΔA₃₄₀/min is the rate of change of absorbance at 340 nm per minute.

• ε is the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).[11]

• l is the path length of the cuvette (typically 1 cm).

• 1000 is the conversion factor from M to µM.

• V_total is the total volume of the reaction mixture in mL.

• V_enzyme is the volume of the enzyme solution added in mL.

The specific activity is then calculated by dividing the enzyme activity by the protein concentration of the enzyme solution (in mg/mL).

Visualizations

Caption: Biochemical reaction catalyzed by (S)-3-hydroxybutyryl-CoA dehydrogenase.

Caption: Experimental workflow for the spectrophotometric assay.

References

• 1. 3-hydroxybutyryl-CoA dehydrogenase(EC 1.1.1.157) - Creative Enzymes [creative-enzymes.com]
• 2. Enzyme Activity Measurement of 3-Hydroxyacyl-CoA Dehydrogenase Using Spectrophotometric Assays [creative-enzymes.com]
• 3. Crystal structure of (S)-3-hydroxybutyryl-CoA dehydrogenase from Clostridium butyricum and its mutations that enhance reaction kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Frontiers | (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus [frontiersin.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Spectrophotometric assays for measuring redox biomarkers in blood and tissues: the NADPH network - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. med.upenn.edu [med.upenn.edu]
• 12. static1.squarespace.com [static1.squarespace.com]

Application Notes and Protocols for the Cloning and Expression of the hbd Gene for (S)-3-Hydroxybutyryl-CoA Production

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(S)-3-hydroxybutyryl-CoA is a crucial chiral intermediate in the biosynthesis of various valuable compounds, including bioplastics like polyhydroxybutyrate (B1163853) (PHB) and biofuels such as n-butanol. The production of this key molecule is catalyzed by the enzyme (S)-3-hydroxybutyryl-CoA dehydrogenase (HBD), which facilitates the reduction of acetoacetyl-CoA. This document provides detailed application notes and experimental protocols for the cloning and expression of the hbd gene to produce recombinant HBD for the synthesis of (S)-3-hydroxybutyryl-CoA. The protocols are based on established methodologies for expressing clostridial and other microbial hbd genes in Escherichia coli.

Metabolic Pathway for (S)-3-Hydroxybutyryl-CoA Production

The primary biosynthetic pathway for (S)-3-hydroxybutyryl-CoA commences with the condensation of two acetyl-CoA molecules. This reaction is catalyzed by acetyl-CoA acetyltransferase (also known as thiolase) to form acetoacetyl-CoA. Subsequently, (S)-3-hydroxybutyryl-CoA dehydrogenase (HBD) reduces acetoacetyl-CoA to (S)-3-hydroxybutyryl-CoA, typically utilizing NADH as a cofactor.[1][2] This pathway is central to the production of various metabolites in both native producers and engineered microorganisms.[1][2]

Caption: Biosynthetic pathway for (S)-3-hydroxybutyryl-CoA from Acetyl-CoA.

Quantitative Data Summary

The following table summarizes key quantitative data for (S)-3-hydroxybutyryl-CoA dehydrogenase from various microbial sources. This data is essential for selecting an appropriate gene source and for characterizing the expressed protein.

Organism	Gene	Molecular Mass (kDa)	Substrate	Km (µM)	Vmax (µmol min-1 mg-1)	Reference
Clostridium beijerinckii NRRL B593	hbd	30.8 (subunit), 213 (native)	Acetoacetyl-CoA	14	540	[3]
Clostridium beijerinckii NRRL B593	hbd	30.8 (subunit), 213 (native)	NADH	8.6	540	[3]
Clostridium acetobutylicum ATCC 824	hbd	30.5 (calculated)	-	-	-	[4][5]
Clostridium butyricum	hbd	30.6 (calculated)	-	-	-	[6][7]
Nitrosopumilus maritimus	Nmar_1028	44.8 (predicted), 45 (SDS-PAGE)	(S)-3-hydroxybutyryl-CoA	5-200 (varied)	-	[8]
Nitrosopumilus maritimus	Nmar_1028	44.8 (predicted), 45 (SDS-PAGE)	Acetoacetyl-CoA	5-200 (varied)	-	[8]

Experimental Protocols

The following protocols provide a step-by-step guide for the cloning, expression, and purification of the hbd gene.

Protocol 1: Gene Amplification and Plasmid Construction

This protocol describes the amplification of the hbd gene from genomic DNA and its insertion into an expression vector.

References

• 1. Acetogenic production of 3-Hydroxybutyrate using a native 3-Hydroxybutyryl-CoA Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Purification and properties of 3-hydroxybutyryl-coenzyme A dehydrogenase from Clostridium beijerinckii ("Clostridium butylicum") NRRL B593 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cloning, sequencing, and expression of clustered genes encoding beta-hydroxybutyryl-coenzyme A (CoA) dehydrogenase, crotonase, and butyryl-CoA dehydrogenase from Clostridium acetobutylicum ATCC 824 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cloning, sequencing, and expression of clustered genes encoding beta-hydroxybutyryl-coenzyme A (CoA) dehydrogenase, crotonase, and butyryl-CoA dehydrogenase from Clostridium acetobutylicum ATCC 824 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.iucr.org [journals.iucr.org]
• 7. scispace.com [scispace.com]
• 8. (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Developing a Pathway for (S)-3-Hydroxybutyrate Degradation in Anaerobic Bacteria

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for studying and engineering the anaerobic degradation pathway of (S)-3-hydroxybutyrate in bacteria. The protocols outlined below cover the cultivation of relevant bacterial strains, characterization of key enzymatic activities, and quantification of crucial metabolites.

Introduction

The anaerobic degradation of (S)-3-hydroxybutyrate is a newly characterized metabolic pathway with potential applications in biotechnology and biomedicine. This pathway involves the concerted action of three key enzymes: (S)-3-hydroxylbutyrate dehydrogenase (3SHBDH), acetate (B1210297) CoA-transferase (YdiF), and (S)-3-hydroxybutyryl-CoA dehydrogenase (Hbd). Understanding and harnessing this pathway can lead to the development of novel biocatalysts and provide insights into microbial metabolism. This document outlines detailed protocols for researchers aiming to investigate and develop this pathway in anaerobic bacteria such as Desulfotomaculum ruminis and Clostridium pasteurianum.

Metabolic Pathway Overview

The anaerobic degradation of (S)-3-hydroxybutyrate to acetyl-CoA proceeds through the following steps:

• (S)-3-hydroxybutyrate Oxidation: (S)-3-hydroxybutyrate is oxidized to acetoacetate (B1235776) by (S)-3-hydroxylbutyrate dehydrogenase (3SHBDH), an NAD(P)+-dependent enzyme.[1]

• CoA Activation: Acetoacetate is then activated to acetoacetyl-CoA by acetate CoA-transferase (YdiF), which utilizes acetyl-CoA as the CoA donor.

• Thiolysis: Finally, acetoacetyl-CoA is cleaved into two molecules of acetyl-CoA by (S)-3-hydroxybutyryl-CoA dehydrogenase (Hbd), which is coupled to the reduction of NAD+.

Caption: Anaerobic degradation pathway of (S)-3-hydroxybutyrate.

Data Presentation: Enzyme Kinetic Parameters

The following table summarizes the kinetic parameters for the key enzymes involved in the (S)-3-hydroxybutyrate degradation pathway.

Enzyme	Organism	Substrate	Km (µM)	Vmax (U/mg)	Reference
(S)-3-hydroxylbutyrate dehydrogenase (3SHBDH)	Desulfotomaculum ruminis	(S)-3-hydroxybutyrate	150 ± 20	25 ± 1	[2](--INVALID-LINK--)
Acetoacetate	80 ± 10	40 ± 2	[2](--INVALID-LINK--)
Acetate CoA-transferase (YdiF)	Clostridium pasteurianum	Acetoacetyl-CoA	135	26.2 ± 0.09	[3](--INVALID-LINK--)
Acetate	85 mM	[3](--INVALID-LINK--)
(S)-3-hydroxybutyryl-CoA dehydrogenase (Hbd)	Clostridium acetobutylicum	Acetoacetyl-CoA	26	144.8	[4](--INVALID-LINK--)
(S)-3-hydroxybutyryl-CoA	20 ± 3	120 ± 5	[4](--INVALID-LINK--)

Experimental Protocols

This section provides detailed methodologies for the cultivation of anaerobic bacteria, enzyme assays, and metabolite quantification.

Cultivation of Anaerobic Bacteria

Workflow for Anaerobic Cultivation

References

• 1. Acetyl-CoA-Testkit Clinisciences [clinisciences.com]
• 2. bioassaysys.com [bioassaysys.com]
• 3. Structural and kinetic characterization of an acetoacetyl-Coenzyme A: acetate Coenzyme A transferase from the extreme thermophile Thermosipho melanesiensis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cloning, expression, purification, crystallization and X-ray crystallographic analysis of (S)-3-hydroxy­butyryl-CoA dehydrogenase from Clostridium butyricum - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Measurement of Intracellular (S)-3-Hydroxybutyryl-CoA

Welcome to the technical support center for the analysis of intracellular (S)-3-Hydroxybutyryl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the complexities of measuring this key metabolic intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in measuring intracellular (S)-3-Hydroxybutyryl-CoA?

The measurement of intracellular (S)-3-Hydroxybutyryl-CoA is challenging due to its low abundance, inherent instability, and the presence of isomeric compounds. Key difficulties include:

• Chemical and Enzymatic Instability: Acyl-CoAs are susceptible to both chemical and enzymatic degradation during sample harvesting, extraction, and analysis. The thioester bond is prone to hydrolysis, especially at non-neutral pH.

• Extraction Efficiency: Achieving high and reproducible recovery from the complex cellular matrix is critical.

• Isomeric Interference: Distinguishing (S)-3-Hydroxybutyryl-CoA from its enantiomer, (R)-3-Hydroxybutyryl-CoA, and its structural isomer, 3-hydroxyisobutyryl-CoA, requires specific analytical methods.[1] The presence of 3-hydroxybutyryl-CoA epimerase can lead to the interconversion of (S) and (R) forms.[2]

• Matrix Effects in Mass Spectrometry: Co-extracted cellular components can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.

Q2: Which analytical method is most suitable for the quantification of (S)-3-Hydroxybutyryl-CoA?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely accepted and robust method for the sensitive and specific quantification of (S)-3-Hydroxybutyryl-CoA and other short-chain acyl-CoAs.[3] Alternative methods such as HPLC with UV or fluorescence detection are generally less sensitive and may require derivatization. Enzymatic assays can be highly specific but may have lower throughput.

Q3: How can I ensure the stability of (S)-3-Hydroxybutyryl-CoA during sample preparation?

Maintaining the stability of (S)-3-Hydroxybutyryl-CoA throughout the sample preparation workflow is crucial. Key considerations include:

• Rapid Quenching of Metabolism: Immediately stopping all enzymatic activity at the point of sample collection is critical. This is typically achieved by using ice-cold buffers and solvents.

• Efficient Extraction: Using a robust extraction solvent, such as 80% methanol (B129727), helps to simultaneously precipitate proteins and extract polar metabolites like acyl-CoAs.[1]

• pH Control: Maintaining a neutral pH during extraction and reconstitution is important for stability. Ammonium (B1175870) acetate (B1210297) buffered solvents at a neutral pH have been shown to stabilize most acyl-CoA compounds.[1]

• Low Temperatures: All steps of the sample preparation should be performed at low temperatures (e.g., on ice or at 4°C) to minimize enzymatic degradation.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no detectable (S)-3-Hydroxybutyryl-CoA signal	1. Inefficient cell lysis and extraction.2. Degradation of the analyte during sample preparation.3. Suboptimal LC-MS/MS parameters.	1. Ensure complete cell lysis by using appropriate techniques (e.g., scraping for adherent cells, thorough vortexing for suspension cells) in a pre-chilled extraction solvent.[4]2. Work quickly and on ice at all times. Use a neutral pH buffer (e.g., 50 mM ammonium acetate, pH 7) for sample reconstitution to improve stability.3. Optimize MS parameters by infusing a pure standard of (S)-3-Hydroxybutyryl-CoA. Ensure correct precursor and product ions are being monitored.
Poor peak shape in chromatogram	1. Inappropriate reconstitution solvent.2. Issues with the analytical column.	1. The sample solvent can have a significant effect on peak shape. Reconstitute the dried extract in a solvent that is compatible with the initial mobile phase conditions.[4]2. Check the column for degradation or contamination. Perform a column wash or replace the column if necessary.
High variability between replicate samples	1. Inconsistent sample handling and extraction.2. Cell number or protein concentration normalization is inaccurate.	1. Standardize the entire workflow, from cell harvesting to final injection. The use of an internal standard is highly recommended to account for variability in extraction and injection.2. Ensure accurate determination of cell counts or total protein concentration for normalization of the final results.
Suspected interference from an isomeric compound	1. Co-elution of isomers with identical mass-to-charge ratios.2. In-source fragmentation leading to common fragments.	1. Optimize the chromatographic separation to resolve the isomers. This may involve using a longer column, a shallower gradient, or a different column chemistry.2. High-resolution mass spectrometry can aid in distinguishing between isomers based on their characteristic fragment ions. For example, 3-hydroxybutyryl-CoA can be distinguished from 3-hydroxyisobutyryl-CoA by a characteristic fragment ion at m/z = 303.13758.[1]

Quantitative Data Summary

The following table provides a comparison of different analytical methods for the quantification of acyl-CoAs.

Parameter	LC-MS/MS	HPLC-UV/Fluorescence	Enzymatic Assays
Limit of Detection (LOD)	1-10 fmol	120 pmol (with derivatization)	~50 fmol
Limit of Quantification (LOQ)	5-50 fmol	1.3 nmol (LC/MS-based)	~100 fmol
Linearity (R²)	>0.99	>0.99	Variable
Precision (RSD%)	< 5%	< 15%	< 20%
Specificity	High	Moderate	High
Throughput	High	Moderate	Low to Moderate

This data is compiled from various sources and is intended for comparative purposes.

The table below summarizes the abundance of various acyl-CoA species in different human cell lines, providing a reference for expected physiological concentrations.

Acyl-CoA Species	HepG2 (pmol/10^6 cells) [4]
Acetyl-CoA	10.644
Propionyl-CoA	3.532
Butyryl-CoA	1.013
Valeryl-CoA	1.118
Crotonoyl-CoA	0.032
HMG-CoA	0.971
Succinyl-CoA	25.467
Glutaryl-CoA	0.647

Note: Data from different sources may involve variations in experimental conditions and normalization methods, affecting direct comparability.

Experimental Protocols

Protocol 1: Extraction of Intracellular (S)-3-Hydroxybutyryl-CoA from Cultured Cells

This protocol is designed for the extraction of short-chain acyl-CoAs from both adherent and suspension cell cultures for subsequent LC-MS/MS analysis.

Materials:

• Ice-cold Phosphate-Buffered Saline (PBS)

• Pre-chilled 80% Methanol in water

• Cell scraper (for adherent cells)

• Microcentrifuge tubes (1.5 mL, pre-chilled)

• Centrifuge capable of 15,000 x g at 4°C

• Vacuum concentrator or nitrogen evaporator

• Reconstitution solvent: 50% methanol in 50 mM ammonium acetate (pH 7.0)

Procedure:

• Cell Harvesting and Washing:

  • Adherent Cells: Aspirate the culture medium and wash the cell monolayer twice with ice-cold PBS.

  • Suspension Cells: Pellet the cells by centrifugation (500 x g for 5 minutes at 4°C). Aspirate the supernatant and wash the cell pellet twice with ice-cold PBS.

• Metabolite Extraction:

  • Add 1 mL of pre-chilled 80% methanol to each plate (for adherent cells) or cell pellet (for suspension cells).

  • Adherent Cells: Use a cell scraper to scrape the cells in the cold methanol and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Suspension Cells: Resuspend the cell pellet in the cold methanol.

• Protein Precipitation:

  • Vortex the cell lysate vigorously for 1 minute.

  • Centrifuge at 15,000 x g for 10 minutes at 4°C to pellet precipitated proteins and cell debris.

• Supernatant Collection:

  • Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube.

• Solvent Evaporation:

  • Dry the supernatant to completion using a vacuum concentrator or a gentle stream of nitrogen.

• Sample Reconstitution:

  • Reconstitute the dried extract in 50-100 µL of the reconstitution solvent.

  • Vortex briefly and centrifuge to pellet any insoluble material.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of (S)-3-Hydroxybutyryl-CoA

This is a general workflow for the analysis of (S)-3-Hydroxybutyryl-CoA extracts.

Chromatographic Separation:

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient starts with a low percentage of Mobile Phase B (e.g., 5%) and ramps up to a high percentage (e.g., 95%) to elute the analytes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

Mass Spectrometry Detection:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Precursor Ion (Q1): m/z for (S)-3-Hydroxybutyryl-CoA.

• Product Ion (Q3): A specific fragment ion for quantification. A common fragmentation for acyl-CoAs is the neutral loss of 507 amu.[5]

• Collision Energy: Optimized for the specific analyte.

Visualizations

Caption: Experimental workflow for the quantification of intracellular (S)-3-Hydroxybutyryl-CoA.

Caption: Troubleshooting decision tree for low signal of (S)-3-Hydroxybutyryl-CoA.

Caption: Metabolic context of (S)-3-Hydroxybutyryl-CoA and related enzymatic conversions.

References

• 1. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-hydroxybutyryl-CoA epimerase - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (S)-3-Hydroxybutyrate Production in E. coli

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you overcome common challenges and improve the yield of (S)-3-hydroxybutyrate ((S)-3-HB) in recombinant Escherichia coli.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary metabolic pathway for producing (S)-3-HB in recombinant E. coli?

A1: The synthetic pathway for (S)-3-HB production starts from the central metabolite acetyl-CoA. It involves three key enzymatic steps:

• Condensation: Two molecules of acetyl-CoA are condensed to form acetoacetyl-CoA. This reaction is catalyzed by a β-ketothiolase.

• Reduction: The acetoacetyl-CoA is then stereoselectively reduced to (S)-3-hydroxybutyryl-CoA. This step requires an NADH-dependent (S)-3-hydroxybutyryl-CoA dehydrogenase.

• CoA Removal: Finally, the coenzyme A (CoA) moiety is removed from (S)-3-hydroxybutyryl-CoA to release the final product, (S)-3-hydroxybutyrate. This can be achieved through hydrolysis by a thioesterase or via a transferase system.[1]

Caption: Synthetic pathway for (S)-3-hydroxybutyrate production from acetyl-CoA.

Q2: Which genes are commonly used to construct this pathway?

A2: A variety of homologous genes can be used. Common choices include:

• β-Ketothiolase: atoB from E. coli, phaA from Cupriavidus necator (formerly Ralstonia eutropha), or thl from Clostridium acetobutylicum.[1][2]

• (S)-3-HB-CoA Dehydrogenase: hbd from Clostridium acetobutylicum is typically used for the NADH-dependent production of the (S)-enantiomer.[1][2] Note that the more common phaB from C. necator is NADPH-dependent and produces the (R)-enantiomer.[1][3]

• CoA Removal: tesB (encoding thioesterase II) from E. coli is frequently used for direct hydrolysis.[1][2] An alternative is the ptb-buk operon from C. acetobutylicum, which encodes a phosphotransbutyrylase and a butyrate (B1204436) kinase.[1]

Q3: What are the main metabolic bottlenecks and competing pathways?

A3: The primary challenges in achieving high yields of (S)-3-HB are:

• Acetyl-CoA Availability: Acetyl-CoA is a critical hub in central metabolism. The engineered pathway competes for this precursor with the tricarboxylic acid (TCA) cycle (essential for energy and biomass) and the formation of inhibitory byproducts like acetate (B1210297).[4][5] The TCA cycle, mediated by citrate (B86180) synthase (gltA), can consume over 60% of the available acetyl-CoA.[4]

• Cofactor Imbalance: The reduction step to (S)-3-HB-CoA specifically requires NADH. The intracellular NADH/NAD+ ratio can be a limiting factor, especially under aerobic conditions where it is typically lower than the NADPH/NADP+ ratio.[1][2][3]

• Acetate Formation: Under high glucose flux, E. coli often produces acetate via the Pta-AckA and PoxB pathways, which drains the acetyl-CoA pool and acidifies the medium, inhibiting cell growth.[5][6][7]

Q4: What host strains are suitable for (S)-3-HB production?

A4: Both K-12 strains (e.g., MG1655) and B strains (e.g., BL21(DE3)) have been successfully used. Studies have shown that MG1655(DE3) can be superior for producing both (R)- and (S)-3-HB, achieving higher titers than BL21Star(DE3) in shake flask cultures.[1][2][3] For advanced metabolic engineering, strains with deletions in competing pathways (e.g., ackA-pta, poxB, ldhA) are often employed to redirect carbon flux towards the desired product.[6][8]

Section 2: Troubleshooting Guide

This guide addresses common issues encountered during (S)-3-HB production experiments.

Caption: A logical workflow for troubleshooting low (S)-3-HB yield.

Problem 1: Low or No (S)-3-HB Titer

• Potential Cause 1: Incorrect plasmid construction or instability.

  • Solution: Verify the plasmid sequence to ensure all pathway genes (atoB/phaA, hbd, tesB) are in-frame and under the control of the correct promoter. Perform a plasmid extraction from your production culture and run it on an agarose (B213101) gel to check for integrity and potential loss.

• Potential Cause 2: Suboptimal induction of gene expression.

  • Solution: Optimize the inducer (e.g., IPTG) concentration and the timing of induction (i.e., the cell density/OD600 at which you induce). Perform a time-course experiment with varying IPTG concentrations (e.g., 0.1, 0.5, 1.0 mM) and induction points (e.g., OD600 of 0.5, 1.0, 2.0).[9] Confirm protein expression via SDS-PAGE.

• Potential Cause 3: Low specific activity of pathway enzymes.

  • Solution: Prepare a cell-free extract from your induced culture and perform in vitro enzyme activity assays for the β-ketothiolase and the (S)-3-HB-CoA dehydrogenase. Low activity could be due to protein misfolding, degradation, or lack of necessary cofactors. Consider codon optimization of the heterologous genes for E. coli.

• Potential Cause 4: Carbon flux is diverted to competing pathways.

  • Solution: Use HPLC or other analytical methods to measure the concentration of common byproducts like acetate, lactate (B86563), and pyruvate in your culture medium.[4] High levels of acetate indicate a major loss of acetyl-CoA. Consider using a host strain with deletions in acetate production pathways (ΔackA-pta, ΔpoxB).[6][7][8] Reducing citrate synthase activity via targeted mutations in gltA can also redirect flux from the TCA cycle towards 3-HB.[4]

Problem 2: Poor Cell Growth After Induction

• Potential Cause 1: Metabolic burden from plasmid maintenance and high-level protein expression.

  • Solution: Reduce the metabolic load by using a lower-copy-number plasmid or a weaker promoter. Decrease the inducer concentration or lower the cultivation temperature (e.g., from 37°C to 30°C) after induction to slow down protein synthesis and reduce stress.[10][11]

• Potential Cause 2: Toxicity of the product or pathway intermediates.

  • Solution: While (S)-3-HB itself has low toxicity, the accumulation of intermediates like acetoacetyl-CoA could be detrimental. Ensure the downstream enzymes (Hbd, TesB) are expressed and active enough to prevent intermediate buildup.

Problem 3: High Acetate Accumulation

• Potential Cause: Overflow metabolism due to high glycolytic flux.

  • Solution 1 (Genetic): Use an E. coli strain with deletions in the primary acetate synthesis pathways (ΔackA-pta and ΔpoxB). This is a highly effective strategy to increase the acetyl-CoA pool available for 3-HB synthesis.[5][6]

  • Solution 2 (Process): Implement a fed-batch fermentation strategy to maintain the glucose concentration at a low, non-inhibitory level. This prevents the high glycolytic flux that triggers acetate formation.[11][12] Controlling pH in the fermenter (e.g., maintaining it at pH 6-7) can also mitigate the toxic effects of acetate accumulation.[10]

Section 3: Key Experimental Protocols

Protocol 1: Quantification of (S)-3-HB via Gas Chromatography (GC)

This protocol is based on methods described for analyzing 3-HB in biological samples and involves esterification to a volatile derivative.[13][14]

• Sample Preparation:

  • Take a 1.0 mL sample of the culture supernatant. Centrifuge at 13,000 x g for 5 minutes to pellet the cells.

  • Transfer 500 µL of the supernatant to a new glass tube. Add an internal standard (e.g., 50 µL of 10 mM 3-hydroxyisobutyrate).

  • Acidify the sample by adding 50 µL of concentrated HCl.

• Esterification (Methylation):

  • Add 2 mL of methanol (B129727) and 0.5 mL of concentrated sulfuric acid to the acidified sample.

  • Seal the tube tightly and heat at 100°C for 2 hours in a heating block or water bath.

  • Allow the tube to cool to room temperature.

• Extraction:

  • Add 1 mL of deionized water and 1 mL of chloroform (B151607) (or another suitable organic solvent like hexane) to the cooled reaction mixture.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 2,000 x g for 5 minutes to separate the phases.

  • Carefully transfer the lower organic phase (containing the methyl-3-hydroxybutyrate) to a GC vial.

• GC Analysis:

  • Instrument: Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

  • Column: A suitable capillary column (e.g., DB-5ms, HP-INNOWax).

  • Injector Temperature: 250°C.

  • Oven Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: 10°C/min to 220°C.

    • Hold: 5 minutes.

  • Detector Temperature: 280°C (FID) or as per MS settings.

  • Carrier Gas: Helium.

  • Injection Volume: 1 µL.

• Quantification:

  • Generate a standard curve by preparing known concentrations of (S)-3-HB and processing them through the same esterification and extraction procedure.

  • Calculate the concentration in the unknown samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

Protocol 2: Assay for β-Ketothiolase (PhaA/AtoB) Activity

This assay measures the thiolysis of acetoacetyl-CoA, which is the reverse reaction of condensation. The decrease in absorbance due to the cleavage of acetoacetyl-CoA is monitored spectrophotometrically.[15][16]

• Preparation of Cell-Free Extract:

  • Harvest cells from a 50 mL induced culture by centrifugation (5,000 x g, 10 min, 4°C).

  • Wash the cell pellet once with 20 mL of cold 100 mM Tris-HCl buffer (pH 7.5).

  • Resuspend the pellet in 2 mL of the same buffer containing 1 mM DTT and protease inhibitors.

  • Lyse the cells by sonication on ice (e.g., 10 cycles of 30s ON, 30s OFF).

  • Centrifuge the lysate at 15,000 x g for 20 minutes at 4°C to pellet cell debris.

  • Collect the supernatant (cell-free extract) and determine its total protein concentration using a Bradford or BCA assay.

• Assay Mixture (1 mL total volume):

  • 100 mM Tris-HCl buffer (pH 7.5)

  • 50 µM Acetoacetyl-CoA

  • 25 µM Coenzyme A (CoA-SH)

  • 10 mM MgCl₂

  • 50-100 µg of total protein from cell-free extract

• Procedure:

  • Prepare the assay mixture (without the cell-free extract) in a quartz cuvette.

  • Set a spectrophotometer to read absorbance at 304 nm (A₃₀₄).

  • Initiate the reaction by adding the cell-free extract and mix quickly by inversion.

  • Immediately begin monitoring the decrease in A₃₀₄ over 3-5 minutes. The rate should be linear.

  • A control reaction without CoA-SH should be run to account for any non-specific degradation.

• Calculation:

  • One unit (U) of enzyme activity is defined as the amount of enzyme that catalyzes the degradation of 1 µmol of acetoacetyl-CoA per minute.

  • Calculate the activity using the Beer-Lambert law. The molar extinction coefficient (ε) for the Mg²⁺-acetoacetyl-CoA complex at 304 nm is approximately 16,900 M⁻¹cm⁻¹.

  • Activity (U/mg) = (ΔA₃₀₄/min) / (16.9 * mg protein in cuvette).

Section 4: Reference Data

Table 1: Comparison of Engineered E. coli Strains for (S)-3-HB Production

This table summarizes results from shake flask experiments to provide a baseline for expected yields. Note that culture conditions, plasmids, and genes vary between studies.

Host Strain	Key Genes Expressed	Carbon Source	Titer (g/L)	Yield (g/g glucose)	Reference
MG1655(DE3)	thl, hbd, tesB	Glucose	2.08	Not Reported	[1][3]
BL21Star(DE3)	thl, hbd, tesB	Glucose	~1.6	Not Reported	[1][3]
E. coli GltA[A267T]	phaA, phaB (R-3HB)	Glucose	4.9	0.17	[4]
AF1000 pJBGT3RX	phaA, rx (R-3HB)	Glucose	12.7 (Fed-batch)	Not Reported	[17][18]
BWapld (mutant)	phaCAB (P3HB)	Glucose	5.00 (Microaerobic)	0.30	[8]

Note: Some data points are for (R)-3HB or the polymer P(3HB) but are included to show the potential of different host strains and strategies.

References

• 1. Metabolic Engineering of Escherichia coli for Enhanced Production of (R)- and (S)-3-Hydroxybutyrate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolic engineering of Escherichia coli for enhanced production of (R)- and (S)-3-hydroxybutyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Citrate synthase variants improve yield of acetyl-CoA derived 3-hydroxybutyrate in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolic Engineering Design Strategies for Increasing Acetyl-CoA Flux - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improving poly-3-hydroxybutyrate production in Escherichia coli by combining the increase in the NADPH pool and acetyl-CoA availability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Biosynthesis of Poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) From Glucose by Escherichia coli Through Butyryl-CoA Formation Driven by Ccr-Emd Combination [frontiersin.org]
• 8. Metabolic Engineering of Escherichia coli for Poly(3-hydroxybutyrate) Production under Microaerobic Condition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Strategies for Poly(3-hydroxybutyrate) Production Using a Cold-Shock Promoter in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Optimization of Culture Conditions for Secretory Production of 3-Hydroxybutyrate Oligomers Using Recombinant Escherichia coli [frontiersin.org]
• 11. Optimization of Culture Conditions for Secretory Production of 3-Hydroxybutyrate Oligomers Using Recombinant Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Gas-chromatographic measurement of 3-hydroxybutyrate and lactate in plasma and 3-hydroxybutyrate in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Connection between Poly-β-Hydroxybutyrate Biosynthesis and Growth on C1 and C2 Compounds in the Methylotroph Methylobacterium extorquens AM1 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Practical assay method of cytosolic acetoacetyl-CoA thiolase by rapid release of cytosolic enzymes from cultured lymphocytes using digitonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Increasing the production of (R)-3-hydroxybutyrate in recombinant Escherichia coli by improved cofactor supply - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (S)-3-Hydroxybutyryl-CoA

Welcome to the technical support center for (S)-3-Hydroxybutyryl-CoA. This resource is designed to assist researchers, scientists, and drug development professionals in addressing common challenges and questions related to the handling and stability of (S)-3-Hydroxybutyryl-CoA in solution.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of (S)-3-Hydroxybutyryl-CoA in aqueous solutions?

The stability of (S)-3-Hydroxybutyryl-CoA in solution is primarily influenced by three main factors:

• pH: The thioester bond in (S)-3-Hydroxybutyryl-CoA is susceptible to hydrolysis. This hydrolysis is significantly accelerated at both acidic and alkaline pH. Near-neutral pH is generally recommended for short-term storage and immediate use.

• Temperature: Higher temperatures increase the rate of chemical degradation, primarily through hydrolysis of the thioester linkage. For long-term storage, temperatures of -20°C to -80°C are advisable. For benchtop use, keeping the solution on ice is recommended.

• Enzymatic Degradation: If the solution is contaminated with enzymes such as thioesterases, rapid degradation of (S)-3-Hydroxybutyryl-CoA will occur. Using sterile, nuclease-free water and ensuring a clean experimental environment is crucial.

Q2: What are the visible signs of (S)-3-Hydroxybutyryl-CoA degradation?

Visual inspection is not a reliable method for assessing the integrity of (S)-3-Hydroxybutyryl-CoA. Degradation at the molecular level, such as the hydrolysis of the thioester bond, does not produce a visible change in the solution. The most reliable way to assess the purity and concentration of your (S)-3-Hydroxybutyryl-CoA solution is through analytical methods like High-Performance Liquid Chromatography (HPLC) or enzymatic assays.

Q3: What is the recommended solvent for dissolving (S)-3-Hydroxybutyryl-CoA?

For most applications, (S)-3-Hydroxybutyryl-CoA should be dissolved in a buffer at a slightly acidic to neutral pH (e.g., pH 6.0-7.5). Buffers such as phosphate, HEPES, or MOPS are commonly used. Dissolving in sterile, nuclease-free water is also an option for immediate use, but a buffered solution will provide better pH stability. Avoid dissolving in highly acidic or alkaline solutions to prevent rapid hydrolysis.

Q4: How should I store my (S)-3-Hydroxybutyryl-CoA solutions?

• Short-term storage (hours to a few days): Store aliquots at 4°C in a buffered solution (pH 6.0-7.5).

• Long-term storage (weeks to months): For long-term stability, it is highly recommended to store (S)-3-Hydroxybutyryl-CoA as a lyophilized powder at -20°C or -80°C. If in solution, store in small, single-use aliquots at -80°C to minimize freeze-thaw cycles.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent results in enzymatic assays	Degradation of (S)-3-Hydroxybutyryl-CoA stock solution.	1. Prepare fresh (S)-3-Hydroxybutyryl-CoA solution from a lyophilized powder for each experiment. 2. Aliquot stock solutions into single-use volumes to avoid multiple freeze-thaw cycles. 3. Verify the concentration and purity of your stock solution using HPLC or a spectrophotometric assay.
Loss of compound over time in stored solutions	Hydrolysis of the thioester bond due to improper storage conditions (pH, temperature).	1. Ensure the storage buffer is within the optimal pH range (6.0-7.5). 2. For long-term storage, use -80°C. 3. Perform a stability study under your specific storage conditions (see Experimental Protocols section).
Unexpected peaks in HPLC analysis	Degradation products such as Coenzyme A and 3-hydroxybutyrate (B1226725) are present.	1. This confirms degradation. Review your solution preparation and storage protocols. 2. If degradation is unavoidable in your experimental conditions, prepare the solution immediately before use.

Quantitative Data Summary

The following table presents hypothetical stability data for (S)-3-Hydroxybutyryl-CoA under various conditions to illustrate expected trends. Actual stability will depend on the specific buffer components and purity of the compound.

Condition	pH	Temperature (°C)	Buffer	Hypothetical Half-life
1	5.0	25	50 mM Acetate	~12 hours
2	7.0	25	50 mM Phosphate	~48 hours
3	8.5	25	50 mM Tris	~8 hours
4	7.0	4	50 mM Phosphate	~1 week
5	7.0	-20	50 mM Phosphate	Several months

Experimental Protocols

Protocol 1: Assessment of (S)-3-Hydroxybutyryl-CoA Stability by HPLC

Objective: To quantify the concentration of intact (S)-3-Hydroxybutyryl-CoA over time under specific buffer and temperature conditions.

Materials:

• (S)-3-Hydroxybutyryl-CoA

• Selected buffer(s) at desired pH

• HPLC system with a C18 column

• Mobile phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile phase B: 0.1% TFA in acetonitrile

• Temperature-controlled incubator or water bath

• Autosampler vials

Methodology:

• Prepare a stock solution of (S)-3-Hydroxybutyryl-CoA in the buffer of interest to a known concentration (e.g., 1 mg/mL).

• Aliquot the solution into multiple vials for each time point to be tested.

• Place the vials in the temperature-controlled environment.

• At designated time points (e.g., 0, 2, 4, 8, 12, 24 hours), remove one vial.

• Immediately analyze the sample by HPLC.

  • Column: C18, 5 µm, 4.6 x 150 mm

  • Detection: UV at 260 nm (for the adenine (B156593) moiety of CoA)

  • Gradient: A typical gradient would be to start with a low percentage of mobile phase B (e.g., 5%) and increase it to elute the compound and its potential degradation products.

• Quantify the peak area corresponding to intact (S)-3-Hydroxybutyryl-CoA at each time point.

• Plot the concentration or peak area of intact (S)-3-Hydroxybutyryl-CoA versus time to determine the degradation rate and half-life.

Protocol 2: Enzymatic Assay for Functional Stability

Objective: To assess the functional stability of (S)-3-Hydroxybutyryl-CoA by measuring its ability to act as a substrate for (S)-3-hydroxybutyryl-CoA dehydrogenase.

Materials:

• (S)-3-Hydroxybutyryl-CoA solution stored under test conditions

• (S)-3-hydroxybutyryl-CoA dehydrogenase

• NAD+ (Nicotinamide adenine dinucleotide)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Spectrophotometer capable of reading at 340 nm

Methodology:

• Prepare aliquots of (S)-3-Hydroxybutyryl-CoA in the desired storage buffer and incubate under the test conditions (pH, temperature) for various durations.

• At each time point, prepare a reaction mixture in a cuvette containing the assay buffer and NAD+.

• Add a sample of the aged (S)-3-Hydroxybutyryl-CoA solution to the cuvette.

• Initiate the reaction by adding a known amount of (S)-3-hydroxybutyryl-CoA dehydrogenase.

• Immediately monitor the increase in absorbance at 340 nm, which corresponds to the formation of NADH.

• The initial rate of the reaction (the slope of the absorbance curve) is proportional to the concentration of functional (S)-3-Hydroxybutyryl-CoA in the sample.

• A decrease in the reaction rate over time indicates the degradation of the substrate.

Visualizations

Caption: Workflow for assessing the stability of (S)-3-Hydroxybutyryl-CoA.

Caption: Primary degradation pathway of (S)-3-Hydroxybutyryl-CoA in solution.

Technical Support Center: (S)-3-hydroxybutyryl-CoA Dehydrogenase Assay Optimization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing pH and temperature for (S)-3-hydroxybutyryl-CoA dehydrogenase assays.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the (S)-3-hydroxybutyryl-CoA dehydrogenase assay?

A1: The optimal pH for (S)-3-hydroxybutyryl-CoA dehydrogenase activity can vary depending on the source of the enzyme and the direction of the reaction being measured. For the forward reaction (oxidation of (S)-3-hydroxybutyryl-CoA), activity has been shown to increase with a pH from 7.0 to 9.0, with maximal activity observed at pH 9.0.[1][2] Conversely, the reverse reaction (reduction of acetoacetyl-CoA) demonstrates maximal activity in a lower pH range of 7.0–7.8.[1] Some protocols also utilize a pH of 7.3 or 6.5.[3][4] It is crucial to determine the optimal pH for your specific enzyme and experimental conditions empirically.

Q2: What is the optimal temperature for this enzyme assay?

A2: Most enzyme assays for (S)-3-hydroxybutyryl-CoA dehydrogenase are conducted at temperatures ranging from room temperature (20-25°C) to 37°C.[4][5][6] One study specified measuring enzyme activity at 30°C.[1][2] As with pH, the optimal temperature can be influenced by the enzyme's origin and stability.[7][8] Exceeding the optimal temperature can lead to rapid denaturation and loss of enzyme activity.[7][9]

Q3: My enzyme activity is lower than expected. What are the possible causes?

A3: Low enzyme activity can stem from several factors:

• Suboptimal pH or Temperature: Ensure your assay buffer is at the optimal pH and the reaction is incubated at the optimal temperature for your specific enzyme.[5][10]

• Improper Enzyme Storage: Repeated freeze-thaw cycles or incorrect storage temperatures can lead to a loss of enzyme activity.[5][11]

• Incorrect Substrate or Cofactor Concentration: The concentrations of (S)-3-hydroxybutyryl-CoA (or acetoacetyl-CoA) and the cofactor (NAD⁺/NADH) are critical.[9] Ensure these are at saturating concentrations to achieve maximal velocity.

• Enzyme Degradation: The enzyme may have degraded due to improper handling or contamination.

• Presence of Inhibitors: Contaminants in your sample or reagents could be inhibiting the enzyme.[10][11]

Q4: I am observing inconsistent readings between replicate wells. What should I check?

A4: Inconsistent readings can be frustrating. Here are some common causes:

• Pipetting Errors: Inaccurate or inconsistent pipetting, especially of small volumes, can lead to significant variability.[11]

• Plate Effects: Evaporation from the outer wells of a microplate can concentrate reactants and alter reaction rates.[5]

• Incomplete Mixing: Ensure all components in the well are thoroughly mixed before starting the measurement.[11]

• Air Bubbles: Bubbles in the wells can interfere with absorbance readings.[11]

• Temperature Gradients: Uneven temperature across the plate can cause variations in reaction rates.

Troubleshooting Guide

Problem	Possible Cause	Solution
No enzyme activity	Incorrect assay components (e.g., missing cofactor).	Verify that all necessary reagents, including the enzyme, substrate, and cofactor (NAD⁺/NADH), have been added in the correct order and concentrations.
Expired or improperly stored reagents.	Check the expiration dates of all reagents and ensure they have been stored at the recommended temperatures.[11] Prepare fresh solutions if necessary.
Inactive enzyme.	Test the enzyme activity with a positive control if available. Consider obtaining a new batch of the enzyme.
High background signal	Substrate instability or non-enzymatic reaction.	Run a negative control without the enzyme to measure the rate of any background reaction.[5] Subtract this rate from your experimental values.
Contaminated reagents.	Use fresh, high-purity reagents.
Non-linear reaction rate	Substrate depletion.	If the reaction rate decreases over time, the substrate may be getting depleted. Use a lower enzyme concentration or a higher substrate concentration.
Enzyme instability under assay conditions.	The enzyme may not be stable over the entire assay period. Determine the initial linear rate for your calculations.
Enzyme concentration is too high.	The reaction may be too fast to measure accurately. Dilute the enzyme to obtain a steady, measurable rate.[5]

Data Summary

Optimal pH and Temperature for (S)-3-hydroxybutyryl-CoA Dehydrogenase Assay

Enzyme Source	Optimal pH	Optimal Temperature (°C)	Reference
Nitrosopumilus maritimus (Forward Reaction)	9.0	30	[1][2]
Nitrosopumilus maritimus (Reverse Reaction)	7.0 - 7.8	30	[1][2]
Clostridium ljungdahlii	6.5	Not Specified	[3][12]
General (β-hydroxyacyl-CoA dehydrogenase)	7.3	37	[4]

Experimental Protocols

Protocol for Determining Optimal pH

• Prepare a series of buffers: Prepare a range of buffers with different pH values (e.g., from 6.0 to 10.0 with 0.5 pH unit increments). Ensure the buffer system is appropriate for the desired pH range and does not inhibit the enzyme.

• Set up the reaction mixture: For each pH value, prepare a reaction mixture containing the substrate ((S)-3-hydroxybutyryl-CoA or acetoacetyl-CoA) and the cofactor (NAD⁺ or NADH) at constant concentrations.

• Initiate the reaction: Add the enzyme to each reaction mixture to start the reaction.

• Measure enzyme activity: Monitor the change in absorbance at 340 nm (for NADH production or consumption) over a set period.

• Determine the initial reaction rate: Calculate the initial velocity for each pH value from the linear portion of the reaction curve.

• Plot the data: Plot the enzyme activity (initial velocity) against the pH to determine the optimal pH at which the enzyme exhibits the highest activity.

Protocol for Determining Optimal Temperature

• Prepare the reaction mixture: Prepare a master mix of the reaction components (buffer at the optimal pH, substrate, and cofactor).

• Incubate at different temperatures: Aliquot the reaction mixture into separate tubes or wells and incubate them at a range of different temperatures (e.g., 20°C, 25°C, 30°C, 35°C, 40°C, 45°C).

• Equilibrate the enzyme: Separately, bring the enzyme solution to each of the respective temperatures.

• Initiate the reaction: Add the temperature-equilibrated enzyme to the corresponding reaction mixture to start the reaction.

• Measure enzyme activity: Immediately measure the enzyme activity by monitoring the change in absorbance at 340 nm.

• Plot the data: Plot the enzyme activity against the temperature to identify the optimal temperature for the reaction.

Visualizations

Caption: Workflow for optimizing pH and temperature in an enzyme assay.

Caption: Troubleshooting decision tree for common enzyme assay issues.

References

• 1. (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus [frontiersin.org]
• 3. Frontiers | Acetogenic production of 3-Hydroxybutyrate using a native 3-Hydroxybutyryl-CoA Dehydrogenase [frontiersin.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. youtube.com [youtube.com]
• 6. journals.asm.org [journals.asm.org]
• 7. omicsonline.org [omicsonline.org]
• 8. Approaching boiling point stability of an alcohol dehydrogenase through computationally-guided enzyme engineering | eLife [elifesciences.org]
• 9. Enzyme assay - Wikipedia [en.wikipedia.org]
• 10. m.youtube.com [m.youtube.com]
• 11. docs.abcam.com [docs.abcam.com]
• 12. Acetogenic production of 3-Hydroxybutyrate using a native 3-Hydroxybutyryl-CoA Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Aeration for 4-Hydroxybutyric Acid (4-HB) Production in E. coli

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the optimization of aeration for 4-hydroxybutyric acid (4-HB) production in recombinant Escherichia coli.

Troubleshooting Guide

This guide addresses specific problems in a question-and-answer format to help you navigate experimental challenges.

Issue 1: Low 4-HB Titer and Yield

Question: My E. coli culture is growing well, but the final 4-HB titer is significantly lower than expected. Could aeration be the cause?

Answer: Yes, improper aeration is a common reason for low product yield despite good cell growth. The optimal conditions for biomass accumulation are often different from those required for maximum 4-HB production. High aeration, which favors rapid cell growth, can lead to a metabolic state that is not optimized for the 4-HB synthesis pathway. Conversely, while microaerobic or oxygen-limited conditions are often more efficient for 4-HB production, excessively low oxygen can lead to the formation of inhibitory byproducts and reduced cellular activity.[1]

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Suboptimal Dissolved Oxygen (DO) during Production Phase	Implement a two-stage DO control strategy. Maintain a higher DO level (e.g., 30-50%) during the initial growth phase to achieve high cell density, then switch to a lower DO level (e.g., 5-20%) during the production phase to favor 4-HB synthesis.
Inappropriate Agitation Speed	If DO is not directly controlled, optimize the agitation speed. Lower agitation generally corresponds to lower oxygen transfer. Experiment with different RPMs during the production phase to find the optimal balance. Be aware that excessively high agitation can cause cell damage due to shear stress.[2]
Carbon Source-Dependent Oxygen Requirement	The optimal aeration can depend on your carbon source. For instance, with glycerol, lower aeration often favors the production of reduced compounds like 4-HB, while with glucose, it may lead to increased formation of byproducts like lactate (B86563) and formate.[3] If using glycerol, ensure aeration is not excessive during the production phase.
Oxygen Limitation Leading to Anaerobic Byproduct Formation	While microaerobic conditions are beneficial, complete anaerobiosis can trigger the production of mixed-acid fermentation byproducts that inhibit cell function and divert carbon away from 4-HB. Ensure a minimal level of dissolved oxygen is always present during the production phase.

Issue 2: Significant Formation of Acetate (B1210297) and Other Byproducts

Question: I'm observing high levels of acetate in my culture, which seems to be inhibiting both growth and 4-HB production. How can I mitigate this through aeration control?

Answer: Acetate formation, often termed "overflow metabolism," is a common issue in high-density E. coli fermentations and is highly influenced by oxygen availability. High glucose uptake rates, often seen under fully aerobic conditions, can lead to the production of more acetyl-CoA than the TCA cycle can process, resulting in the excretion of acetate.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
High Aeration in the Presence of Excess Glucose	A high DO level can exacerbate acetate production by promoting a high rate of glycolysis. Reducing the DO to a controlled, lower level (e.g., 30%) can help to balance the metabolic flux and reduce acetate overflow.
Inadequate Oxygen Supply Leading to Mixed-Acid Fermentation	Paradoxically, severe oxygen limitation can also lead to the production of acidic byproducts, including acetate, lactate, and formate, as the cell shifts to anaerobic respiration. Maintaining a controlled microaerobic environment, rather than a fully anaerobic one, is key.
Improper Feeding Strategy	A high concentration of glucose, coupled with high aeration, is a primary driver of acetate production. Implement a fed-batch strategy with controlled feeding to maintain a low residual glucose concentration, which, combined with optimized DO, will minimize acetate formation.

Frequently Asked Questions (FAQs)

Q1: What is the general role of aeration in 4-HB production in E. coli?

A1: Aeration is a critical process parameter that directly influences the metabolic state of E. coli. For 4-HB production, which is a reduced chemical, a key consideration is the management of the intracellular redox balance (NADH/NAD+ ratio). Fully aerobic conditions generate a low NADH/NAD+ ratio, which is favorable for biomass production but not necessarily for the synthesis of reduced compounds. Microaerobic conditions, on the other hand, can increase the availability of reducing equivalents (NADH), which are required by the enzymes in the 4-HB synthesis pathway. Therefore, optimizing aeration is a balancing act between achieving sufficient cell density and creating a favorable metabolic environment for 4-HB synthesis.[1][3]

Q2: What is a two-stage aeration strategy and why is it often recommended?

A2: A two-stage aeration strategy involves separating the fermentation process into a growth phase and a production phase, with different aeration conditions for each.

• Phase 1: Growth Phase: Characterized by high aeration (e.g., DO > 30%) to support rapid cell division and achieve a high cell density. This maximizes the "biocatalyst" for the subsequent production phase.

• Phase 2: Production Phase: Characterized by a lower, controlled level of aeration (microaerobic conditions, e.g., DO between 5-20%) to shift the cellular metabolism towards 4-HB production. This is often initiated after the cells have reached a certain density or upon the induction of the expression of the 4-HB pathway genes.

This strategy is effective because it uncouples the optimal conditions for growth from the optimal conditions for product formation, leading to higher overall productivity.

Q3: How do I determine the optimal dissolved oxygen (DO) level for my specific strain and process?

A3: The optimal DO level can vary depending on the specific E. coli strain, the engineered metabolic pathway, the carbon source, and the bioreactor setup. A common approach to determine the optimal DO is to perform a series of small-scale fermentations where the DO is maintained at different setpoints (e.g., 5%, 10%, 20%, 30%) during the production phase. By measuring the 4-HB titer, yield, and productivity at each setpoint, you can identify the optimal DO concentration for your process.

Q4: Besides DO, what other aeration-related parameters should I consider?

A4: While DO is a direct measure of oxygen availability, other parameters are also important:

• Agitation Rate (rpm): Influences the mixing of the culture and the oxygen transfer rate from the gas to the liquid phase. Higher agitation generally leads to a higher oxygen transfer rate.

• Aeration Rate (vvm - gas volumes per volume of liquid per minute): The rate at which air or an oxygen-enriched gas is supplied to the bioreactor.

• kLa (Volumetric Mass Transfer Coefficient): A parameter that characterizes the efficiency of oxygen transfer in the bioreactor. It is influenced by both agitation and aeration rates. For scaling up your process, maintaining a constant kLa is often a key objective.

Data Presentation

The following table summarizes the impact of different aeration conditions on the production of poly(3-hydroxybutyrate) (PHB), a compound closely related to 4-HB, in recombinant E. coli. This data illustrates the principle that aeration optimization is dependent on the carbon source.

Table 1: Effect of Aeration on PHB Production in E. coli with Different Carbon Sources

Carbon Source	Agitation Speed (rpm)	Relative Aeration	Final PHB Concentration (relative)	Key Byproducts Increased at Low Aeration
Glucose	125	Low	1.0	Lactate, Formate
Glucose	500	High	1.8	-
Glycerol	125	Low	1.8	Ethanol
Glycerol	500	High	1.0	-

Data adapted from studies on poly(3-hydroxybutyrate) production, which shares a similar requirement for reducing equivalents as 4-HB production.[3]

Experimental Protocols

Protocol 1: Two-Stage Dissolved Oxygen Control for Fed-Batch Fermentation

This protocol outlines a general procedure for a two-stage fed-batch fermentation process to optimize 4-HB production.

• Inoculum Preparation: Prepare an overnight seed culture of the recombinant E. coli strain in a suitable medium.

• Bioreactor Setup:

  • Prepare the fermentation medium in a stirred-tank bioreactor.

  • Calibrate the pH and DO probes.

  • Inoculate the bioreactor with the seed culture.

• Growth Phase (Phase 1):

  • Set the temperature to 37°C and pH to 7.0 (controlled with a base like NH4OH).

  • Maintain the DO at 30-50% saturation. This is typically achieved by a cascade control system that increases agitation and/or airflow as the cells consume oxygen.

  • Initiate a feeding strategy to maintain a limiting concentration of the carbon source once the initial batch carbon source is depleted.

• Production Phase (Phase 2):

  • Once the culture reaches a target cell density (e.g., an OD600 of 50-100), induce the expression of the 4-HB pathway genes (if using an inducible promoter).

  • Simultaneously, reduce the DO setpoint to a lower level (e.g., 10%). The optimal setpoint should be determined experimentally (see FAQ Q3).

  • Continue the fed-batch feeding to provide the carbon source for 4-HB production.

• Sampling and Analysis:

  • Periodically take samples to measure cell density (OD600), 4-HB concentration (by HPLC or GC), and byproduct concentrations (e.g., acetate, lactate).

  • Monitor glucose concentration to adjust the feed rate.

• Harvesting: Harvest the culture when 4-HB production ceases or reaches a maximum.

Mandatory Visualizations

Caption: Workflow for optimizing aeration using a two-stage strategy.

Caption: Decision tree for troubleshooting low 4-HB yield related to aeration.

Caption: Simplified metabolic pathways under different aeration conditions.

References

• 1. Systematic engineering of TCA cycle for optimal production of a four-carbon platform chemical 4-hydroxybutyric acid in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. vetdergikafkas.org [vetdergikafkas.org]
• 3. Redox driven metabolic tuning: Carbon source and aeration affect synthesis of poly(3-hydroxybutyrate) in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Acetate Overflow in E. coli for Improved Bioproduction

Welcome to the technical support center for managing acetate (B1210297) overflow in Escherichia coli. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to acetate accumulation and to provide standardized protocols for its monitoring and control.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your E. coli fermentations.

Issue 1: Reduced Cell Growth and Lower-Than-Expected Product Titer

Question: My E. coli culture shows poor growth and the yield of my target molecule is significantly lower than anticipated. Could acetate be the culprit?

Answer: Yes, the accumulation of acetate is a common cause of inhibited cell growth and reduced productivity in E. coli.[1][2][3][4] This phenomenon, known as "overflow metabolism," occurs when E. coli is grown in the presence of excess glucose, leading to the production of acetate as a byproduct.[1][2][3] Even at concentrations as low as 0.5 g/L, acetate can begin to negatively impact cellular processes.[1]

Troubleshooting Steps:

• Quantify Acetate Concentration: The first step is to measure the acetate concentration in your culture medium. This will confirm if acetate levels are inhibitory. A detailed protocol for a colorimetric assay is provided in the Experimental Protocols section.

• Review Fermentation Strategy:

  • Batch vs. Fed-Batch: High-density cultures are often limited by the accumulation of acetate.[1] Batch fermentations with high initial glucose concentrations are particularly prone to this issue.[1] Implementing a fed-batch strategy, where glucose is supplied at a controlled rate, can limit its availability and thereby reduce overflow metabolism.[1][3]

  • Feeding Rate: In a fed-batch setup, an improperly high feed rate can still lead to excess glucose and subsequent acetate production.[3] An exponential feeding strategy that aligns with the cell growth rate is recommended to prevent substrate accumulation.[1]

• Optimize Culture Conditions:

  • Dissolved Oxygen (DO): Inadequate dissolved oxygen levels can exacerbate acetate production.[5] Ensure your bioreactor's aeration and agitation settings are sufficient to maintain adequate DO throughout the fermentation. Acetate accumulation is inversely correlated with DO levels.[5]

  • pH Control: The pH of the culture medium can influence the toxicity of acetate. Maintaining a controlled pH, in some cases slightly alkaline (around 7.5-8.0), can help mitigate its inhibitory effects.[1]

Issue 2: High Acetate Levels Persist Despite Using a Fed-Batch System

Question: I'm employing a fed-batch strategy, but my acetate concentrations are still high, leading to poor culture performance. What could be going wrong?

Answer: Even with a fed-batch system, several factors can contribute to persistent acetate accumulation. These often relate to the feeding strategy, nutrient limitations, or the inherent metabolic characteristics of your E. coli strain.

Troubleshooting Steps:

• Refine the Feeding Strategy:

  • Dynamic Feeding: Implement a dynamic feeding strategy that responds to the real-time metabolic state of the culture. Probing techniques that use dissolved oxygen as an indicator of overflow metabolism can be used to automate glucose feeding and avoid acetate accumulation.[6][7][8][9]

  • Check for Nutrient Limitations: A lack of other essential nutrients in the feed medium can disrupt glucose metabolism and lead to acetate production.[1] Ensure your medium is not limited in components like nitrogen, phosphate (B84403), or essential minerals.

• Strain Selection and Engineering:

  • Host Strain Choice: Different E. coli strains exhibit varying tendencies for acetate production. For example, E. coli BL21 is known to produce less acetate compared to strains like JM109 under certain conditions.[1] Consider testing different host strains for your specific application.

  • Metabolic Engineering: If process optimization is insufficient, consider using a metabolically engineered strain. Deletion of genes involved in acetate production pathways, such as pta, ackA, and poxB, can significantly reduce acetate accumulation.[2][10][11] Another strategy is to increase the flux towards the tricarboxylic acid (TCA) cycle by overexpressing genes like gltA.[3][10]

Frequently Asked Questions (FAQs)

Q1: What is acetate overflow?

A1: Acetate overflow is a metabolic phenomenon in E. coli where, even in the presence of sufficient oxygen, a high rate of glucose uptake leads to the production and excretion of acetate.[2][3][12][13] This occurs when the rate of glycolysis exceeds the capacity of the tricarboxylic acid (TCA) cycle to process the resulting acetyl-CoA.[14]

Q2: What are the primary metabolic pathways for acetate production in E. coli?

A2: There are two main pathways for acetate production in E. coli:

• The Pta-AckA pathway: This is the primary pathway during exponential growth and involves the conversion of acetyl-CoA to acetyl-phosphate by phosphate acetyltransferase (pta), followed by the conversion of acetyl-phosphate to acetate by acetate kinase (ackA).[14][15]

• The PoxB pathway: This pathway, catalyzed by pyruvate (B1213749) oxidase (poxB), converts pyruvate directly to acetate and becomes more dominant during the stationary phase.[15]

Q3: How does acetate inhibit cell growth and bioproduction?

A3: Acetate inhibits cell growth and protein production through several mechanisms. As a weak acid, it can diffuse across the cell membrane in its protonated form, disrupting the intracellular pH and the proton motive force.[9] Acetate accumulation can also lead to a wasteful loss of carbon that could otherwise be used for biomass and product formation.[2][3]

Q4: Can E. coli consume acetate?

A4: Yes, E. coli can utilize acetate as a carbon source. The primary enzyme for acetate assimilation is acetyl-CoA synthetase (acs), which converts acetate to acetyl-CoA.[16] The Pta-AckA pathway is also reversible and can contribute to acetate consumption, particularly at high extracellular acetate concentrations.[14][17]

Q5: Are there genetic modifications that can reduce acetate production?

A5: Yes, several genetic engineering strategies can effectively reduce acetate accumulation:

• Deletion of acetate production genes: Knocking out genes such as pta, ackA, and poxB directly blocks the main pathways of acetate synthesis.[2][10][11]

• Redirecting carbon flux: Overexpressing genes like gltA (citrate synthase) can enhance the entry of acetyl-CoA into the TCA cycle, thus reducing its availability for acetate formation.[3][10]

• Reducing glucose uptake: Modifying the glucose transport system, for example by deleting ptsG, can lower the rate of glucose uptake to match the cell's metabolic capacity, although the effectiveness of this strategy can vary.[2][3][18]

Data Presentation

Table 1: Effect of Dissolved Oxygen on Acetate Accumulation in E. coli BL21

Dissolved Oxygen (DO) Level	Final Acetate Concentration (g/L)
1%	10
6%	4
30%	0

Data sourced from Phue and Shiloach (2005).[5]

Table 2: Comparison of Genetic Engineering Strategies to Reduce Acetate Accumulation

E. coli Strain Modification	Condition	Acetate Concentration (g/L)
Control (Wild Type)	Batch Culture	1.5
Δpta ΔpoxB	Batch Culture	~0.4 (estimated from graph)
gltA overexpression, ΔiclR	Batch Culture	~0.2 (estimated from graph)
ΔptsG	Batch Culture	1.8

Data is an approximation from graphical representations in Minimizing acetate formation from overflow metabolism in Escherichia coli: comparison of genetic engineering strategies to improve robustness toward sugar gradients in large-scale fermentation processes (2024).[2]

Experimental Protocols

Protocol 1: Quantification of Acetate Concentration using a Colorimetric Assay Kit

This protocol outlines a general procedure for measuring acetate concentration in culture supernatants using a commercially available colorimetric assay kit (e.g., from suppliers like Sigma-Aldrich, Abcam).[1]

Materials:

• E. coli culture supernatant

• Acetate Assay Kit (containing Acetate Assay Buffer, Enzyme Mix, Substrate Mix, Probe, and Acetate Standard)[19][20][21]

• 96-well clear flat-bottom microplate

• Microplate reader capable of measuring absorbance at 450 nm

• Pipettes and tips

• Deionized water

Procedure:

• Sample Preparation: a. Centrifuge a sample of your E. coli culture (e.g., 1 mL at 10,000 x g for 10 minutes) to pellet the cells. b. Carefully collect the supernatant. c. If the supernatant contains debris, centrifuge again or filter through a 0.22 µm filter.

• Standard Curve Preparation: a. Prepare a 1 mM acetate standard solution by diluting the provided stock standard (e.g., 100 mM) with deionized water.[19] b. Add 0, 2, 4, 6, 8, and 10 µL of the 1 mM acetate standard into separate wells of the 96-well plate to generate 0, 2, 4, 6, 8, and 10 nmol/well standards. c. Adjust the volume in each standard well to 50 µL with Acetate Assay Buffer.[19]

• Assay Reaction: a. Add 50 µL of your prepared samples (supernatant) to other wells. b. Prepare a Reaction Mix according to the kit's instructions. A typical mix for each well would be:

  • 42 µL Acetate Assay Buffer
  • 2 µL Acetate Enzyme Mix
  • 2 µL ATP solution
  • 2 µL Acetate Substrate Mix
  • 2 µL Probe[19] c. Add 50 µL of the Reaction Mix to each well containing the standards and samples. d. For samples where background interference is suspected, prepare a background control mix (omitting the enzyme mix as per kit instructions) and add it to separate sample wells.[19]

• Measurement: a. Incubate the plate at room temperature for 40 minutes, protected from light.[19][20] b. Measure the absorbance at 450 nm using a microplate reader.[19]

• Calculation: a. Subtract the absorbance of the 0 nmol/well standard (blank) from all readings.[19] b. If using background controls, subtract the background control reading from the corresponding sample readings. c. Plot the absorbance values of the standards against their known concentrations (in nmol/well) to generate a standard curve. d. Use the standard curve to determine the amount of acetate (B, in nmol) in your samples. e. Calculate the acetate concentration in your sample: Concentration (mM) = B (nmol) / V (µL) Where V is the volume of your sample added to the well.

Visualizations

Caption: Core metabolic pathways related to acetate production and consumption in E. coli.

Caption: A logical workflow for troubleshooting low bioproduction yields due to acetate overflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | Minimizing acetate formation from overflow metabolism in Escherichia coli: comparison of genetic engineering strategies to improve robustness toward sugar gradients in large-scale fermentation processes [frontiersin.org]
• 3. Minimizing acetate formation from overflow metabolism in Escherichia coli: comparison of genetic engineering strategies to improve robustness toward sugar gradients in large-scale fermentation processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Impact of dissolved oxygen concentration on acetate accumulation and physiology of E. coli BL21, evaluating transcription levels of key genes at different dissolved oxygen conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Avoiding acetate accumulation in Escherichia coli cultures using feedback control of glucose feeding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Avoiding acetate accumulation in Escherichia coli cultures using feedback control of glucose feeding. | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. lup.lub.lu.se [lup.lub.lu.se]
• 10. orbit.dtu.dk [orbit.dtu.dk]
• 11. researchgate.net [researchgate.net]
• 12. Control and regulation of acetate overflow in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Control and regulation of acetate overflow in Escherichia coli | eLife [elifesciences.org]
• 14. journals.asm.org [journals.asm.org]
• 15. ovid.com [ovid.com]
• 16. mdpi.com [mdpi.com]
• 17. Acetate fluxes in Escherichia coli are determined by the thermodynamic control of the Pta-AckA pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Reduction of acetate accumulation in Escherichia coli cultures for increased recombinant protein production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. assaygenie.com [assaygenie.com]
• 20. abcam.cn [abcam.cn]
• 21. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Improving the Specificity of 3-Hydroxyacyl-CoA Dehydrogenase (HADH) Assays

Welcome to the technical support center for 3-hydroxyacyl-CoA dehydrogenase (HADH) assays. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the specificity of their HADH experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common isoforms of 3-hydroxyacyl-CoA dehydrogenase, and why is distinguishing them important?

A1: The primary mitochondrial enzymes with 3-hydroxyacyl-CoA dehydrogenase activity are short-chain 3-hydroxyacyl-CoA dehydrogenase (SCHAD, encoded by the HADH gene) and the long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) activity of the mitochondrial trifunctional protein (MTP), encoded by the HADHA gene.[1][2] Distinguishing between their activities is crucial because genetic deficiencies in these enzymes lead to different metabolic disorders.[3] Furthermore, understanding their individual roles is vital for studying fatty acid oxidation and for the development of targeted therapeutics.[1] SCHAD has a preference for short- to medium-chain substrates, while LCHAD is specific for long-chain substrates.[1][4]

Q2: My HADH assay is showing high background noise. What are the potential causes and solutions?

A2: High background in a spectrophotometric assay monitoring NADH can be due to several factors:

• Contaminated Reagents: Ensure that your buffer, NAD+, and substrate are free of contaminants that may react with each other or the enzyme.

• Spontaneous NADH Oxidation/Reduction: Some substrates or compounds in your sample may non-enzymatically oxidize NADH or reduce NAD+. Running a blank reaction without the enzyme is essential to quantify this background rate.[5]

• Interfering Enzymes in Sample: Crude cell or tissue lysates may contain other dehydrogenases that can contribute to the signal.

• Inappropriate Assay Conditions: Suboptimal pH or temperature can lead to instability of reagents and higher background.

Q3: The results of my HADH assay are not reproducible. What should I check?

A3: Poor reproducibility in enzyme assays can often be traced back to inconsistencies in the experimental setup:

• Reagent Preparation: Ensure that all reagents are prepared fresh, especially NADH and the acyl-CoA substrates, which can degrade over time.

• Pipetting Accuracy: Small variations in the volumes of enzyme or substrate can lead to significant differences in reaction rates.

• Temperature Control: HADH activity is temperature-dependent. Ensure that all reactions are initiated and maintained at the same temperature.

• Enzyme Concentration: Make sure the enzyme concentration is in the linear range of the assay. If the concentration is too high, the reaction may proceed too quickly to be measured accurately.

Q4: Can I use a coupled enzyme assay for HADH, and what are the advantages?

A4: Yes, a coupled assay system is a highly effective method for measuring HADH activity.[6][7] In this setup, 3-ketoacyl-CoA thiolase is added to the reaction. The thiolase immediately cleaves the 3-ketoacyl-CoA product of the HADH reaction. This has two main advantages: it makes the overall reaction essentially irreversible and it prevents product inhibition of the HADH enzyme, leading to a more linear and robust assay.[6][7]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or No Signal	Inactive enzyme	Check the storage conditions and age of your enzyme preparation.
Incorrect substrate	Verify that you are using the correct 3-hydroxyacyl-CoA substrate for the HADH isoform you are studying.
Presence of an inhibitor	Ensure your sample does not contain known inhibitors of HADH or the fatty acid oxidation pathway.
Non-linear Reaction Rate	Substrate depletion	Use a lower enzyme concentration or a higher substrate concentration.
Product inhibition	Consider using a coupled assay with 3-ketoacyl-CoA thiolase to remove the product as it is formed.[6]
Enzyme instability	Check if the enzyme is stable under your assay conditions (pH, temperature).
Inconsistent Results Between Replicates	Inaccurate pipetting	Calibrate your pipettes and use careful pipetting techniques.
Temperature fluctuations	Use a temperature-controlled cuvette holder or plate reader.
Reagent degradation	Prepare fresh reagents for each experiment, especially NADH and acyl-CoA substrates.
High Background Signal	Contaminated reagents	Use high-purity reagents and enzyme preparations.
Non-enzymatic reaction	Run a blank reaction without the enzyme to measure the background rate and subtract it from your sample readings.
Interfering substances in the sample	Consider purifying your protein of interest or using a more specific assay method.

Data Presentation

Table 1: Representative Kinetic Parameters of HADH Isoforms

The following table summarizes representative kinetic parameters for short-chain 3-hydroxyacyl-CoA dehydrogenase (SCHAD) and long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) with substrates of varying chain lengths. Note that these values can vary depending on the species and experimental conditions.

Enzyme Isoform	Substrate (3-hydroxyacyl-CoA)	Km (µM)	Vmax (µmol/min/mg)	Source
Pig Heart L-3-hydroxyacyl-CoA Dehydrogenase	3-hydroxybutyryl-CoA (C4)	21	13.5	[6]
3-hydroxyoctanoyl-CoA (C8)	5.3	25.6	[6]
3-hydroxydodecanoyl-CoA (C12)	4.8	21.7	[6]
3-hydroxypalmitoyl-CoA (C16)	5.0	11.5	[6]

Experimental Protocols

Protocol 1: Standard Spectrophotometric HADH Assay

This protocol measures the HADH-catalyzed oxidation of a 3-hydroxyacyl-CoA substrate, which is coupled to the reduction of NAD+ to NADH. The increase in absorbance at 340 nm due to the formation of NADH is monitored over time.

Reagents:

• Assay Buffer: 100 mM potassium phosphate, pH 7.3

• NAD+ solution: 10 mM in Assay Buffer

• 3-hydroxyacyl-CoA substrate solution (e.g., 1 mM 3-hydroxybutyryl-CoA for SCHAD, or 1 mM 3-hydroxypalmitoyl-CoA for LCHAD) in Assay Buffer

• Enzyme solution (cell lysate, purified protein, etc.) diluted in Assay Buffer

Procedure:

• In a cuvette, combine:

  • 850 µL of Assay Buffer

  • 100 µL of 10 mM NAD+ solution

  • 50 µL of the enzyme solution

• Incubate the mixture at 37°C for 5 minutes to pre-warm the solution and allow for the measurement of any background NADH reduction.

• Initiate the reaction by adding 50 µL of the 3-hydroxyacyl-CoA substrate solution.

• Immediately mix the solution by inverting the cuvette and begin monitoring the absorbance at 340 nm for 5-10 minutes, taking readings every 15-30 seconds.

• Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot using the Beer-Lambert law (ε for NADH at 340 nm is 6.22 mM⁻¹cm⁻¹).

Protocol 2: Differentiating LCHAD and SCHAD Activity Using N-ethylmaleimide (NEM)

This method allows for the specific measurement of SCHAD activity in a sample containing both LCHAD and SCHAD by selectively inhibiting LCHAD with NEM.

Reagents:

• All reagents from Protocol 1

• N-ethylmaleimide (NEM) solution: 100 mM in ethanol

Procedure:

• Prepare two sets of enzyme samples.

• To one set (the "NEM-treated" sample), add NEM to a final concentration of 2 mM.

• To the other set (the "untreated" sample), add an equivalent volume of ethanol.

• Incubate both sets on ice for 30 minutes.

• Perform the HADH assay as described in Protocol 1 for both the NEM-treated and untreated samples.

• The activity in the untreated sample represents the total HADH activity (LCHAD + SCHAD).

• The activity in the NEM-treated sample represents the SCHAD activity, as LCHAD is inhibited by NEM.

• Subtract the SCHAD activity from the total HADH activity to determine the LCHAD activity.

Protocol 3: Immunoprecipitation (IP) of HADH Isoforms for Activity Assays

This protocol describes the enrichment of a specific HADH isoform from a complex mixture prior to performing an activity assay.

Reagents:

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Antibody specific to the HADH isoform of interest (e.g., anti-HADH for SCHAD, or anti-HADHA for the MTP complex)

• Protein A/G magnetic beads

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., 0.1 M glycine, pH 2.5)

• Neutralization buffer (e.g., 1 M Tris, pH 8.5)

• Reagents for HADH activity assay (from Protocol 1)

Procedure:

• Lyse cells or tissues in lysis buffer and clarify the lysate by centrifugation.

• Add the specific antibody to the lysate and incubate for 2-4 hours at 4°C with gentle rotation.

• Add Protein A/G magnetic beads and continue to incubate for another 1-2 hours at 4°C.

• Pellet the beads using a magnetic stand and discard the supernatant.

• Wash the beads three times with wash buffer.

• Elute the antibody-protein complex from the beads using elution buffer.

• Immediately neutralize the eluate with neutralization buffer.

• Use the eluted, enriched protein fraction in the HADH activity assay as described in Protocol 1.

Visualizations

Fatty Acid Beta-Oxidation Pathway

Standard HADH Spectrophotometric Assay Workflow

References

• 1. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 2. Mitochondrial trifunctional protein - Wikipedia [en.wikipedia.org]
• 3. Mitochondrial Trifunctional Protein Defects: Clinical Implications and Therapeutic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Biochemical characterization and crystal structure determination of human heart short chain L-3-hydroxyacyl-CoA dehydrogenase provide insights into catalytic mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing NADPH/NADP+ Ratio for 3-Hydroxybutyrate (3HB) Production

Welcome to the technical support center for researchers, scientists, and drug development professionals working on 3-hydroxybutyrate (B1226725) (3HB) production. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to the critical cofactor ratio of NADPH/NADP+.

Troubleshooting Guide

Issue: Low 3HB Titer or Yield, Suspected NADPH Limitation

Low productivity of 3-hydroxybutyrate (3HB) can often be attributed to an insufficient supply of the reducing cofactor NADPH, which is essential for the conversion of acetoacetyl-CoA to 3-hydroxybutyryl-CoA.[1] Below are troubleshooting steps to diagnose and resolve this issue.

1. Assess the Intracellular NADPH/NADP+ Ratio:

• Problem: You are uncertain if NADPH is the limiting factor.

• Solution: Measure the intracellular NADPH/NADP+ ratio. A low ratio indicates a potential bottleneck in NADPH regeneration.

• Action: Follow the detailed Experimental Protocol for Quantification of Intracellular NADPH/NADP+ Ratio provided below.

2. Enhance NADPH Generation via the Pentose (B10789219) Phosphate (B84403) Pathway (PPP):

• Problem: The native flux through the PPP is insufficient to meet the demands of 3HB production.

• Solution: Overexpress key enzymes in the pentose phosphate pathway.

• Action:

  • Overexpress the gene for glucose-6-phosphate dehydrogenase (zwf), the rate-limiting enzyme of the PPP.[2]

  • Overexpress the transcriptional activator stb5 to upregulate the PPP.[2]

3. Engineer Alternative NADPH Regeneration Pathways:

• Problem: The PPP is already optimized, or you want to explore complementary strategies.

• Solution: Introduce or overexpress other enzymes that can generate NADPH.

• Action:

  • Overexpress an NADP+-dependent glyceraldehyde-3-phosphate dehydrogenase (gapN). This has been shown to increase the NADPH pool by 1.7-fold.[1]

  • Overexpress an NADH kinase (pos5), which converts NADH to NADPH. This can be an effective strategy to increase the NADPH supply for 3HB synthesis.[3]

4. Reduce NADPH Consumption by Competing Pathways:

• Problem: Other cellular processes are competing for the available NADPH.

• Solution: Knock out or downregulate genes in pathways that consume NADPH without contributing to 3HB production.

• Action:

  • Identify and delete genes encoding for enzymes that catalyze NADPH-dependent reactions not essential for growth or 3HB synthesis. For example, deleting gdh1 (NADP+-dependent glutamate (B1630785) dehydrogenase) and overexpressing gdh2 (NAD+-dependent) can shift the cofactor dependency for glutamate biosynthesis.[2]

5. Optimize Carbon Source and Culture Conditions:

• Problem: The choice of carbon source or culture conditions is not optimal for a high NADPH/NADP+ ratio.

• Solution: Modify the carbon source or fermentation conditions to favor NADPH production.

• Action:

  • Different carbon sources can alter the intracellular NAD(H) and NADP(H) pools.[4][5][6] For instance, glucose generally promotes flux through the PPP.

  • Oxygen limitation can sometimes favor the accumulation of reduced cofactors.[7][8] However, this must be carefully balanced as severe oxygen limitation can inhibit overall cell growth and productivity.[9]

Frequently Asked Questions (FAQs)

Q1: What is a typical NADPH/NADP+ ratio in E. coli, and what should I aim for in 3HB production?

A1: The reported NADP+/NADPH ratio in E. coli during exponential growth is approximately 1.2, which corresponds to an NADPH/NADP+ ratio of about 0.83.[10] However, for efficient 3HB production, a higher NADPH/NADP+ ratio is generally desirable to drive the reductive step catalyzed by acetoacetyl-CoA reductase. The optimal ratio can vary depending on the strain and culture conditions, but a significant increase from the baseline is a good indicator of improved NADPH availability.

Q2: How does the overexpression of NADP+-dependent glyceraldehyde-3-phosphate dehydrogenase (gapN) increase NADPH for 3HB production?

A2: In the typical glycolytic pathway, glyceraldehyde-3-phosphate dehydrogenase is NAD+-dependent. By overexpressing an NADP+-dependent version of this enzyme (gapN), a portion of the carbon flux through glycolysis is directly coupled to the generation of NADPH instead of NADH. This provides an additional source of NADPH outside of the pentose phosphate pathway.

Q3: Can I simply increase the glucose concentration in the medium to boost the NADPH/NADP+ ratio?

A3: While glucose is the substrate for the pentose phosphate pathway, simply increasing its concentration may not be sufficient. High glucose concentrations can lead to overflow metabolism and the production of inhibitory byproducts like acetate. A controlled feeding strategy, such as fed-batch cultivation, is often more effective in maintaining a high flux through the PPP without stressing the cells.

Q4: Are there any potential negative consequences of significantly increasing the NADPH/NADP+ ratio?

A4: Yes, while a high NADPH/NADP+ ratio is generally beneficial for 3HB production, an excessive imbalance in the cellular redox state can be detrimental. It may lead to reductive stress and can sometimes inhibit the activity of certain enzymes.[11] It is crucial to balance the increased NADPH supply with the overall metabolic health of the production host.

Q5: What is the most reliable method for measuring the intracellular NADPH/NADP+ ratio?

A5: Enzymatic cycling assays are a common and sensitive method for quantifying NADP+ and NADPH.[12][13] These assays use an enzyme that specifically recognizes NADP+ or NADPH and, through a series of cycling reactions, generates a colored or fluorescent product that can be measured. It is critical to use proper extraction procedures to prevent the interconversion of NADP+ and NADPH during sample preparation.[14][15] Commercial kits are available that provide optimized reagents and protocols.[16]

Quantitative Data Summary

The following tables summarize key quantitative data related to the NADPH/NADP+ ratio and its impact on 3HB production.

Table 1: Impact of Genetic Modifications on NADPH Pool and 3HB Production in E. coli

Genetic Modification	Effect on NADPH Pool	Effect on 3HB Production	Reference
Overexpression of gapN	1.7-fold increase	2-fold increase in specific P3HB accumulation	[1]
Overexpression of pos5 (NADH kinase)	Increased NADP/NAD ratio	1.66-fold increase in PHB titer	[3]
Deletion of ackA-pta (acetate pathway) & overexpression of gapN	Increased NADPH availability	30% higher P3HB mass yield on glucose	[1]
Overexpression of zwf1 (G6PD)	1.4-fold increase in NADPH	Increased protopanaxadiol (B1677965) production (a different NADPH-dependent product)	[2]

Table 2: Reported Intracellular NADP+/NADPH Ratios in E. coli

Strain / Condition	NADP+/NADPH Ratio	NADPH/NADP+ Ratio	Reference
E. coli (exponential growth on various carbon sources)	~1.2	~0.83	[10]
E. coli K1060 (wild-type, high aeration, glucose)	~0.5	~2.0	[17]
E. coli K1060 (wild-type, low aeration, glucose)	~0.3	~3.3	[17]
E. coli K1060 (wild-type, no aeration, glucose)	~0.2	~5.0	[17]

Experimental Protocols

Protocol: Quantification of Intracellular NADPH/NADP+ Ratio using an Enzymatic Cycling Assay

This protocol provides a general methodology for the separate quantification of NADP+ and NADPH from bacterial cell cultures.

Materials:

• Cell culture of interest

• Ice-cold PBS (phosphate-buffered saline)

• NADP+ Extraction Buffer (e.g., 0.2 M HCl)

• NADPH Extraction Buffer (e.g., 0.2 M NaOH)

• Neutralization Buffer (e.g., 0.2 M NaOH for acid extracts, 0.2 M HCl for base extracts)

• Assay Buffer (e.g., Tris buffer, pH 8.0)

• Enzymatic cycling reaction mix containing:

  • Glucose-6-phosphate (G6P)

  • Glucose-6-phosphate dehydrogenase (G6PDH)

  • A chromogenic substrate (e.g., MTT or resazurin)

  • Diaphorase

• NADP+ standard solution

• Microcentrifuge

• 96-well microplate reader

Procedure:

1. Sample Collection and Quenching: a. Rapidly withdraw a known volume of cell culture (e.g., 1 mL). b. Immediately quench metabolic activity by centrifuging at 4°C to pellet the cells. c. Discard the supernatant and wash the cell pellet with ice-cold PBS.

2. Extraction of NADP+ and NADPH (perform in parallel for two separate samples): a. For NADPH measurement: Resuspend the cell pellet in 100 µL of pre-chilled NADPH Extraction Buffer (alkaline). b. For NADP+ measurement: Resuspend a separate cell pellet in 100 µL of pre-chilled NADP+ Extraction Buffer (acidic). c. Heat the samples at 60°C for 10 minutes to lyse the cells and degrade the unwanted cofactor (NADP+ is degraded in alkaline conditions, and NADPH is degraded in acidic conditions). d. Cool the samples on ice and add 100 µL of the corresponding Neutralization Buffer to bring the pH to neutral. e. Centrifuge at high speed (e.g., 14,000 rpm) for 5 minutes at 4°C to pellet cell debris. f. Carefully transfer the supernatant to a new, clean tube. This is your sample extract.

3. Assay: a. Prepare a standard curve of NADP+ in the Assay Buffer. b. In a 96-well plate, add your sample extracts (for both NADP+ and NADPH measurements) and the standards. c. Add the enzymatic cycling reaction mix to each well. d. Incubate the plate at room temperature, protected from light, for a specified time (e.g., 30-60 minutes). e. Measure the absorbance or fluorescence at the appropriate wavelength for your chosen chromogenic substrate.

4. Calculation: a. Determine the concentration of NADP+ and NADPH in your samples using the standard curve. b. Calculate the NADPH/NADP+ ratio.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Key metabolic pathways influencing the NADPH pool for 3HB synthesis.

Caption: Troubleshooting workflow for low 3HB production due to suspected NADPH limitation.

Caption: Experimental workflow for measuring the intracellular NADPH/NADP+ ratio.

References

• 1. researchgate.net [researchgate.net]
• 2. Rerouting of NADPH synthetic pathways for increased protopanaxadiol production in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Sources of NADPH in yeast vary with carbon source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Biotechnological strategies to improve production of microbial poly-(3-hydroxybutyrate): a review of recent research work - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of Low Dissolved-Oxygen Concentrations on Poly-(3-Hydroxybutyrate-co-3-Hydroxyvalerate) Production by Alcaligenes eutrophus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. NADP+/NADPH ratio - Bacteria Escherichia coli - BNID 105023 [bionumbers.hms.harvard.edu]
• 11. Increasing NADPH impairs fungal H2O2 resistance by perturbing transcriptional regulation of peroxiredoxin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Spectrophotometric assays for measuring redox biomarkers in blood and tissues: the NADPH network - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Extraction and Quantitation of Nicotinamide Adenine Dinucleotide Redox Cofactors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Protocols for analyzing metabolic derangements caused by increased NADH/NAD+ ratio in cell lines and in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. promega.com [promega.com]
• 17. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Metabolism of (S)-3-Hydroxybutyryl-CoA and (R)-3-Hydroxybutyryl-CoA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolic pathways, enzymatic kinetics, and physiological roles of the two stereoisomers of 3-hydroxybutyryl-CoA: the (S)-enantiomer and the (R)-enantiomer. Understanding the distinct metabolic fates and cellular functions of these molecules is crucial for research in areas such as metabolic diseases, biofuel production, and bioplastics development.

Introduction

(S)-3-Hydroxybutyryl-CoA and (R)-3-Hydroxybutyryl-CoA are chiral molecules that play pivotal yet distinct roles in cellular metabolism. While they differ only in the stereochemistry of the hydroxyl group at the third carbon, this subtle difference dictates their involvement in fundamentally different metabolic pathways. (S)-3-Hydroxybutyryl-CoA is primarily an intermediate in the beta-oxidation of fatty acids, a catabolic process that generates energy. In contrast, (R)-3-Hydroxybutyryl-CoA is a key player in anabolic pathways, including the synthesis of ketone bodies and the biopolymer polyhydroxybutyrate (B1163853) (PHB).

Metabolic Pathways

The metabolic pathways of (S)-3-Hydroxybutyryl-CoA and (R)-3-Hydroxybutyryl-CoA are largely separate and catalyzed by stereospecific enzymes.

(S)-3-Hydroxybutyryl-CoA is an essential intermediate in the mitochondrial beta-oxidation of fatty acids. During the breakdown of fatty acyl-CoA, L-3-hydroxyacyl-CoA dehydrogenase catalyzes the NAD+-dependent oxidation of (S)-3-hydroxyacyl-CoA to 3-ketoacyl-CoA. This pathway is a major source of acetyl-CoA for the citric acid cycle and subsequent ATP production. In some bacteria, (S)-3-hydroxybutyryl-CoA is also an intermediate in the production of n-butanol, a biofuel.

(R)-3-Hydroxybutyryl-CoA is central to two major metabolic processes. In the liver mitochondria of vertebrates, it is a key intermediate in ketogenesis, the process of producing ketone bodies (acetoacetate and D-β-hydroxybutyrate) from acetyl-CoA, which serve as an alternative energy source for extrahepatic tissues during periods of fasting or low carbohydrate intake. In various microorganisms, (R)-3-hydroxybutyryl-CoA is the monomer precursor for the synthesis of polyhydroxybutyrate (PHB), a biodegradable polyester (B1180765) with applications as a bioplastic.[1]

Enzymatic Kinetics

The key enzymes responsible for the interconversion of acetoacetyl-CoA and the two enantiomers of 3-hydroxybutyryl-CoA exhibit distinct kinetic properties.

(S)-3-Hydroxybutyryl-CoA Dehydrogenase (HBD)

This enzyme, primarily involved in fatty acid beta-oxidation and bacterial n-butanol synthesis, displays stereospecificity for the (S)-enantiomer. Kinetic parameters vary across different organisms.

Enzyme Source	Substrate	Km (µM)	Vmax (µmol/min/mg)	Optimal pH	Cofactor	Reference
Clostridium beijerinckii	Acetoacetyl-CoA	14	540	~7.0	NADH	[2]
NADH	8.6	[2]
Nitrosopumilus maritimus	(S)-3-Hydroxybutyryl-CoA	19	98.6	9.0	NAD+	[3]
Acetoacetyl-CoA	26	144.8	7.0-7.4	NADH	[3]
Ralstonia eutropha (RePaaH1)	Acetoacetyl-CoA	23.5	123.5	6.5	NADH	[4]
NADH	28.6	[4]

(R)-3-Hydroxybutyrate Dehydrogenase (BDH)

This enzyme is crucial for ketogenesis and is specific for the (R)-enantiomer of 3-hydroxybutyrate. The data below is for the dehydrogenase acting on the free acid, which is in equilibrium with its CoA ester.

Enzyme Source	Substrate	Km (mM)	Optimal pH	Cofactor	Reference
Psychrophilic HBDH	Acetoacetate	0.025 - 0.4	7.0	NADH	[5]
3-Oxovalerate	0.05 - 0.2	7.0	NADH	[5]
Mesophilic HBDH	Acetoacetate	0.05 - 0.8	7.0	NADH	[5]
3-Oxovalerate	0.025 - 0.4	7.0	NADH	[5]

Signaling Pathways

The metabolic products of (S)- and (R)-3-hydroxybutyryl-CoA have distinct signaling implications.

The metabolism of (S)-3-hydroxybutyryl-CoA is tightly linked to the cellular energy status via its role in fatty acid oxidation. Increased flux through this pathway leads to a higher acetyl-CoA/CoA ratio, which can allosterically regulate various enzymes and influence post-translational modifications of proteins, such as acetylation.

The downstream product of (R)-3-hydroxybutyryl-CoA metabolism, D-β-hydroxybutyrate, is not only an energy substrate but also a signaling molecule. It has been shown to inhibit class I histone deacetylases (HDACs), leading to changes in gene expression. Furthermore, it can act as a ligand for G-protein coupled receptors, such as GPR109A (HCAR2), modulating inflammatory responses.

Experimental Protocols

Spectrophotometric Assay for (S)-3-Hydroxybutyryl-CoA Dehydrogenase Activity

This protocol is adapted from the characterization of (S)-3-hydroxybutyryl-CoA dehydrogenase from Nitrosopumilus maritimus.[3]

Principle: The activity of (S)-3-hydroxybutyryl-CoA dehydrogenase is determined by monitoring the change in absorbance at 340 nm, which corresponds to the reduction of NAD+ to NADH or the oxidation of NADH to NAD+.

Materials:

• 100 mM Tris-HCl buffer (pH 7.8 for the forward reaction, pH 7.0 for the reverse reaction)

• 10 mM NAD+ solution

• 10 mM NADH solution

• 10 mM (S)-3-Hydroxybutyryl-CoA solution

• 10 mM Acetoacetyl-CoA solution

• Purified (S)-3-hydroxybutyryl-CoA dehydrogenase

• Spectrophotometer capable of measuring absorbance at 340 nm

• Cuvettes

Procedure (Forward Reaction: Oxidation of (S)-3-Hydroxybutyryl-CoA):

• Prepare a reaction mixture in a cuvette containing:

  • 880 µL of 100 mM Tris-HCl buffer (pH 7.8)

  • 50 µL of 10 mM NAD+ solution (final concentration: 0.5 mM)

  • 50 µL of 10 mM (S)-3-Hydroxybutyryl-CoA solution (final concentration: 0.5 mM)

• Incubate the mixture at 30°C for 5 minutes to allow the temperature to equilibrate.

• Initiate the reaction by adding 20 µL of the purified enzyme solution.

• Immediately monitor the increase in absorbance at 340 nm for 5 minutes.

• Calculate the enzyme activity based on the molar extinction coefficient of NADH (6.22 mM-1 cm-1). One unit of enzyme activity is defined as the amount of enzyme that catalyzes the formation of 1 µmol of NADH per minute under the assay conditions.

Procedure (Reverse Reaction: Reduction of Acetoacetyl-CoA):

• Prepare a reaction mixture in a cuvette containing:

  • 880 µL of 100 mM Tris-HCl buffer (pH 7.0)

  • 50 µL of 10 mM NADH solution (final concentration: 0.5 mM)

  • 50 µL of 10 mM Acetoacetyl-CoA solution (final concentration: 0.5 mM)

• Incubate the mixture at 30°C for 5 minutes.

• Initiate the reaction by adding 20 µL of the purified enzyme solution.

• Immediately monitor the decrease in absorbance at 340 nm for 5 minutes.

• Calculate the enzyme activity based on the molar extinction coefficient of NADH.

Chiral Separation and Quantification of (S)- and (R)-3-Hydroxybutyryl-CoA by LC-MS/MS

This protocol provides a general framework for the separation and quantification of the enantiomers of 3-hydroxybutyryl-CoA using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Specific parameters may need to be optimized based on the available instrumentation and standards.

Principle: The two enantiomers are separated on a chiral stationary phase column and then detected and quantified by a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode.

Materials:

• LC-MS/MS system (e.g., Agilent, Sciex, Thermo Fisher Scientific)

• Chiral HPLC column (e.g., Chiralpak series from Daicel)

• Mobile phase A: Water with 0.1% formic acid

• Mobile phase B: Acetonitrile (B52724) with 0.1% formic acid

• Analytical standards of (S)-3-Hydroxybutyryl-CoA and (R)-3-Hydroxybutyryl-CoA

• Internal standard (e.g., 13C-labeled 3-hydroxybutyryl-CoA)

• Sample extracts from cells or tissues

Procedure:

• Sample Preparation:

  • Extract short-chain acyl-CoAs from biological samples using a suitable method, such as protein precipitation with cold acetonitrile or perchloric acid, followed by solid-phase extraction (SPE) if necessary.

  • Spike the samples with the internal standard prior to extraction.

  • Reconstitute the final extract in the initial mobile phase.

• LC Separation:

  • Equilibrate the chiral column with the initial mobile phase conditions (e.g., 95% A, 5% B).

  • Inject the sample onto the column.

  • Develop a gradient elution program to separate the enantiomers. For example:

    • 0-5 min: 5% B

    • 5-15 min: linear gradient to 95% B

    • 15-20 min: 95% B

    • 20-25 min: return to 5% B and re-equilibrate.

  • Optimize the flow rate and column temperature for the best separation.

• MS/MS Detection:

  • Use an electrospray ionization (ESI) source in positive ion mode.

  • Optimize the MS parameters (e.g., spray voltage, source temperature, gas flows) by infusing the analytical standards.

  • Set up MRM transitions for each enantiomer and the internal standard. A common transition for 3-hydroxybutyryl-CoA is the precursor ion [M+H]+ to a specific product ion.

• Quantification:

  • Generate a calibration curve using known concentrations of the analytical standards.

  • Calculate the concentration of each enantiomer in the samples based on the peak area ratio of the analyte to the internal standard and the calibration curve.

Visualizations

Figure 1. Metabolic fates of (S)- and (R)-3-Hydroxybutyryl-CoA.

Figure 2. Signaling implications of each enantiomer's metabolism.

Figure 3. Workflow for chiral analysis of 3-HBCoA enantiomers.

References

• 1. A (S)-3-Hydroxybutyrate Dehydrogenase Belonging to the 3-Hydroxyacyl-CoA Dehydrogenase Family Facilitates Hydroxyacid Degradation in Anaerobic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Purification and properties of 3-hydroxybutyryl-coenzyme A dehydrogenase from Clostridium beijerinckii ("Clostridium butylicum") NRRL B593 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus [frontiersin.org]
• 4. Crystal structure and biochemical properties of the (S)-3-hydroxybutyryl-CoA dehydrogenase PaaH1 from Ralstonia eutropha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Kinetic Properties of (S)-3-Hydroxybutyryl-CoA Dehydrogenases

For researchers and professionals in drug development and metabolic engineering, understanding the kinetic nuances of (S)-3-hydroxybutyryl-CoA dehydrogenase (HBD) is crucial for applications ranging from biofuel production to the synthesis of biodegradable polymers. This guide provides an objective comparison of the kinetic performance of HBDs from various organisms, supported by experimental data from peer-reviewed studies.

Kinetic Parameters of (S)-3-Hydroxybutyryl-CoA Dehydrogenases

The catalytic efficiency of (S)-3-hydroxybutyryl-CoA dehydrogenases is paramount to their function in metabolic pathways. The following table summarizes key kinetic parameters for HBDs from different microbial sources, offering a clear comparison of their substrate affinity and turnover rates. The data presented is for the reduction of acetoacetyl-CoA to (S)-3-hydroxybutyryl-CoA, a critical step in many biosynthetic pathways.

Enzyme Source	Substrate	Km (μM)	Vmax (U/mg)	kcat (s-1)	kcat/Km (M-1s-1)	Cofactor	Reference
Clostridium butyricum (Wild-Type)	Acetoacetyl-CoA	-	-	-	-	NADH	[1][2]
Clostridium butyricum (K50A/K54A/L232Y Mutant)	Acetoacetyl-CoA	-	-	~5-fold higher activity than WT	-	NADH	[1][2]
Clostridium acetobutylicum (Wild-Type)	Acetoacetyl-CoA	Lower than H138A mutant	-	Significantly higher than H138A mutant	-	NAD+	[3]
Clostridium acetobutylicum (H138A Mutant)	Acetoacetyl-CoA	Slightly lower than WT	-	Significantly lower than WT	-	NAD+	[3]
Clostridium acetobutylicum (S117A & N188A Mutants)	Acetoacetyl-CoA	Activity abolished	-	-	-	NAD+	[3]
Nitrosopumilus maritimus	Acetoacetyl-CoA	26	144.8	-	5,271 (for NADH)	NADH	[4][5]
Nitrosopumilus maritimus	(S)-3-hydroxybutyryl-CoA	19	98.6	-	-	NAD+	[4][5]

Note: A direct comparison of all parameters is challenging due to variations in reporting across different studies. Some studies report Vmax, while others focus on relative activity or kcat. The provided data is extracted from the available literature.

Insights from Mutagenesis Studies

Site-directed mutagenesis studies on HBD from Clostridium butyricum have revealed that specific amino acid substitutions can significantly enhance enzyme activity. A triple mutant (K50A/K54A/L232Y) exhibited approximately a 5-fold increase in enzyme activity compared to the wild-type, highlighting the potential for protein engineering to improve catalytic efficiency for industrial applications.[1][2] In Clostridium acetobutylicum, mutations S117A and N188A resulted in a complete loss of activity, suggesting these residues are critical for substrate recognition or catalysis.[3] The H138A mutant showed a significant decrease in kcat, indicating its involvement in the catalytic mechanism.[3]

Experimental Protocols

The determination of the kinetic parameters listed above typically involves spectrophotometric assays. A detailed methodology is provided below.

Standard Kinetic Assay for (S)-3-Hydroxybutyryl-CoA Dehydrogenase

Objective: To determine the kinetic parameters (Km and Vmax) of (S)-3-hydroxybutyryl-CoA dehydrogenase for the reduction of acetoacetyl-CoA.

Principle: The enzymatic activity is measured by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH to NAD+.

Materials:

• Purified (S)-3-hydroxybutyryl-CoA dehydrogenase

• Acetoacetyl-CoA (substrate)

• NADH (cofactor)

• Tris-HCl buffer (e.g., 100 mM, pH 7.8)

• Spectrophotometer capable of measuring absorbance at 340 nm

Procedure:

• Prepare a reaction mixture in a cuvette containing Tris-HCl buffer and a specific concentration of NADH.

• To determine the Km for acetoacetyl-CoA, vary its concentration over a suitable range (e.g., 0.005–0.2 mM) while keeping the NADH concentration constant and saturating.[4]

• Initiate the reaction by adding a known amount of the purified enzyme to the reaction mixture.

• Immediately start monitoring the decrease in absorbance at 340 nm over time.

• Calculate the initial reaction velocity (rate of NADH oxidation) from the linear portion of the absorbance versus time plot using the Beer-Lambert law (molar extinction coefficient of NADH at 340 nm is 6.22 mM-1cm-1).

• Repeat the assay for each concentration of acetoacetyl-CoA.

• Plot the initial velocities against the corresponding substrate concentrations.

• Determine the Km and Vmax values by fitting the data to the Michaelis-Menten equation using a non-linear regression software.

• To determine the kinetic parameters for the reverse reaction (oxidation of (S)-3-hydroxybutyryl-CoA), a similar protocol is followed, using (S)-3-hydroxybutyryl-CoA as the variable substrate and NAD+ as the cofactor, monitoring the increase in absorbance at 340 nm due to NADH formation.[4]

Experimental and Logical Workflow

The following diagram illustrates the typical workflow for the kinetic characterization of (S)-3-hydroxybutyryl-CoA dehydrogenase.

Caption: Workflow for kinetic analysis of (S)-3-hydroxybutyryl-CoA dehydrogenase.

References

• 1. researchgate.net [researchgate.net]
• 2. Crystal structure of (S)-3-hydroxybutyryl-CoA dehydrogenase from Clostridium butyricum and its mutations that enhance reaction kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Crystal structure and kinetic analyses of a hexameric form of (S)-3-hydroxybutyryl-CoA dehydrogenase from Clostridium acetobutylicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus [frontiersin.org]

(S)-3-Hydroxybutyryl-CoA: A Potential but Unvalidated Biomarker for Metabolic Diseases

For Immediate Release

In the ongoing quest for more sensitive and specific biomarkers for metabolic diseases such as type 2 diabetes, non-alcoholic fatty liver disease (NAFLD), and cardiovascular conditions, researchers are increasingly turning their attention to metabolic intermediates that may provide a more direct snapshot of cellular energy status. One such candidate is (S)-3-Hydroxybutyryl-CoA, a key intermediate in fatty acid β-oxidation and ketone body metabolism. This guide provides a comprehensive comparison of (S)-3-Hydroxybutyryl-CoA with established and emerging biomarkers, supported by experimental data and detailed methodologies for its quantification.

Executive Summary

(S)-3-Hydroxybutyryl-CoA is positioned at a critical juncture of lipid metabolism, making it a theoretically plausible biomarker for metabolic dysregulation. However, its clinical validation is currently in its nascent stages. While robust analytical methods for its quantification exist, direct evidence from large-scale human studies is lacking. In contrast, related metabolites such as 3-hydroxyisobutyrate (B1249102) (3-HIB) have garnered more substantial evidence linking them to insulin (B600854) resistance. This guide will delve into the current state of knowledge, presenting the rationale for considering (S)-3-Hydroxybutyryl-CoA as a biomarker, comparing it with alternatives, and providing the necessary technical details for researchers to embark on its validation.

The Metabolic Context of (S)-3-Hydroxybutyryl-CoA

(S)-3-Hydroxybutyryl-CoA is an intermediate in the mitochondrial beta-oxidation of fatty acids.[1] It is formed from the reduction of acetoacetyl-CoA by the enzyme 3-hydroxyacyl-CoA dehydrogenase.[2] Its metabolic fate is tied to the energy status of the cell; it can be further oxidized to generate acetyl-CoA, which then enters the citric acid cycle for ATP production, or it can be used in the synthesis of ketone bodies in the liver.[1] Dysregulation of fatty acid oxidation is a hallmark of metabolic diseases, leading to the accumulation of lipid intermediates that can contribute to insulin resistance and cellular dysfunction.

dot

References

• 1. 3-Hydroxybutyrate as a Metabolite and a Signal Molecule Regulating Processes of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal structure of (S)-3-hydroxybutyryl-CoA dehydrogenase from Clostridium butyricum and its mutations that enhance reaction kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Distinguishing (S)- and (R)-3-Hydroxybutyrate Enantiomers

For researchers, scientists, and drug development professionals, the accurate differentiation and quantification of the (S)- and (R)-enantiomers of 3-hydroxybutyrate (B1226725) are critical for understanding its diverse biological roles and for the development of targeted therapeutics. This guide provides a comprehensive comparison of the primary analytical methods used for this purpose, supported by experimental data and detailed protocols. We also delve into the distinct signaling pathways modulated by these stereoisomers.

Chromatographic Methods: Precision in Separation

Chromatographic techniques, particularly High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), stand as the gold standard for the precise separation and quantification of (S)- and (R)-3-hydroxybutyrate. These methods rely on the differential interaction of the enantiomers with a chiral environment, most commonly a chiral stationary phase (CSP) within the chromatographic column.

High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a versatile and widely used technique for enantiomeric separation. The choice of the chiral stationary phase is paramount for achieving optimal resolution. Polysaccharide-based columns, such as those with cellulose (B213188) or amylose (B160209) derivatives, are frequently employed.

A notable example is the use of a Chiralcel OD-H column, which has demonstrated excellent separation of ethyl 3-hydroxybutyrate enantiomers, achieving a resolution of 4.25.[1] For the direct separation of 3-hydroxybutyrate enantiomers, a Chiralpak IG column has been used, yielding a high resolution of 6.81.[2] The mobile phase composition is a critical parameter that can be optimized to improve separation, with mixtures of alkanes and alcohols, such as n-hexane and isopropanol (B130326), being common.[1]

Gas Chromatography (GC)

Gas chromatography, often coupled with mass spectrometry (GC-MS), offers high sensitivity and is another powerful tool for enantiomeric analysis. A key consideration for GC analysis of 3-hydroxybutyrate is the necessity of derivatization to increase the volatility of the analytes. This typically involves esterification of the carboxylic acid group and acylation of the hydroxyl group.

Comparative Data of Analytical Methods

Method	Chiral Selector	Derivatization Required	Mobile Phase/Carrier Gas	Reported Resolution (Rs)	Limit of Quantification (LOQ)
HPLC	Chiralcel OD-H	No (for ethyl ester)	n-hexane/isopropanol	4.25 (for ethyl ester)[1]	Not specified
HPLC	Chiralpak IG	No	Not specified	6.81[2]	Not specified
GC-MS	Astec® CHIRALDEX™ B-DP	Yes (e.g., esterification)	Helium	Not specified	Not specified (LOQ for GHB: 2.5 µg/mL)[3][4]

Enzymatic Assays: Specificity in Detection

Enzymatic assays provide a highly specific and often simpler alternative to chromatographic methods for the quantification of 3-hydroxybutyrate enantiomers. These assays utilize enzymes that selectively act on one enantiomer.

(R)-3-Hydroxybutyrate (D-3-Hydroxybutyrate) Assays

A number of commercial kits are available for the quantification of the physiologically predominant (R)-enantiomer. These assays typically employ (R)-3-hydroxybutyrate dehydrogenase (D-3-hydroxybutyrate dehydrogenase), which catalyzes the oxidation of (R)-3-hydroxybutyrate to acetoacetate, with the concomitant reduction of NAD+ to NADH. The resulting increase in NADH is measured spectrophotometrically at 340 nm. While these enzymes are highly specific for the (R)-enantiomer, some low-level cross-reactivity with the (S)-enantiomer may occur, a factor that should be considered when analyzing samples containing a racemic mixture.

(S)-3-Hydroxybutyrate (L-3-Hydroxybutyrate) Assays

The development of assays for the (S)-enantiomer has been advanced by the discovery of stereospecific (S)-3-hydroxybutyrate dehydrogenases from microorganisms.[5][6] These enzymes catalyze the oxidation of (S)-3-hydroxybutyrate, allowing for its specific quantification using a similar principle to the (R)-enantiomer assays.

Experimental Protocols

Chiral HPLC Separation of 3-Hydroxybutyrate Enantiomers

Objective: To separate and quantify (S)- and (R)-3-hydroxybutyrate.

Materials:

• HPLC system with a UV or mass spectrometric detector

• Chiral stationary phase column (e.g., Chiralpak IG)

• Mobile phase: Isocratic mixture of n-hexane and isopropanol (consult column manufacturer's recommendation for optimal ratio)

• (S)-3-hydroxybutyrate and (R)-3-hydroxybutyrate standards

• Sample containing 3-hydroxybutyrate enantiomers

Procedure:

• Prepare a standard solution containing known concentrations of both (S)- and (R)-3-hydroxybutyrate in the mobile phase.

• Prepare the sample by dissolving it in the mobile phase and filtering it through a 0.45 µm filter.

• Set up the HPLC system with the chiral column and equilibrate with the mobile phase at a constant flow rate.

• Inject the standard solution to determine the retention times for each enantiomer and to calibrate the detector response.

• Inject the prepared sample.

• Identify and quantify the enantiomers in the sample based on their retention times and peak areas relative to the standards.

Experimental workflow for chiral HPLC analysis.

Enzymatic Assay for (S)-3-Hydroxybutyrate

Objective: To specifically quantify (S)-3-hydroxybutyrate in a sample.

Materials:

• Spectrophotometer capable of measuring absorbance at 340 nm

• (S)-3-hydroxybutyrate dehydrogenase

• NAD+ solution

• Reaction buffer (e.g., Tris-HCl, pH 8.5)

• (S)-3-hydroxybutyrate standard solutions

• Sample containing (S)-3-hydroxybutyrate

Procedure:

• Prepare a series of (S)-3-hydroxybutyrate standard solutions of known concentrations.

• In a cuvette, combine the reaction buffer and NAD+ solution.

• Add a known volume of the standard or sample to the cuvette.

• Measure the initial absorbance at 340 nm (A_initial).

• Initiate the reaction by adding a specific amount of (S)-3-hydroxybutyrate dehydrogenase.

• Incubate the reaction at a controlled temperature until the reaction is complete (i.e., the absorbance at 340 nm is stable).

• Measure the final absorbance at 340 nm (A_final).

• Calculate the change in absorbance (ΔA = A_final - A_initial).

• Create a standard curve by plotting the ΔA of the standards against their concentrations.

• Determine the concentration of (S)-3-hydroxybutyrate in the sample using the standard curve.

Workflow for the enzymatic assay of (S)-3-hydroxybutyrate.

Signaling Pathways: The Biological Distinction

(R)-3-hydroxybutyrate is the predominant enantiomer produced endogenously in mammals and serves as a crucial energy substrate, particularly during periods of low glucose availability. Beyond its metabolic role, it also functions as a signaling molecule, primarily through its interaction with specific G protein-coupled receptors (GPCRs), namely hydroxycarboxylic acid receptor 2 (HCAR2) and free fatty acid receptor 3 (FFAR3).[7][8] The (S)-enantiomer is not a typical product of mammalian metabolism but can be introduced exogenously and has also been shown to interact with these receptors, albeit with potentially different affinities and downstream effects.

HCAR2 Signaling

Activation of HCAR2 by 3-hydroxybutyrate initiates a signaling cascade through the inhibitory G protein, Gi/o.[9] This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. The reduction in cAMP attenuates the activity of protein kinase A (PKA). In adipocytes, this cascade ultimately leads to the inhibition of hormone-sensitive lipase, thereby reducing lipolysis and the release of free fatty acids into the circulation.[10]

Simplified HCAR2 signaling pathway.

FFAR3 Signaling

FFAR3 is also coupled to Gi/o proteins.[11][12] Its activation by 3-hydroxybutyrate can lead to the inhibition of N-type calcium channels in sympathetic neurons, a process mediated by the βγ subunits of the G protein.[11] This modulation of ion channel activity can influence neurotransmitter release and neuronal excitability. Furthermore, FFAR3 signaling can inhibit insulin (B600854) secretion from pancreatic β-cells.[12]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Study of parameters affecting poly(3-hydroxybutyrate) quantification by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A (S)-3-Hydroxybutyrate Dehydrogenase Belonging to the 3-Hydroxyacyl-CoA Dehydrogenase Family Facilitates Hydroxyacid Degradation in Anaerobic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A (S)-3-Hydroxybutyrate Dehydrogenase Belonging to the 3-Hydroxyacyl-CoA Dehydrogenase Family Facilitates Hydroxyacid Degradation in Anaerobic Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reactome | HCAR2 binds HCAR2 ligands [reactome.org]
• 8. Reactome | Hydroxycarboxylic acid-binding receptors [reactome.org]
• 9. Orthosteric and allosteric modulation of human HCAR2 signaling complex - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Free fatty acid receptor 3 is a key target of short chain fatty acid: What is the impact on the sympathetic nervous system? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. FFAR3 modulates insulin secretion and global gene expression in mouse islets - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 3-Hydroxybutyrate (3HB) Production Pathways in Acetogens

For Researchers, Scientists, and Drug Development Professionals

The production of 3-hydroxybutyrate (B1226725) (3HB), a valuable platform chemical and precursor to the bioplastic polyhydroxybutyrate (B1163853) (PHB), has garnered significant interest. Acetogenic bacteria, with their unique ability to utilize C1 feedstocks like CO and CO2 through the Wood-Ljungdahl pathway, present a promising and sustainable chassis for 3HB synthesis. This guide provides a comparative analysis of the primary metabolic pathways engineered and discovered in acetogens for 3HB production, supported by experimental data to inform future research and development.

Key Production Pathways

Two main enzymatic routes from the central metabolite acetyl-CoA to 3HB have been extensively explored in acetogens. These pathways, often involving heterologous gene expression, are distinguished by their terminal enzymatic steps. More recently, the discovery of a native pathway in Clostridium ljungdahlii has opened new avenues for metabolic engineering.

The Hbd Pathway

This pathway involves the reduction of acetoacetyl-CoA to (S)-3-hydroxybutyryl-CoA, which is then hydrolyzed to 3HB.

• Step 1: Thiolase (Thl) : Condensation of two acetyl-CoA molecules to form acetoacetyl-CoA.

• Step 2: (S)-3-hydroxybutyryl-CoA Dehydrogenase (Hbd) : Reduction of acetoacetyl-CoA to (S)-3-hydroxybutyryl-CoA.

• Step 3: Thioesterase : Hydrolysis of (S)-3-hydroxybutyryl-CoA to release (S)-3HB.

The CtfAB/3-HBdh Pathway

This pathway proceeds through a CoA-transferase and a subsequent dehydrogenase step.

• Step 1: Thiolase (Thl) : Condensation of two acetyl-CoA molecules to form acetoacetyl-CoA.

• Step 2: Acetoacetyl-CoA transferase (CtfAB) : Transfer of the CoA moiety from acetoacetyl-CoA to an acetate (B1210297) molecule, yielding acetoacetate (B1235776) and acetyl-CoA.

• Step 3: 3-hydroxybutyrate Dehydrogenase (3-HBdh) : Reduction of acetoacetate to 3HB.

The Native Hbd2 Pathway in Clostridium ljungdahlii**

Recent research has identified a native (S)-3-hydroxybutyryl-CoA dehydrogenase, Hbd2, in C. ljungdahlii that contributes to endogenous 3HB production.[1] When coupled with a heterologous thiolase and CoA transferase, overexpression of this native enzyme has shown significant improvements in 3HB yields.[1]

Comparative Performance of 3HB Production Pathways

The following table summarizes key performance metrics for different 3HB production pathways in various engineered acetogens.

Acetogen Strain	Pathway	Key Genes Expressed	Substrate	Titer (g/L)	Reference
Clostridium autoethanogenum	Hbd Pathway	thl from C. acetobutylicum, hbd from C. kluyveri	Syngas	14.6	[2]
Clostridium ljungdahlii	Native Hbd2 Pathway Enhancement	atoB from E. coli, ctfAB from C. acetobutylicum, native hbd2 overexpression, thl2 from C. kluyveri	Syngas	9.2	[2]
Clostridium ljungdahlii	CtfAB/3-HBdh Pathway	thlA & ctfA/B from C. acetobutylicum, bdhA from C. difficile	Fructose	~0.5-0.6 (5-6 mM)	[3]
Clostridium coskatii	CtfAB/3-HBdh Pathway	thlA & ctfA/B from C. acetobutylicum, bdhA from C. difficile	Syngas	0.1	[2]
Clostridium ljungdahlii	Isopropanol co-production	Introduction of bdhA from C. difficile into an isopropanol-producing strain	Continuous gas fermentation	3	[2]

Visualizing the Pathways

The following diagrams illustrate the key biochemical conversions in the described 3HB production pathways.

Caption: The Hbd pathway for (S)-3-hydroxybutyrate production.

Caption: The CtfAB/3-HBdh pathway for 3-hydroxybutyrate production.

Experimental Methodologies

The successful engineering of acetogens for 3HB production relies on a suite of molecular biology and analytical techniques. The following provides a general overview of the methodologies commonly employed in the cited studies.

Strain Construction and Cultivation

• Gene Cloning and Plasmid Construction : Genes encoding the pathway enzymes are typically sourced from various organisms, such as Clostridium acetobutylicum, Clostridium kluyveri, Escherichia coli, and Clostridioides difficile.[2] These genes are cloned into suitable expression plasmids, often under the control of strong, constitutive promoters active in acetogens.

• Transformation : Plasmids are introduced into acetogenic host strains like C. autoethanogenum or C. ljungdahlii via established electroporation protocols.

• Cultivation Conditions :

  • Heterotrophic Growth : Strains are often initially cultivated on sugar-based media (e.g., with fructose) to verify pathway functionality.[3]

  • Autotrophic Growth : For production from C1 feedstocks, engineered strains are grown in bioreactors supplied with a continuous feed of syngas (a mixture of CO, CO2, and H2).[2] Fermentation parameters such as temperature, pH, and gas flow rates are carefully controlled and optimized.

Analytical Methods

• Quantification of 3HB : The concentration of 3HB in the fermentation broth is typically determined using High-Performance Liquid Chromatography (HPLC).

• Cell Growth Monitoring : Cell density is monitored by measuring the optical density at 600 nm (OD600).

• Gene Expression Analysis : Techniques such as quantitative reverse transcription PCR (qRT-PCR) can be used to confirm the expression of the heterologously introduced genes.

Caption: A generalized experimental workflow for engineering and evaluating 3HB production in acetogens.

Concluding Remarks

The metabolic engineering of acetogens for 3HB production is a rapidly advancing field. The Hbd pathway has demonstrated the highest reported titers to date in C. autoethanogenum.[2] However, the discovery and enhancement of the native Hbd2 pathway in C. ljungdahlii highlight the potential for leveraging endogenous enzymatic machinery for improved production.[1][2] The CtfAB/3-HBdh pathway remains a viable, albeit currently less productive, alternative.

Future research should focus on optimizing enzyme expression levels, balancing redox and energy cofactors, and minimizing the formation of competing byproducts to further enhance 3HB titers, rates, and yields in these promising microbial cell factories. The choice of pathway and host organism will likely depend on the specific feedstock and desired process conditions.

References

• 1. research-hub.nrel.gov [research-hub.nrel.gov]
• 2. Frontiers | Engineered acetogenic bacteria as microbial cell factory for diversified biochemicals [frontiersin.org]
• 3. Acetogenic production of 3-Hydroxybutyrate using a native 3-Hydroxybutyryl-CoA Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]

Specificity of 3-Hydroxypropionyl-CoA Dehydratase for (S)-3-Hydroxybutyryl-CoA: A Comparative Guide

For researchers and professionals in drug development and metabolic engineering, understanding the substrate specificity of enzymes is paramount for pathway design and therapeutic targeting. This guide provides a comparative analysis of 3-hydroxypropionyl-CoA dehydratase's (3HPCD) activity on its native substrate, 3-hydroxypropionyl-CoA (3-HP-CoA), versus the alternative substrate, (S)-3-hydroxybutyryl-CoA ((S)-3-HB-CoA).

Executive Summary

3-Hydroxypropionyl-CoA dehydratase (EC 4.2.1.116) is a key enzyme in the 3-hydroxypropionate/4-hydroxybutyrate (3HP/4HB) cycle, a carbon fixation pathway in some thermoacidophilic archaea.[1][2][3] Notably, the 3HPCD from Metallosphaera sedula exhibits significant promiscuity, acting almost as efficiently on (S)-3-hydroxybutyryl-CoA as it does on its primary substrate, 3-hydroxypropionyl-CoA.[4][5][6] This guide presents the kinetic data for this promiscuity, compares it with other enzymes acting on (S)-3-hydroxybutyryl-CoA, and provides a detailed experimental protocol for activity assays.

Comparative Analysis of Enzyme Kinetics

The following table summarizes the kinetic parameters of 3-hydroxypropionyl-CoA dehydratase from Metallosphaera sedula with its native and alternative substrates. For comparison, data for crotonase, another enzyme known to act on (S)-3-hydroxybutyryl-CoA, is also included.

Enzyme	Substrate	K_m_ (mM)	V_max_ (U/mg)	k_cat_/K_m_ (s⁻¹mM⁻¹)	Source
3-Hydroxypropionyl-CoA Dehydratase	3-Hydroxypropionyl-CoA	0.04	0.4	Not Reported	[4]
(Metallosphaera sedula)	(S)-3-Hydroxybutyryl-CoA	0.07	0.7	Not Reported	[4]
Crotonase (Clostridium acetobutylicum)	Crotonyl-CoA	0.075	385	2640	[4][7]

Enzymatic Reactions and Substrate Comparison

The following diagram illustrates the primary reaction of 3HPCD and its promiscuous activity on (S)-3-hydroxybutyryl-CoA, leading to the formation of acryloyl-CoA and crotonyl-CoA, respectively.

Caption: Enzymatic dehydration by 3HPCD.

Alternative Enzymes

While 3HPCD from M. sedula shows activity towards (S)-3-hydroxybutyryl-CoA, other enzymes are known to catalyze this conversion, often with higher efficiency. The primary alternative is crotonase (or enoyl-CoA hydratase, EC 4.2.1.17), which is a key enzyme in the butanoate metabolism and n-butanol biosynthesis pathways.[7][8] Some organisms also possess bifunctional enzymes, such as crotonyl-CoA hydratase/(S)-3-hydroxybutyryl-CoA dehydrogenase , which catalyze two consecutive steps in metabolic pathways.[4][9][10]

Experimental Protocols

Enzyme Activity Assay for 3-Hydroxypropionyl-CoA Dehydratase

This protocol is adapted from methods used for characterizing 3-hydroxyacyl-CoA dehydratases.[11][12][13] The assay measures the formation of the enoyl-CoA product, which has a characteristic absorbance at 263 nm.

Materials:

• Purified 3-hydroxypropionyl-CoA dehydratase

• Substrate: 3-hydroxypropionyl-CoA or (S)-3-hydroxybutyryl-CoA (0.025 to 0.15 mM)

• Assay Buffer: 100 mM MOPS-NaOH, pH 7.7

• Spectrophotometer capable of reading at 263 nm

Procedure:

• Prepare the assay mixture in a quartz cuvette containing the assay buffer.

• Add the substrate (3-hydroxypropionyl-CoA or (S)-3-hydroxybutyryl-CoA) to the desired final concentration.

• Equilibrate the mixture to the optimal temperature for the enzyme (e.g., 40°C).

• Initiate the reaction by adding a known amount of purified 3-hydroxypropionyl-CoA dehydratase.

• Immediately monitor the increase in absorbance at 263 nm over time. The formation of the double bond in the enoyl-CoA product leads to this increase.

• Calculate the initial reaction velocity from the linear portion of the absorbance curve using the appropriate extinction coefficient for the product (e.g., for crotonyl-CoA, ε₂₆₃ = 6.7 mM⁻¹cm⁻¹).

• To determine the kinetic parameters (K_m_ and V_max_), repeat the assay with varying substrate concentrations and analyze the data using a Michaelis-Menten plot or a linearized plot (e.g., Lineweaver-Burk).

Coupled Assay for Dehydratase Activity:

For substrates where the direct spectrophotometric assay is not feasible or for enhanced sensitivity, a coupled assay can be employed.[11]

• The primary reaction mixture is the same as above.

• An excess of a coupling enzyme is added. For the dehydration of (S)-3-hydroxybutyryl-CoA, this could be crotonyl-CoA carboxylase/reductase.[11]

• The reaction is monitored by the consumption of a substrate or the production of a product from the second reaction, which can be followed spectrophotometrically (e.g., NADPH oxidation at 340 nm).[11]

Conclusion

The 3-hydroxypropionyl-CoA dehydratase from Metallosphaera sedula is a notable example of enzyme promiscuity, with the ability to act on both 3-hydroxypropionyl-CoA and (S)-3-hydroxybutyryl-CoA with comparable efficiency. This characteristic has significant implications for metabolic engineering and the design of synthetic pathways. However, for applications requiring high specificity and turnover for the dehydration of (S)-3-hydroxybutyryl-CoA, dedicated enzymes such as crotonase may be more suitable alternatives. The provided experimental protocols offer a foundation for researchers to further investigate the kinetics and substrate specificity of these and other related enzymes.

References

• 1. Reaction Kinetic Analysis of the 3-Hydroxypropionate/4-Hydroxybutyrate CO2 Fixation Cycle in Extremely Thermoacidophilic Archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural Insight into Substrate Specificity of 3-Hydroxypropionyl-Coenzyme A Dehydratase from Metallosphaera sedula - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reaction kinetic analysis of the 3-hydroxypropionate/4-hydroxybutyrate CO2 fixation cycle in extremely thermoacidophilic archaea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]
• 5. researchgate.net [researchgate.net]
• 6. ENZYME - 4.2.1.116 3-hydroxypropionyl-CoA dehydratase [enzyme.expasy.org]
• 7. Structural insights into substrate specificity of crotonase from the n-butanol producing bacterium Clostridium acetobutylicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. KEGG ENZYME: 4.2.1.150 [genome.jp]
• 9. Frontiers | (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus [frontiersin.org]
• 10. Frontiers | Enzymes Catalyzing Crotonyl-CoA Conversion to Acetoacetyl-CoA During the Autotrophic CO2 Fixation in Metallosphaera sedula [frontiersin.org]
• 11. journals.asm.org [journals.asm.org]
• 12. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Enzymatic assay for 3-hydroxyacyl-CoA and 2-trans-enoyl-CoA intermediates of beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Hbd and PhaB Enzymes for 3-Hydroxybutyrate (3HB) Production

For researchers, scientists, and drug development professionals, the selection of an appropriate enzyme is a critical step in the biotechnological production of 3-hydroxybutyrate (B1226725) (3HB), a valuable chiral building block for various pharmaceuticals and biodegradable polymers. This guide provides an objective comparison of two key enzymes, β-hydroxybutyryl-CoA dehydrogenase (Hbd) and acetoacetyl-CoA reductase (PhaB), which catalyze the stereoselective reduction of acetoacetyl-CoA to produce (S)-3-hydroxybutyryl-CoA and (R)-3-hydroxybutyryl-CoA, respectively.

This comparison focuses on the enzymes from two well-studied microorganisms: Hbd from the Gram-positive bacterium Clostridium acetobutylicum and PhaB from the Gram-negative bacterium Ralstonia eutropha (also known as Cupriavidus necator). The data presented herein is compiled from published experimental findings to aid in the selection of the optimal enzyme for specific metabolic engineering and drug development applications.

Quantitative Performance Comparison

The enzymatic performance of Hbd and PhaB is summarized in the table below, highlighting key kinetic parameters that influence their efficiency in converting acetoacetyl-CoA to 3-hydroxybutyryl-CoA.

Parameter	Hbd (Clostridium acetobutylicum)	PhaB (Ralstonia eutropha)	Reference
Enantioselectivity	(S)-3-hydroxybutyryl-CoA	(R)-3-hydroxybutyryl-CoA	[1][2]
Cofactor	NADH	NADPH	[2][3]
Km (Acetoacetyl-CoA)	22.7 µM	5.7 µM	[2][4]
Km (Cofactor)	31.4 µM (NADH)	149 µM (NADPH)	[2][4]
kcat	1.3 x 104 s-1	102 s-1	[2][4]
Optimal pH	~7.5	~8.0	[2][3]
Optimal Temperature	37°C	30°C	[2][3]

Key Observations:

• Stereospecificity: Hbd and PhaB exhibit strict stereospecificity, producing the (S) and (R) enantiomers of 3-hydroxybutyryl-CoA, respectively. This is a critical consideration for applications where a specific chirality of the final 3HB product is required.[1][2]

• Cofactor Preference: Hbd utilizes NADH as its reducing equivalent, while PhaB is dependent on NADPH.[2][3] This difference is a significant factor in metabolic engineering, as the intracellular availability and regeneration of these cofactors can greatly impact the overall product yield.

• Kinetic Efficiency: Hbd from C. acetobutylicum displays a significantly higher catalytic rate (kcat) compared to PhaB from R. eutropha, suggesting a much faster conversion of the substrate to the product under saturating substrate conditions.[2][4]

• Substrate Affinity: PhaB exhibits a lower Km for acetoacetyl-CoA, indicating a higher affinity for its substrate compared to Hbd.[2][4] This could be advantageous under conditions where the intracellular concentration of acetoacetyl-CoA is low.

Metabolic Pathway for 3HB Production

The production of 3-hydroxybutyrate from the central metabolite acetyl-CoA involves a three-step enzymatic pathway. The initial step, the condensation of two acetyl-CoA molecules to form acetoacetyl-CoA, is catalyzed by the enzyme β-ketothiolase (PhaA). The subsequent stereoselective reduction of acetoacetyl-CoA is the key differentiation point between the Hbd and PhaB-dependent pathways. The final step involves the hydrolysis of the CoA ester to yield the final 3-hydroxybutyrate product, which can be facilitated by various thioesterases.

Caption: Metabolic pathways for the production of (S)-3HB and (R)-3HB.

Experimental Protocols

The following are generalized methodologies for the key experiments cited in the comparison. Specific details may vary between publications.

Enzyme Activity Assay for Hbd and PhaB

The activity of both Hbd and PhaB is typically determined spectrophotometrically by monitoring the change in absorbance of the nicotinamide (B372718) cofactor (NADH or NADPH) at 340 nm. The assay measures the rate of cofactor oxidation during the reduction of acetoacetyl-CoA.

Materials:

• Spectrophotometer with temperature control

• Cuvettes with a 1 cm path length

• Potassium phosphate (B84403) buffer (100 mM, pH 7.5 for Hbd, or Tris-HCl buffer, 100mM, pH 8.0 for PhaB)

• Acetoacetyl-CoA solution

• NADH or NADPH solution

• Purified Hbd or PhaB enzyme solution

Procedure:

• Prepare a reaction mixture in a cuvette containing the appropriate buffer, acetoacetyl-CoA, and NADH (for Hbd) or NADPH (for PhaB).

• Incubate the mixture at the optimal temperature for the respective enzyme (37°C for Hbd, 30°C for PhaB).

• Initiate the reaction by adding a known amount of the purified enzyme to the cuvette.

• Immediately monitor the decrease in absorbance at 340 nm over time. The rate of decrease corresponds to the rate of NADH or NADPH oxidation.

• The specific activity is calculated using the Beer-Lambert law, based on the molar extinction coefficient of NADH or NADPH at 340 nm (6.22 x 103 M-1 cm-1).[3]

Determination of Kinetic Parameters (Km and kcat)

To determine the Michaelis-Menten constants (Km) and the catalytic rate (kcat), the enzyme activity assay is performed with varying concentrations of one substrate (e.g., acetoacetyl-CoA) while keeping the concentration of the cofactor (NADH or NADPH) at a saturating level, and vice versa.

Procedure:

• Perform a series of enzyme activity assays as described above, each with a different concentration of the substrate of interest (acetoacetyl-CoA or the cofactor).

• Measure the initial reaction velocity (v0) for each substrate concentration.

• Plot the initial velocities against the substrate concentrations.

• Fit the data to the Michaelis-Menten equation to determine the Vmax (maximum reaction velocity) and Km for each substrate.

• Calculate the kcat value by dividing the Vmax by the total enzyme concentration used in the assay.

Conclusion

The choice between Hbd and PhaB for 3HB production is highly dependent on the specific goals of the research or application. For the production of (S)-3HB, Hbd is the required enzyme, while PhaB is necessary for the synthesis of (R)-3HB. From a kinetic standpoint, Hbd from C. acetobutylicum offers a significantly higher catalytic rate. However, the choice of enzyme must also be considered in the context of the host organism's metabolism, particularly the availability and regeneration of the required NADH or NADPH cofactor. This comparative guide provides the foundational data to make an informed decision for optimizing 3HB production in various biotechnological systems.

References

• 1. mdpi.com [mdpi.com]
• 2. Crystal structure of (R)-3-hydroxybutyryl-CoA dehydrogenase PhaB from Ralstonia eutropha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Modification of acetoacetyl-CoA reduction step in Ralstonia eutropha for biosynthesis of poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) from structurally unrelated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uniprot.org [uniprot.org]

structural comparison of (S)-3-hydroxybutyryl-CoA dehydrogenases from different species

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive structural and functional comparison of (S)-3-hydroxybutyryl-CoA dehydrogenases (HBDs) from a range of species. HBDs are a family of oxidoreductases crucial to various metabolic pathways, including the production of biofuels like n-butanol, the degradation of fatty acids, and unique carbon fixation cycles. Understanding the structural and kinetic variations of these enzymes across different organisms is paramount for applications in metabolic engineering, biotechnology, and drug development.

Structural and Functional Diversity of HBDs

(S)-3-hydroxybutyryl-CoA dehydrogenase catalyzes the reversible reduction of acetoacetyl-CoA to (S)-3-hydroxybutyryl-CoA, typically utilizing NAD(H) or NADP(H) as a cofactor. While the core function is conserved, the structural architecture and kinetic properties of HBDs can vary significantly among species, reflecting their adaptation to specific metabolic contexts.

Structurally, most characterized HBDs are homodimers or homotetramers, with each monomer generally consisting of two domains: an N-terminal Rossmann fold for cofactor binding and a C-terminal domain involved in substrate binding and oligomerization.[1][2] Key catalytic residues, including a conserved histidine and serine/asparagine, are typically located in the active site cleft between these two domains.[3]

Quantitative Performance Comparison

The kinetic parameters of HBDs from different species highlight their functional diversity. The following table summarizes key kinetic data for HBDs from various organisms, providing a basis for objective comparison.

Species	Substrate	Km (µM)	Vmax (µmol/min/mg)	kcat (s-1)	Cofactor	PDB ID
Clostridium acetobutylicum	Acetoacetyl-CoA	11.5	158	89.6	NADH	--INVALID-LINK--
Clostridium butyricum	Acetoacetyl-CoA	33	125	-	NADH	--INVALID-LINK--
Clostridium beijerinckii	Acetoacetyl-CoA	14	540	-	NADH	-
Nitrosopumilus maritimus	(S)-3-hydroxybutyryl-CoA	19	98.6	-	NAD+	-
Nitrosopumilus maritimus	Acetoacetyl-CoA	26	144.8	-	NADH	-
Metallosphaera sedula	(S)-3-hydroxybutyryl-CoA	-	16	-	NAD+	-
Ralstonia eutropha H16 (FadB')	Acetoacetyl-CoA	48	149	-	NADH	-
Escherichia coli	-	-	-	-	-	--INVALID-LINK--
Faecalibacterium duncaniae	-	-	-	-	-	--INVALID-LINK--
Pig Heart (L-3-hydroxyacyl-CoA dehydrogenase)	Acetoacetyl-CoA	20	-	-	NADH	-
Human (Short-chain L-3-hydroxyacyl-CoA dehydrogenase)	-	-	-	-	NAD+	--INVALID-LINK--

Note: The kinetic parameters can be influenced by assay conditions. Direct comparison should be made with caution. "-" indicates data not available in the cited sources.

Metabolic Roles and Signaling Pathways

HBDs are integral enzymes in several key metabolic pathways, the specific context of which can differ between organisms.

• n-Butanol Biosynthesis: In solventogenic bacteria like Clostridium species, HBD is a critical enzyme in the pathway that converts acetyl-CoA to n-butanol.[1]

• 3-Hydroxypropionate/4-Hydroxybutyrate (HP/HB) Cycle: In some archaea, such as Nitrosopumilus maritimus and Metallosphaera sedula, HBD participates in this unique carbon fixation cycle.[4]

• Fatty Acid β-Oxidation: In many organisms, including bacteria and eukaryotes, HBDs are involved in the breakdown of fatty acids.[1] The human short-chain L-3-hydroxyacyl-CoA dehydrogenase, for example, plays a role in mitochondrial fatty acid beta-oxidation.

• Anaerobic Degradation of (S)-3-hydroxybutyrate: In certain anaerobic bacteria, HBD is part of a pathway for the degradation of (S)-3-hydroxybutyrate as a carbon and energy source.[1][3]

Below are diagrams illustrating the central role of (S)-3-hydroxybutyryl-CoA dehydrogenase in these pathways.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Crystal structure of (S)-3-hydroxybutyryl-CoA dehydrogenase from Clostridium butyricum and its mutations that enhance reaction kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A (S)-3-Hydroxybutyrate Dehydrogenase Belonging to the 3-Hydroxyacyl-CoA Dehydrogenase Family Facilitates Hydroxyacid Degradation in Anaerobic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus [frontiersin.org]

A Comparative Guide to 3-Hydroxyacid and 3-Hydroxyacyl-CoA Dehydrogenases: Functional Distinctions for Researchers

For Immediate Release

This guide provides a comprehensive functional comparison of 3-hydroxyacid dehydrogenases and 3-hydroxyacyl-CoA dehydrogenases, two distinct classes of oxidoreductases that, despite their similar nomenclature, participate in fundamentally different metabolic pathways. This document is intended for researchers, scientists, and drug development professionals to clarify the roles, substrate specificities, and kinetic properties of these enzymes, thereby aiding in experimental design and interpretation.

Core Functional Differences

The primary distinction between these two enzyme families lies in their substrate specificity, which dictates their metabolic roles. 3-Hydroxyacyl-CoA dehydrogenases are cornerstone enzymes in the mitochondrial fatty acid beta-oxidation pathway, where they catalyze the oxidation of the hydroxyl group on the third carbon of a fatty acyl-CoA thioester.[1][2][3] This reaction is a critical step in the catabolism of fatty acids for energy production.[1][4]

In contrast, 3-hydroxyacid dehydrogenases act on free 3-hydroxyacids that are not esterified to Coenzyme A. These enzymes are involved in diverse metabolic pathways, including amino acid catabolism and carbon fixation.[5][6][7] For instance, 3-hydroxyisobutyrate (B1249102) dehydrogenase is a key enzyme in the degradation of valine,[5][8] while L-threonine 3-dehydrogenase initiates the catabolism of threonine.[7][9] Furthermore, 3-hydroxypropionate (B73278) dehydrogenase participates in autotrophic CO2 fixation pathways in some microorganisms.[10][11][12]

A key structural feature that may differentiate these enzyme classes is the presence of an additional C-terminal helix in some 3-hydroxyacid dehydrogenases, which is predicted to physically block the binding of the bulky Coenzyme A moiety, thus ensuring specificity for the free acid form of the substrate.

Comparative Kinetic Parameters

The kinetic parameters of these enzymes reflect their distinct substrates and metabolic contexts. The following table summarizes representative Michaelis-Menten constants (Km) and maximum reaction velocities (Vmax) or catalytic constants (kcat) for various members of each enzyme class.

Enzyme Class	Enzyme Name	Organism	Substrate	Km (mM)	Vmax/kcat
3-Hydroxyacid Dehydrogenase	3-Hydroxyisobutyrate Dehydrogenase	Pseudomonas putida E23	L-3-Hydroxyisobutyrate	0.12	-
L-Serine	18	-
3-Hydroxypropionate	83	-
L-Threonine 3-Dehydrogenase	Pyrococcus horikoshii	L-Threonine (with NAD+)	0.013	1.75 mmol/min/mg
NAD+ (with L-Threonine)	0.010	1.75 mmol/min/mg
L-Threonine 3-Dehydrogenase	Chicken Liver Mitochondria	L-Threonine	1.43	-
NAD+	0.19	-
3-Hydroxyacyl-CoA Dehydrogenase	Short-Chain 3-Hydroxyacyl-CoA Dehydrogenase (SCHAD)	Human	Acts on short-chain methyl-branched acyl-CoAs	-	-
Medium-Chain 3-Hydroxyacyl-CoA Dehydrogenase (MCAD)	Human	Preference for medium-chain substrates	-	-
Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD)	Human	Higher activity with long-chain substrates	-	-

Note: Kinetic data can vary significantly based on experimental conditions (pH, temperature, etc.). The data presented here is for comparative purposes.

Metabolic Pathways

The distinct metabolic roles of 3-hydroxyacid and 3-hydroxyacyl-CoA dehydrogenases are best illustrated by their respective pathways.

Fatty Acid Beta-Oxidation Pathway

The diagram above illustrates the central role of 3-hydroxyacyl-CoA dehydrogenase in the cyclical process of fatty acid breakdown.

Valine Catabolism Pathway

This diagram shows the involvement of 3-hydroxyisobutyrate dehydrogenase in the catabolism of the amino acid valine, a pathway distinct from fatty acid metabolism.

Experimental Protocols

The following sections detail generalized experimental protocols for assaying the activity of both enzyme classes.

3-Hydroxyacyl-CoA Dehydrogenase Activity Assay

This spectrophotometric assay measures the reduction of NAD+ to NADH, which is monitored by an increase in absorbance at 340 nm.

Materials:

• Spectrophotometer capable of reading at 340 nm

• Cuvettes (1 cm path length)

• Potassium phosphate (B84403) buffer (100 mM, pH 7.3)

• NAD+ solution (e.g., 10 mM)

• 3-hydroxyacyl-CoA substrate (e.g., 3-hydroxybutyryl-CoA, concentration to be varied)

• Purified 3-hydroxyacyl-CoA dehydrogenase enzyme solution

Procedure:

• Prepare a reaction mixture in a cuvette containing potassium phosphate buffer, NAD+, and the 3-hydroxyacyl-CoA substrate.

• Incubate the mixture at a constant temperature (e.g., 25°C or 37°C) for several minutes to allow for temperature equilibration.

• Initiate the reaction by adding a small volume of the enzyme solution.

• Immediately monitor the increase in absorbance at 340 nm over time.

• The initial rate of the reaction is determined from the linear portion of the absorbance versus time plot.

• Enzyme activity is calculated using the molar extinction coefficient of NADH at 340 nm (6220 M⁻¹cm⁻¹).

3-Hydroxyacyl-CoA Dehydrogenase Assay Workflow

3-Hydroxyacid Dehydrogenase Activity Assay (Example: 3-Hydroxyisobutyrate Dehydrogenase)

This assay is also spectrophotometric and follows a similar principle to the 3-hydroxyacyl-CoA dehydrogenase assay.[9][10]

Materials:

• Spectrophotometer

• Cuvettes

• Ammonium chloride/ammonium hydroxide (B78521) buffer (e.g., 25 mM, pH 10.0)

• NAD+ solution (e.g., 1 mM)

• Dithiothreitol (DTT) (e.g., 1 mM)

• S-3-hydroxyisobutyrate solution (concentration to be varied)

• Purified 3-hydroxyisobutyrate dehydrogenase enzyme solution

Procedure:

• Combine the buffer, NAD+, DTT, and S-3-hydroxyisobutyrate in a cuvette.

• Incubate to reach the desired reaction temperature.

• Start the reaction by adding the enzyme.

• Monitor the increase in absorbance at 340 nm.

• Calculate the initial reaction rate and enzyme activity as described above.[9]

3-Hydroxyacid Dehydrogenase Assay Workflow

Conclusion

While both 3-hydroxyacid dehydrogenases and 3-hydroxyacyl-CoA dehydrogenases are NAD(P)+-dependent oxidoreductases that act on a 3-hydroxy substrate, their functional roles are dictated by their specificity for either a free acid or a CoA-thioester. This fundamental difference places them in distinct metabolic contexts: fatty acid catabolism for 3-hydroxyacyl-CoA dehydrogenases and diverse pathways like amino acid degradation and carbon fixation for 3-hydroxyacid dehydrogenases. A clear understanding of these distinctions is paramount for accurate annotation, experimental design, and the development of targeted therapeutic strategies.

References

• 1. Highly selective L-threonine 3-dehydrogenase from Cupriavidus necator and its use in determination of L-threonine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Role of Medium- and Short-Chain L-3-Hydroxyacyl-CoA Dehydrogenase in the Regulation of Body Weight and Thermogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The genetic basis of 3-hydroxypropanoate metabolism in Cupriavidus necator H16 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reaction Kinetic Analysis of the 3-Hydroxypropionate/4-Hydroxybutyrate CO2 Fixation Cycle in Extremely Thermoacidophilic Archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dissecting the Mechanism of (R)-3-Hydroxybutyrate Dehydrogenase by Kinetic Isotope Effects, Protein Crystallography, and Computational Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 3-hydroxyisobutyrate dehydrogenase - Wikipedia [en.wikipedia.org]
• 9. Characterization of 3-hydroxyisobutyrate dehydrogenase, HIBADH, as a sperm-motility marker - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Spectrophotometric enzymatic assay for S-3-hydroxyisobutyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 3-hydroxypropionate dehydrogenase - Wikipedia [en.wikipedia.org]
• 12. 3-hydroxypropionate dehydrogenase (NADP+) - Wikipedia [en.wikipedia.org]

A Comparative Guide to Thiolase Homolog Efficiency in 3-Hydroxybutyrate (3HB) Synthesis

For Researchers, Scientists, and Drug Development Professionals

The enzymatic synthesis of 3-hydroxybutyrate (B1226725) (3HB), a key chiral building block for various pharmaceuticals and biodegradable polymers, relies heavily on the efficiency of the initial condensation step catalyzed by β-ketothiolase (commonly referred to as thiolase). This guide provides a comparative analysis of the performance of different thiolase homologs in 3HB synthesis, supported by experimental data, to aid in the selection of the most suitable enzyme for metabolic engineering and bioproduction efforts.

Performance Comparison of Thiolase Homologs

The efficiency of three prominent thiolase homologs has been evaluated for 3HB production: BktB from Cupriavidus necator, Thl (also referred to as ThlA) from Clostridium acetobutylicum, and PhaA from Ralstonia eutropha (a synonym for Cupriavidus necator). A key study by Lee et al. (2022) provides a direct comparison of these enzymes when expressed in Escherichia coli for the production of 3HB.[1][2]

Quantitative Data Summary

The following table summarizes the in vitro specific activity and in vivo 3HB production titers for the three thiolase homologs.

Thiolase Homolog	Source Organism	In Vitro Specific Activity (U/mg protein)	In Vivo 3HB Titer (g/L)
BktB	Cupriavidus necator	0.85 ± 0.04	2.92 ± 0.15
Thl	Clostridium acetobutylicum	0.55 ± 0.03	2.54 ± 0.11
PhaA	Ralstonia eutropha	0.48 ± 0.02	2.31 ± 0.10

Data sourced from Lee et al. (2022). In vitro specific activity was measured in the condensation direction (acetyl-CoA + acetyl-CoA → acetoacetyl-CoA). In vivo titers were obtained in shake flask cultures of recombinant E. coli.[1][2]

Key Findings:

• BktB from Cupriavidus necator demonstrated the highest in vitro specific activity and resulted in the highest in vivo 3HB titer among the three homologs tested.[1][2]

• Thl from Clostridium acetobutylicum showed moderate activity and production levels.

• PhaA from Ralstonia eutropha exhibited the lowest specific activity and 3HB production in this comparative study.[1][2]

Kinetic Parameters

While the Lee et al. (2022) study provides specific activity, other studies have reported Michaelis-Menten constants (Km) for some of these enzymes, offering further insight into their substrate affinity.

Thiolase Homolog	Substrate	Km (mM)	kcat (s-1)
Thl	Acetyl-CoA	0.27	Not Reported
PhaA	Acetyl-CoA	0.39	Not Reported
BktB	Acetyl-CoA	Not Reported	Not Reported

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon these findings. The following sections outline the key experimental protocols for comparing thiolase efficiency.

Thiolase Activity Assay (Spectrophotometric)

This assay measures the condensation of two acetyl-CoA molecules to form acetoacetyl-CoA. The production of the free Coenzyme A (CoA-SH) is monitored using 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), which reacts with the thiol group of CoA-SH to produce a yellow-colored compound that absorbs light at 412 nm.

Materials:

• Tris-HCl buffer (e.g., 100 mM, pH 8.0)

• Acetyl-CoA solution (e.g., 10 mM)

• DTNB solution (e.g., 2 mM in buffer)

• Purified thiolase enzyme or cell-free extract

• Spectrophotometer capable of measuring absorbance at 412 nm

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, DTNB solution, and the enzyme sample.

• Pre-incubate the mixture at a constant temperature (e.g., 30°C or 37°C) for a few minutes to ensure temperature equilibration.

• Initiate the reaction by adding the acetyl-CoA solution to the reaction mixture.

• Immediately monitor the increase in absorbance at 412 nm over time.

• The initial linear rate of the reaction is used to calculate the enzyme activity. One unit (U) of thiolase activity is typically defined as the amount of enzyme that catalyzes the formation of 1 µmol of acetoacetyl-CoA per minute under the specified conditions.

Quantification of 3-Hydroxybutyrate (3HB) by HPLC

High-Performance Liquid Chromatography (HPLC) is a standard method for quantifying 3HB in fermentation broth.

Sample Preparation:

• Centrifuge the fermentation culture to pellet the cells.

• Collect the supernatant, which contains the secreted 3HB.

• Filter the supernatant through a 0.22 µm syringe filter to remove any remaining cells and debris.

HPLC System and Conditions:

• HPLC System: A standard HPLC system equipped with a UV or refractive index (RI) detector.

• Column: A column suitable for organic acid analysis, such as a C18 reverse-phase column or a specific organic acid analysis column (e.g., Aminex HPX-87H).

• Mobile Phase: Typically an acidic aqueous solution, such as dilute sulfuric acid (e.g., 5 mM H₂SO₄). The exact composition may need to be optimized based on the column used.

• Flow Rate: A typical flow rate is between 0.5 and 1.0 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 60°C, to ensure reproducible retention times.

• Detection: UV detection at a low wavelength (e.g., 210 nm) or RI detection.

• Quantification: A standard curve is generated using known concentrations of pure 3HB. The concentration of 3HB in the samples is then determined by comparing their peak areas to the standard curve.

Visualizing the Process

To better understand the biochemical pathway and the experimental workflow, the following diagrams are provided.

Biosynthetic pathway for 3-Hydroxybutyrate (3HB) production.

Experimental workflow for comparing thiolase homolog efficiency.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of Poly(3-hydroxybutyrate) Content in Cyanobacterium Synechocystis sp. PCC 6803 Using Acid Hydrolysis Followed by High-performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Phylogenetic and Functional Analysis of (S)-3-Hydroxybutyryl-CoA Dehydrogenase

(S)-3-hydroxybutyryl-CoA dehydrogenase (HBD) is a key enzyme in various metabolic pathways across different domains of life, catalyzing the reversible reduction of acetoacetyl-CoA to (S)-3-hydroxybutyryl-CoA. This guide provides a comparative analysis of HBD orthologs, focusing on their phylogenetic relationships, kinetic properties, and functional diversity. The information presented is intended for researchers, scientists, and drug development professionals working on enzyme evolution, metabolic engineering, and drug discovery.

Phylogenetic Relationships

The evolutionary history of (S)-3-hydroxybutyryl-CoA dehydrogenase reveals a diverse distribution across archaea and bacteria, with distinct clades often associated with specific metabolic functions. Phylogenetic analysis, typically performed using methods like Maximum Likelihood or Bayesian Inference on amino acid sequences, indicates that HBD enzymes cluster based on their domain architecture and the metabolic pathway they belong to.[1][2] For instance, some HBDs are standalone enzymes, while others exist as a domain of a larger multifunctional protein, such as the crotonyl-CoA hydratase/(S)-3-hydroxybutyryl-CoA dehydrogenase fusion protein found in many archaea.[3][4]

A notable example is the HBD from the thaumarchaeon Nitrosopumilus maritimus (Nmar_1028), which is involved in the autotrophic 3-hydroxypropionate/4-hydroxybutyrate cycle.[3][5] Phylogenetic trees show that Nmar_1028 is homologous to the dehydrogenase domain of this fusion protein.[6] The evolutionary divergence of these enzymes, including the apparent loss of the dehydratase domain in some lineages, is thought to be linked to events like lateral gene transfer from bacteria.[3][4]

References

• 1. Molecular phylogenetics - Wikipedia [en.wikipedia.org]
• 2. Phylogenetic Analysis: Methods, Tools, and Best Practices - CD Genomics [bioinfo.cd-genomics.com]
• 3. (S)-3-Hydroxybutyryl-CoA Dehydrogenase From the Autotrophic 3-Hydroxypropionate/4-Hydroxybutyrate Cycle in Nitrosopumilus maritimus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. datasetcatalog.nlm.nih.gov [datasetcatalog.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Prudent Disposal of (S)-3-Hydroxybutyryl-CoA: A Guide for Laboratory Professionals

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn, including safety glasses, a lab coat, and gloves. All handling of the compound and its waste should be conducted in a well-ventilated area or a chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol

The disposal of (S)-3-Hydroxybutyryl-CoA should be managed through a licensed chemical waste disposal service, adhering to all local and institutional regulations.

• Waste Identification and Segregation :

  • Treat all (S)-3-Hydroxybutyryl-CoA waste, including pure substance, contaminated solutions, and empty containers, as chemical waste.

  • Do not mix this waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office. Incompatible chemicals can react dangerously.

• Containerization :

  • Use a dedicated, leak-proof, and chemically compatible waste container. Plastic is often preferred for its durability.[3]

  • The container must be in good condition, with a secure screw-top cap to prevent spills and evaporation.

• Labeling :

  • Clearly label the waste container with "Hazardous Waste" or "Chemical Waste" as required by your institution.

  • The label must include:

    • The full chemical name: "(S)-3-Hydroxybutyryl-CoA"

    • The concentration and quantity of the waste.

    • The date the waste was first added to the container.

    • The name and contact information of the generating researcher or lab.

    • Relevant hazard information (if any). Although not classified as hazardous, it is good practice to note that the toxicological properties may not be fully investigated.

• Storage :

  • Store the sealed waste container in a designated satellite accumulation area (SAA) within the laboratory.[3]

  • The SAA should be at or near the point of waste generation and under the control of laboratory personnel.[3]

  • Ensure secondary containment is used to capture any potential leaks.

• Disposal Request :

  • Once the container is full or has reached the storage time limit set by your institution (e.g., 12 months), contact your EHS office to arrange for a waste pickup.[3]

  • Provide them with all necessary information about the waste as detailed on the label.

• Empty Container Disposal :

  • Empty containers that held (S)-3-Hydroxybutyryl-CoA should be triple-rinsed with a suitable solvent (e.g., water).[4]

  • The rinsate should be collected and disposed of as chemical waste.

  • After rinsing, deface or remove the original label, and dispose of the container in the appropriate recycling or general waste bin as per institutional guidelines.[4][5]

Quantitative Data Summary

While specific quantitative disposal limits for (S)-3-Hydroxybutyryl-CoA are not defined in the available literature, general guidelines for laboratory waste accumulation apply.

Parameter	Guideline	Source
Maximum Waste Volume in SAA	55 gallons	[3]
Maximum Acutely Toxic Waste	1 quart (liquid) or 1 kg (solid)	[3]
Maximum Storage Time in SAA	Up to 12 months (unless accumulation limits are met sooner)	[3]

Note: (S)-3-Hydroxybutyryl-CoA is not listed as an acutely toxic "P-listed" waste. This information is provided for general context.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (S)-3-Hydroxybutyryl-CoA in a laboratory setting.

Caption: Workflow for the disposal of (S)-3-Hydroxybutyryl-CoA.

Disclaimer: This information is intended as a guide and is based on general laboratory safety principles. Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for (S)-3-Hydroxybutyryl-CoA and adhere to all local, state, and federal regulations, as well as your institution's specific environmental health and safety protocols.

References

• 1. carlroth.com [carlroth.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. otago.ac.nz [otago.ac.nz]
• 5. canterbury.ac.nz [canterbury.ac.nz]